tert-Amylbenzene

• CAS: 2049-95-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Structure of tert-Amylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and synthesis of tert-Amylbenzene (Chemical Abstracts Service Registry Number: 2049-95-8). The information is presented to support research, development, and drug discovery activities where this aromatic hydrocarbon may be utilized as a solvent or a synthetic intermediate.[1][2][3]

Chemical Structure and Identification

tert-Amylbenzene, also known as (1,1-dimethylpropyl)benzene or 2-methyl-2-phenylbutane, is an aromatic hydrocarbon characterized by a benzene ring substituted with a tert-amyl group.[1][2] This branched alkyl substituent significantly influences its physical and chemical properties.

Molecular Structure:

The structure consists of a tertiary carbon atom bonded to a phenyl group, two methyl groups, and an ethyl group.

Canonical SMILES: CCC(C)(C)c1ccccc1

InChI Key: QHTJSSMHBLGUHV-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of tert-Amylbenzene are summarized in the tables below. These properties are critical for its application in various experimental and industrial settings.

Table 1: General and Physical Properties

Property	Value
Molecular Formula	C₁₁H₁₆
Molecular Weight	148.24 g/mol
Appearance	Colorless liquid[2]
Odor	Aromatic, sweet, fruity[2]
Density	0.872 g/cm³ at 20°C
Boiling Point	188-191 °C
Melting Point	-44.72 °C (estimate)
Vapor Pressure	0.764 mmHg at 25°C
Refractive Index	1.496 at 20°C

Table 2: Solubility and Flammability

Property	Value
Solubility in Water	10.5 mg/L at 25 °C
Solubility in Organic Solvents	Soluble in ethanol and acetone[2]
Flash Point	58 °C (136.4 °F) (Closed Cup)

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of the key physicochemical properties of liquid aromatic hydrocarbons like tert-Amylbenzene. These protocols are based on established standards and common laboratory practices.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a pure compound, the boiling point is a characteristic physical property.

Methodology: Distillation Method (based on ASTM D850)

• Apparatus Setup: A distillation flask is filled with a measured volume of tert-Amylbenzene and a few boiling chips. The flask is connected to a condenser, and a calibrated thermometer is positioned so that the top of the bulb is level with the bottom of the side-arm of the flask.

• Heating: The flask is heated gently. As the liquid boils, the vapor rises, surrounds the thermometer bulb, and passes into the condenser.

• Data Recording: The temperature at which the first drop of condensate falls from the condenser is recorded as the initial boiling point. The temperature is monitored throughout the distillation process. For a pure compound, the temperature should remain relatively constant.

• Barometric Correction: The observed boiling point is corrected to the standard atmospheric pressure of 101.3 kPa (760 mmHg).

Determination of Density

Density is the mass per unit volume of a substance. For liquids, it is commonly determined using a pycnometer or a digital density meter.

Methodology: Pycnometer Method (based on ASTM D3505) [4][5]

• Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

• Sample Filling: The pycnometer is filled with tert-Amylbenzene, ensuring no air bubbles are trapped. The temperature of the sample is allowed to equilibrate to a constant, known temperature (e.g., 20°C).

• Weighing: The filled pycnometer is weighed accurately.

• Calculation: The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Melting Point

While tert-Amylbenzene is a liquid at room temperature, its melting point (or freezing point) is a crucial property for understanding its behavior at lower temperatures.

Methodology: Capillary Tube Method

• Sample Preparation: A small amount of tert-Amylbenzene is cooled until it solidifies. A small amount of the solid is then introduced into a capillary tube, which is sealed at one end.

• Apparatus: The capillary tube is attached to a thermometer and placed in a melting point apparatus.

• Heating: The apparatus is heated slowly and steadily.

• Observation: The temperature at which the solid begins to melt and the temperature at which it becomes completely liquid are recorded as the melting point range.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air. It is a critical parameter for safety and handling.

Methodology: Pensky-Martens Closed-Cup Method (based on ASTM D93) [6][7][8][9][10]

• Apparatus: A Pensky-Martens closed-cup tester is used. A brass test cup is filled with tert-Amylbenzene to a specified level.

• Heating and Stirring: The sample is heated at a slow, constant rate while being stirred.[8]

• Ignition Test: At regular temperature intervals, the stirring is stopped, and an ignition source is introduced into the vapor space above the liquid.

• Observation: The flash point is the lowest temperature at which the application of the ignition source causes the vapors to ignite momentarily.[8][9]

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when entering a material. It is a fundamental property used for substance identification and purity assessment.

Methodology: Abbé Refractometer [11][12][13][14][15]

• Calibration: The Abbé refractometer is calibrated using a standard liquid with a known refractive index, typically distilled water.

• Sample Application: A few drops of tert-Amylbenzene are placed on the prism surface of the refractometer.

• Measurement: The instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus at the intersection of the crosshairs in the eyepiece.

• Reading: The refractive index is read directly from the instrument's scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.

Determination of Water Solubility

Water solubility is a key parameter for assessing the environmental fate and potential biological interactions of a chemical.

Methodology: Flask Method (based on OECD Guideline 105) [16][17][18][19][20]

• Equilibration: An excess amount of tert-Amylbenzene is added to a known volume of distilled water in a flask. The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium (typically 24-48 hours).

• Phase Separation: The mixture is allowed to stand to allow for the separation of the aqueous and organic phases. Centrifugation may be used to facilitate this separation.

• Sampling and Analysis: A sample of the aqueous phase is carefully taken, ensuring no undissolved organic material is included. The concentration of tert-Amylbenzene in the water sample is then determined using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Synthesis of tert-Amylbenzene

tert-Amylbenzene is commonly synthesized via the Friedel-Crafts alkylation of benzene with an alkylating agent such as tert-amyl chloride or an alkene like isoamylene, in the presence of a Lewis acid catalyst.[21][22][23]

Friedel-Crafts Alkylation Workflow

The following diagram illustrates the general workflow for the synthesis of tert-Amylbenzene.

Caption: General experimental workflow for the synthesis of tert-Amylbenzene.

Friedel-Crafts Alkylation Signaling Pathway

The mechanism of the Friedel-Crafts alkylation involves the formation of a carbocation electrophile which then attacks the aromatic ring.

Caption: Mechanism of Friedel-Crafts alkylation for tert-Amylbenzene synthesis.

References

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For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to tert-Amylbenzene (CAS 2049-95-8)

This document provides a comprehensive technical overview of tert-Amylbenzene (CAS 2049-95-8), also known as 2-methyl-2-phenylbutane. It covers its chemical and physical properties, synthesis methodologies, key applications, and safety data, tailored for professionals in research and development.

Core Chemical Identity and Properties

tert-Amylbenzene is an aromatic hydrocarbon characterized by a benzene ring substituted with a tert-amyl (1,1-dimethylpropyl) group.[1] It is a colorless, flammable liquid with a distinct aromatic odor.[1][2] Its branched alkyl structure imparts unique physical and chemical properties that are leveraged in various industrial applications.

Table 1: Physical and Chemical Properties of tert-Amylbenzene

Property	Value	Source
CAS Number	2049-95-8	[1][2][3]
Molecular Formula	C₁₁H₁₆	[1][2][3]
Molecular Weight	148.25 g/mol	[1][2]
IUPAC Name	2-methyl-2-phenylbutane	[2]
Synonyms	(1,1-Dimethylpropyl)benzene, t-Amylbenzene, tert-Pentylbenzene	[1][2][3]
Appearance	Colorless liquid	[1][2][4]
Density	0.87 g/cm³	[2][3]
Boiling Point	188-191 °C	[3]
Melting Point	-44.72 °C (estimate)	[3][5]
Flash Point	65 °C	[3]
Refractive Index	1.4960	[2][3]
Water Solubility	10.5 mg/L at 25 °C (Insoluble)	[3]
Solubility	Miscible with alcohol and ether	[2]
Vapor Density	5.1	[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and quality control of tert-Amylbenzene. Standard spectral data are summarized below.

Table 2: Spectroscopic Data for tert-Amylbenzene

Technique	Data Highlights
¹H NMR	Spectrum available, confirms the presence of aromatic and aliphatic protons consistent with the structure.[6][7]
¹³C NMR	Spectrum available, shows characteristic peaks for the aromatic ring and the five distinct carbons of the tert-amyl group.[6]
Mass Spec (MS)	Spectrum available, provides fragmentation patterns used to confirm the molecular structure.[6]
Infrared (IR)	Spectrum available, shows characteristic absorptions for C-H stretching in the aromatic ring and aliphatic groups.[6]

Synthesis and Experimental Protocols

The primary industrial synthesis of tert-Amylbenzene is achieved through the Friedel-Crafts alkylation of benzene.[1][8] This electrophilic aromatic substitution reaction can utilize various alkylating agents and catalysts.

Experimental Protocol: Friedel-Crafts Alkylation of Benzene

This protocol is based on a patented method for producing tert-Amylbenzene with high yield and purity.[8]

Objective: To synthesize tert-Amylbenzene via Friedel-Crafts alkylation of benzene with tertiary amyl alcohol using a mixed-acid catalyst system (AlCl₃/FeCl₃).

Materials:

• Benzene (6.53 mol)

• Tertiary amyl alcohol (1.0 mol)

• Anhydrous Aluminum Chloride (AlCl₃) (0.15 mol)

• Anhydrous Ferric Chloride (FeCl₃) (0.38 mol)

• Four-neck reaction flask equipped with a mechanical stirrer, dropping funnel, and thermometer

• Ice bath

• Calcium chloride (for drying)

• Distillation apparatus

Procedure:

• Charge the four-neck flask with 6.53 mol of benzene, 0.15 mol of AlCl₃, and 0.38 mol of FeCl₃.

• Cool the mixture to a temperature range of 0-5 °C using an ice bath while stirring.

• Slowly add 1.0 mol of tertiary amyl alcohol to the mixture dropwise from the dropping funnel over a period of 1 hour, ensuring the temperature is maintained between 0-5 °C.

• After the addition is complete, continue the reaction at 0-5 °C for an additional 6 hours.

• Upon completion, carefully add water to the reaction mixture to hydrolyze and quench the reaction.

• Transfer the mixture to a separatory funnel and allow the layers to separate. Collect the organic layer.

• Wash the organic layer with water one more time, separate the layers again.

• Dry the organic layer using anhydrous calcium chloride.

• Remove the excess benzene via distillation under reduced pressure.

• The final product, tert-Amylbenzene, is obtained. The patent reports a yield of up to 90% with isomer content below 0.2%.[8]

Caption: Experimental workflow for the synthesis of tert-Amylbenzene.

Key Applications in Research and Industry

tert-Amylbenzene serves as a crucial intermediate and additive in several high-growth industrial sectors.[2][9][10] Its primary applications stem from its unique chemical structure and stability.

• Hydrogen Peroxide (H₂O₂) Production: It is a vital intermediate for producing 2-amyl anthraquinone (2-AAQ).[2] 2-AAQ is a key catalyst used in the large-scale industrial production of hydrogen peroxide through the Riedl-Pfleiderer process.[2]

• Lithium-ion Batteries: tert-Amylbenzene is used as an electrolyte additive to enhance battery safety.[2][9][11] It functions as an overcharge protection agent, preventing the dangers of fire and explosion associated with over-voltage conditions in lithium-ion cells.[2]

• Pharmaceutical Synthesis: The compound is a key starting material for the synthesis of certain Active Pharmaceutical Ingredients (APIs), particularly those with antifungal properties.[2][9]

• Organic Solvent: Due to its properties as a colorless liquid with low volatility and good solubility for organic compounds, it is also used as a specialty solvent.[1]

Caption: Major industrial applications of tert-Amylbenzene.

Safety and Toxicology

Handling tert-Amylbenzene requires adherence to standard laboratory and industrial safety protocols. It is classified as a flammable liquid and may cause irritation upon exposure.[1][12]

Table 3: Toxicological and Hazard Data

Parameter	Value / Classification	Source
Oral LD50 (Rat)	5 mL/kg or 4.35 g/kg	[4][13]
GHS Hazard Statements	H226: Flammable liquid and vapourH317: May cause an allergic skin reactionH411: Toxic to aquatic life with long lasting effects	[5][6][13]
GHS Precautionary Statements	P210: Keep away from heat/sparks/open flamesP273: Avoid release to the environmentP280: Wear protective gloves/eye protectionP303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water.	[5][13]
Health Effects	May cause skin and respiratory irritation.[1][12] In lethal-dose studies on rats, it caused acute pulmonary edema and hemorrhage.[4]

Handling and Storage:

• Handling: Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[5][12] Avoid contact with skin, eyes, and inhalation of vapors.[5] Keep away from ignition sources as the material is flammable.[5]

• Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.[5][13]

Conclusion

tert-Amylbenzene (CAS 2049-95-8) is a versatile aromatic hydrocarbon with significant industrial importance. Its role as a critical intermediate in the production of hydrogen peroxide, a safety-enhancing additive in the rapidly growing lithium-ion battery market, and a precursor in pharmaceutical synthesis underscores its value. A thorough understanding of its chemical properties, synthesis protocols, and safety requirements is essential for its effective and safe utilization in research and commercial applications.

References

• 1. CAS 2049-95-8: tert-Amylbenzene | CymitQuimica [cymitquimica.com]
• 2. Tert Amyl Benzene (Tertiary Amyl Benzene) (TAB) - CAS 2049-95-8 | Vinati Organics [vinatiorganics.com]
• 3. jnfuturechemical.com [jnfuturechemical.com]
• 4. tert-Amylbenzene - Hazardous Agents | Haz-Map [haz-map.com]
• 5. tert-Amylbenzene - Safety Data Sheet [chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. tert-Amylbenzene (2049-95-8) 1H NMR spectrum [chemicalbook.com]
• 8. CN101607863A - A kind of production technique of tert.-amylbenzene - Google Patents [patents.google.com]
• 9. nbinno.com [nbinno.com]
• 10. Tert-Amylbenzene Market Size, Share, & Growth Analysis [stratviewresearch.com]
• 11. tert-Amylbenzene | 2049-95-8 [chemicalbook.com]
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• 13. tcichemicals.com [tcichemicals.com]

The Definitive Guide to tert-Amylbenzene: Physical, Chemical, and Experimental Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of tert-Amylbenzene. All quantitative data is presented in clear, tabular formats for ease of comparison. Detailed experimental protocols for key property determination and synthesis are also included.

General and Safety Information

tert-Amylbenzene, also known as (1,1-dimethylpropyl)benzene or 2-methyl-2-phenylbutane, is an aromatic hydrocarbon.[1] It is a colorless to light yellow liquid with a characteristic aromatic odor.[1][2] Due to its chemical properties, it serves as a valuable solvent and an intermediate in the synthesis of various organic compounds, including pharmaceuticals and materials for lithium-ion batteries.[1][3][4]

Table 1: General Identifiers for tert-Amylbenzene

Identifier	Value
IUPAC Name	2-methylbutan-2-ylbenzene[3][5]
Synonyms	tert-Pentylbenzene, (1,1-Dimethylpropyl)benzene, 2-Methyl-2-phenylbutane[1][5]
CAS Number	2049-95-8[1]
Molecular Formula	C₁₁H₁₆[1]
Molecular Weight	148.25 g/mol [1][3]
SMILES	CCC(C)(C)c1ccccc1[1]

Table 2: Safety and Handling Data for tert-Amylbenzene

Property	Value
Appearance	Colorless to light yellow liquid[1][6]
Odor	Aromatic[1][3]
Flash Point	58 °C to 65 °C[7][8]
Hazards	Flammable liquid and vapor. Toxic to aquatic life with long-lasting effects.[9] May cause skin and respiratory irritation.[1]
Handling	Handle in a well-ventilated area, away from ignition sources. Wear protective gloves, clothing, and eye protection.[10][11]

Physical Properties

The physical properties of tert-Amylbenzene are crucial for its application as a solvent and in various chemical processes.

Table 3: Key Physical Properties of tert-Amylbenzene

Property	Value
Boiling Point	188-191 °C
Melting Point	-44.72 °C (estimate)
Density	0.87 g/cm³[3]
Refractive Index	1.496
Vapor Pressure	0.764 mmHg at 25°C[12]
Solubility	Insoluble in water; soluble in organic solvents like alcohol and ether.[6][13]

Chemical Properties and Reactions

The chemical behavior of tert-Amylbenzene is primarily dictated by the aromatic benzene ring and the attached tertiary alkyl group.

Friedel-Crafts Alkylation: Synthesis of tert-Amylbenzene

A common method for the synthesis of tert-Amylbenzene is the Friedel-Crafts alkylation of benzene with a suitable alkylating agent, such as tert-amyl alcohol or an isoamylene, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃) or an acid catalyst.[14][15]

The reaction proceeds via an electrophilic aromatic substitution mechanism. The catalyst facilitates the formation of a tert-amyl carbocation, which then acts as the electrophile and attacks the electron-rich benzene ring.

References

• 1. devtoolsdaily.medium.com [devtoolsdaily.medium.com]
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• 6. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
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A Technical Guide to the Synthesis of tert-Amylbenzene via Friedel-Crafts Alkylation

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the synthesis of tert-amylbenzene, a valuable organic intermediate, through the Friedel-Crafts alkylation of benzene. It covers the underlying reaction mechanism, detailed experimental protocols, and quantitative data analysis to guide laboratory and scale-up efforts.

Introduction

The Friedel-Crafts alkylation, first reported by Charles Friedel and James Crafts in 1877, is a cornerstone of organic synthesis for forming carbon-carbon bonds by attaching alkyl substituents to aromatic rings.[1][2] This electrophilic aromatic substitution reaction is pivotal for synthesizing various alkylbenzenes.[3] Tert-amylbenzene (also known as 2-methyl-2-phenylbutane) is a significant organic synthesis raw material used in the production of pharmaceuticals, liquid crystal materials, and as a precursor for 2-amyl anthraquinone in the manufacture of hydrogen peroxide.[4]

The synthesis typically involves the reaction of benzene with an alkylating agent capable of forming a stable tertiary carbocation. Common alkylating agents include tert-amyl alcohol, 2-methyl-2-butene, 2-methyl-1-butene, or tert-amyl chloride.[4] The reaction is catalyzed by a strong Lewis acid, such as aluminum chloride (AlCl₃) or ferric chloride (FeCl₃), or a protonic acid like sulfuric acid.[1][4]

Reaction Mechanism

The Friedel-Crafts alkylation of benzene to form tert-amylbenzene proceeds through a well-established three-step electrophilic aromatic substitution mechanism.

• Formation of the Electrophile : The Lewis acid catalyst interacts with the alkylating agent (e.g., tert-amyl alcohol or an alkene) to generate the electrophilic tert-amyl carbocation. This tertiary carbocation is relatively stable, which minimizes the likelihood of skeletal rearrangements that often plague Friedel-Crafts reactions with primary or secondary alkylating agents.[1][5][6]

• Electrophilic Attack : The π-electrons of the aromatic benzene ring act as a nucleophile, attacking the tert-amyl carbocation. This step disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[1][3][5]

• Deprotonation and Aromaticity Restoration : A weak base, typically the complexed Lewis acid anion (e.g., [AlCl₃OH]⁻), removes a proton from the sp³-hybridized carbon of the arenium ion. This restores the aromaticity of the ring, yielding the final product, tert-amylbenzene, and regenerating the catalyst.[3][5][7]

Caption: Mechanism of Friedel-Crafts Alkylation for tert-Amylbenzene Synthesis.

Key Challenges and Considerations

• Polyalkylation : The tert-amylbenzene product is more nucleophilic than benzene due to the electron-donating nature of the alkyl group. This can lead to further alkylation, producing di-tert-amylbenzene isomers. To suppress this side reaction, a large molar excess of benzene is typically used.[1][5][8]

• Isomerization Control : While the tert-amyl carbocation is stable, harsh reaction conditions can sometimes lead to the formation of isomeric products like sec-amylbenzene. The choice of catalyst is crucial; mixed catalyst systems such as AlCl₃/FeCl₃ have been shown to significantly reduce isomer content compared to using AlCl₃ alone.[4][9]

• Catalyst Activity : When using an alcohol as the alkylating agent, the water generated during the reaction can partially deactivate the Lewis acid catalyst.[4] This often necessitates using a greater than stoichiometric amount of the catalyst. Anhydrous conditions are critical for optimal catalyst performance.[5]

Experimental Protocols

Detailed methodologies for the synthesis of tert-amylbenzene are presented below. These protocols are based on patented laboratory and industrial procedures.

Protocol 1: Synthesis from tert-Amyl Alcohol using a Mixed Lewis Acid Catalyst (AlCl₃/FeCl₃)

This protocol is known for achieving high yields and very low isomer content.[9]

• Apparatus Setup : Equip a four-necked, round-bottom flask with a mechanical stirrer, a thermometer, a dropping funnel, and a reflux condenser connected to a gas trap. Ensure the entire apparatus is dry.

• Reagent Charging : In an illustrative lab-scale reaction, charge the flask with 71.92 mL (0.803 mol) of dry benzene, 2.5 g of anhydrous aluminum chloride (AlCl₃), and 7.5 g of anhydrous ferric chloride (FeCl₃).[9]

• Reaction Initiation : Begin stirring and cool the mixture to 0-5 °C using an ice-salt bath.

• Alkylation : Slowly add 10.8 g (0.123 mol) of tert-amyl alcohol dropwise from the dropping funnel over approximately 1 hour, ensuring the internal temperature is maintained between 0-5 °C.[9]

• Reaction Completion : After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 6 hours to ensure the reaction goes to completion.[9][10]

• Quenching : Carefully and slowly quench the reaction by adding 100 g of crushed ice or ice-cold water to the flask while stirring vigorously.

• Work-up : Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water, a dilute sodium bicarbonate solution, and finally with brine.

• Drying and Purification : Dry the organic layer over anhydrous calcium chloride.[9] Filter off the drying agent. Remove the excess benzene by distillation at atmospheric pressure. The crude product is then purified by vacuum distillation to yield pure tert-amylbenzene.[9][10]

Protocol 2: Synthesis from 2-Methyl-1-Butene using AlCl₃

This method uses an alkene as the alkylating agent, avoiding the formation of water as a byproduct.[4]

• Apparatus Setup : Use a similar dry, four-necked flask setup as described in Protocol 1.

• Reagent Charging : Charge the flask with benzene. The molar ratio of the alkylating agent to benzene should be approximately 1:4.[4]

• Reaction Conditions : Cool the benzene to 0 °C with stirring.

• Alkylation : In a separate flask, prepare a mixture of the Lewis acid catalyst (e.g., anhydrous AlCl₃) and benzene. Add this catalyst mixture gradually to the main reaction flask containing benzene and the alkene over a period of 0.5 to 2 hours, maintaining the temperature at 0 °C.[4] The molar ratio of alkene to catalyst should be around 1:0.05.[4]

• Reaction Completion : After the catalyst addition is complete, allow the reaction to proceed with heat preservation for 1 to 8 hours.[4]

• Work-up and Purification : Quench the reaction by pouring the mixture into an ice-water slurry.[4] Perform a standard work-up including extraction of the organic layer, washing with water and an alkali solution, and a final water wash.[4] Dry the organic phase, reclaim the excess benzene by distillation, and purify the final product by rectification under vacuum.[4]

Caption: General Experimental Workflow for tert-Amylbenzene Synthesis.

Data Presentation: Comparison of Synthesis Protocols

The following table summarizes quantitative data from various published synthesis methods, highlighting the impact of different reagents and conditions on reaction outcomes.

Alkylating Agent	Catalyst System	Molar Ratio (Alk. Agent:Benzene:Cat.)	Temperature (°C)	Time (h)	Yield (%)	Purity / Isomer Content	Reference
tert-Amyl Alcohol	AlCl₃ / FeCl₃	1 : 6.53 : 0.53 (AlCl₃+FeCl₃)	0 - 5	6	~90%	Isomer < 0.2%	[9]
tert-Amyl Alcohol	AlCl₃	Not specified	Not specified	Not specified	72.3%	Not specified	[9]
tert-Amyl Alcohol	AlCl₃ / H₂SO₄	Not specified	Not specified	Not specified	79.3%	Not specified	[9]
tert-Amyl Alcohol	Anhydrous SnCl₄	1 : 5.5 : 0.54	5 - 10	1 (addition)	72.1%	98.1% tert-amylbenzene	[4]
2-Methyl-1-butene	AlCl₃	1 : 4 : 0.05	0	0.5 - 2 (addition)	72.5%	98.0% tert-amylbenzene	[4]

Conclusion

The Friedel-Crafts alkylation of benzene is an effective and scalable method for the synthesis of tert-amylbenzene. Careful control over reaction parameters—particularly temperature, catalyst selection, and reactant stoichiometry—is essential for maximizing yield and minimizing the formation of polyalkylated and isomeric byproducts. The use of a mixed AlCl₃/FeCl₃ catalyst system with tert-amyl alcohol has been demonstrated to be particularly effective, providing high yields and exceptional product purity. This technical guide provides researchers and development professionals with the foundational knowledge and practical protocols necessary to successfully implement this important transformation.

References

• 1. benchchem.com [benchchem.com]
• 2. The Friedel-Crafts Alkylation and Acylation of Benzene | MCC Organic Chemistry [courses.lumenlearning.com]
• 3. mt.com [mt.com]
• 4. CN101289366A - Synthetic method of t-amylbenzene for controlling content of isomer - Google Patents [patents.google.com]
• 5. cerritos.edu [cerritos.edu]
• 6. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 16.2 Preparation of alkylbenzenes | Organic Chemistry II [courses.lumenlearning.com]
• 9. CN101607863A - A kind of production technique of tert.-amylbenzene - Google Patents [patents.google.com]
• 10. tert-Amylbenzene synthesis - chemicalbook [chemicalbook.com]

A Technical Guide to tert-Amylbenzene: Properties, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Amylbenzene, a significant aromatic hydrocarbon in various industrial and research applications. This document details its fundamental molecular properties, established experimental protocols for its synthesis, and methods for its analysis, offering valuable insights for professionals in chemical research and drug development.

Core Molecular and Physical Properties

tert-Amylbenzene, also known as (1,1-dimethylpropyl)benzene or 2-methyl-2-phenylbutane, is a clear, flammable aromatic liquid.[1] Its key quantitative data are summarized in the table below, providing a quick reference for laboratory and research settings.

Property	Value
Molecular Formula	C₁₁H₁₆[1][2][3]
Molecular Weight	148.25 g/mol [1][2]
CAS Number	2049-95-8[1][2]
Density	0.87 g/cm³[1]
Boiling Point	188-191 °C[4]
Refractive Index	1.4960[1]
Solubility	Insoluble in water; miscible with alcohol and ether.[1]

Experimental Protocols: Synthesis of tert-Amylbenzene

The primary method for synthesizing tert-Amylbenzene is through the Friedel-Crafts alkylation of benzene. This electrophilic aromatic substitution reaction typically involves the reaction of benzene with an alkylating agent such as tert-amyl alcohol or a related alkene in the presence of a Lewis acid catalyst.

Protocol 1: Friedel-Crafts Alkylation using tert-Amyl Alcohol with a Mixed-Lewis Acid Catalyst

This protocol is adapted from a patented production technique designed to improve yield and minimize isomer formation.

Objective: To synthesize tert-Amylbenzene via the Friedel-Crafts alkylation of benzene with tert-amyl alcohol.

Materials:

• Benzene

• tert-Amyl alcohol

• Aluminum chloride (AlCl₃)

• Ferric chloride (FeCl₃)

• Anhydrous calcium chloride

• Water

• Four-neck round-bottom flask

• Dropping funnel

• Condenser

• Mechanical stirrer

• Ice bath

Procedure:

• In a four-neck round-bottom flask equipped with a mechanical stirrer, dropping funnel, and condenser, add 6.53 mol of benzene, 0.15 mol of AlCl₃, and 0.38 mol of FeCl₃.[3]

• Cool the mixture to a temperature between 0-5 °C using an ice bath.[3]

• Slowly add 1 mol of tert-amyl alcohol to the mixture through the dropping funnel over a period of 1 hour, maintaining the temperature at 0-5 °C.[3]

• After the addition is complete, continue the reaction for an additional 6 hours at 0-5 °C.[3]

• Following the reaction period, quench the reaction by slowly adding water to hydrolyze the catalyst.

• Transfer the mixture to a separatory funnel and allow the layers to separate. Remove the aqueous layer.

• Wash the organic layer with water.

• Dry the organic layer using anhydrous calcium chloride.

• Finally, purify the tert-Amylbenzene by vacuum distillation to remove the unreacted benzene and any byproducts.[3]

Analytical Methodologies

Gas chromatography-mass spectrometry (GC-MS) is a standard and effective technique for the analysis and quantification of tert-Amylbenzene.

General GC-MS Protocol for Aromatic Compound Analysis

This protocol provides a general framework for the analysis of aromatic compounds like tert-Amylbenzene, which can be adapted from standardized methods for gasoline analysis.

Objective: To identify and quantify tert-Amylbenzene in a sample.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Capillary column suitable for aromatic hydrocarbon separation (e.g., a non-polar or medium-polarity column).

Procedure:

• Sample Preparation: Dilute the sample containing tert-Amylbenzene in a suitable volatile solvent (e.g., hexane or dichloromethane) to a concentration appropriate for GC-MS analysis.

• Instrument Setup:

  • Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC.

  • Chromatographic Separation: Use a temperature program to separate the components of the sample. A typical program might start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 200 °C) to elute all compounds.

  • Mass Spectrometry: Operate the mass spectrometer in full scan mode to acquire mass spectra of the eluting compounds.

• Data Analysis:

  • Identify tert-Amylbenzene by comparing its retention time and mass spectrum with that of a known standard.

  • Quantify the amount of tert-Amylbenzene by integrating the area of its chromatographic peak and comparing it to a calibration curve generated from standards of known concentrations.

Visualized Experimental Workflow

The following diagram illustrates the key stages in the synthesis and purification of tert-Amylbenzene as described in the experimental protocol.

Caption: Workflow for tert-Amylbenzene synthesis.

References

• 1. prepchem.com [prepchem.com]
• 2. CN101289366A - Synthetic method of t-amylbenzene for controlling content of isomer - Google Patents [patents.google.com]
• 3. CN101607863A - A kind of production technique of tert.-amylbenzene - Google Patents [patents.google.com]
• 4. cerritos.edu [cerritos.edu]

Spectroscopic Characterization of tert-Amylbenzene: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key spectroscopic data for tert-amylbenzene (2-methyl-2-phenylbutane), a common organic compound. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights into its molecular structure. This document is intended to serve as a valuable resource for the scientific community, aiding in the identification and characterization of this compound in various research and development applications.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the carbon-hydrogen framework of a molecule. The ¹H and ¹³C NMR data for tert-amylbenzene are summarized below.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of tert-amylbenzene exhibits distinct signals corresponding to the different proton environments in the molecule. The aromatic protons appear in the downfield region, while the aliphatic protons of the tert-amyl group are found in the upfield region.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.32 - 7.12	Multiplet	5H	Ar-H
1.63	Quartet	2H	-CH₂-CH₃
1.25	Singlet	6H	-C(CH₃)₂-
0.65	Triplet	3H	-CH₂-CH₃

¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum provides information on the different carbon environments within tert-amylbenzene.

Chemical Shift (δ) ppm	Assignment
151.3	Ar-C (quaternary)
128.1	Ar-C H
126.3	Ar-C H
125.2	Ar-C H
37.9	C (CH₃)₂-
37.1	-C H₂-CH₃
28.8	-C(C H₃)₂-
8.9	-CH₂-C H₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of tert-amylbenzene is characterized by absorptions corresponding to aromatic C-H bonds, aliphatic C-H bonds, and aromatic C=C bonds.

Wavenumber (cm⁻¹)	Intensity	Assignment
3088, 3061, 3028	Medium	Aromatic C-H Stretch
2968, 2876	Strong	Aliphatic C-H Stretch
1605, 1495, 1450	Medium to Strong	Aromatic C=C Stretch
764, 702	Strong	C-H Out-of-plane Bending (monosubstituted benzene)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule upon ionization. The mass spectrum of tert-amylbenzene is consistent with its molecular formula, C₁₁H₁₆ (Molecular Weight: 148.24 g/mol ).

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Proposed Fragment
148	15	[M]⁺ (Molecular Ion)
119	100	[M - C₂H₅]⁺
91	30	[C₇H₇]⁺ (Tropylium ion)
77	10	[C₆H₅]⁺ (Phenyl ion)

Experimental Protocols

The following are representative experimental protocols for the acquisition of the spectroscopic data presented.

NMR Spectroscopy

• Sample Preparation: Approximately 20-30 mg of tert-amylbenzene was dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard. The solution was then transferred to a 5 mm NMR tube.

• ¹H NMR Acquisition: The spectrum was recorded on a 400 MHz spectrometer. A standard pulse sequence was used with an acquisition time of approximately 4 seconds and a relaxation delay of 1 second. A sufficient number of scans were acquired to ensure a good signal-to-noise ratio.

• ¹³C NMR Acquisition: The spectrum was recorded on the same 400 MHz spectrometer (operating at 100 MHz for ¹³C). A proton-decoupled pulse sequence was utilized with a spectral width of approximately 240 ppm, an acquisition time of 1-2 seconds, and a relaxation delay of 2 seconds.

Infrared (IR) Spectroscopy

• Sample Preparation: A single drop of neat tert-amylbenzene was placed between two polished potassium bromide (KBr) salt plates to create a thin liquid film.

• Data Acquisition: The IR spectrum was obtained using a Fourier Transform Infrared (FTIR) spectrometer. The spectrum was recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean KBr plates was acquired and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: A dilute solution of tert-amylbenzene in a volatile organic solvent (e.g., methanol or dichloromethane) was introduced into the mass spectrometer, often via a gas chromatograph (GC) for separation and purification.

• Ionization: The sample was ionized using Electron Ionization (EI) with a standard electron energy of 70 eV.

• Analysis: The resulting ions were separated based on their mass-to-charge ratio by a quadrupole mass analyzer and detected.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow of using NMR, IR, and MS to elucidate the structure of tert-amylbenzene.

Caption: Workflow of Spectroscopic Characterization.

The Discovery and Enduring Utility of tert-Amylbenzene: A Technical Guide

Introduction

tert-Amylbenzene (2-methyl-2-phenylbutane) is an aromatic hydrocarbon of significant industrial importance, primarily serving as a crucial intermediate in the production of hydrogen peroxide and as a functional additive in lithium-ion battery electrolytes.[1][2] Its discovery is inextricably linked to one of the most fundamental reactions in organic chemistry, the Friedel-Crafts reaction. This technical guide provides an in-depth exploration of the history, synthesis, and physical properties of tert-Amylbenzene, tailored for researchers, scientists, and professionals in drug development and chemical manufacturing.

Historical Context: An Accidental Discovery

The story of tert-Amylbenzene begins not with its targeted synthesis, but with the seminal discovery of the reaction that bears the names of Charles Friedel and James Mason Crafts. In 1877, while investigating the reaction of amyl chloride with aluminum in benzene as a solvent, they unexpectedly observed the formation of amylbenzene.[3][4] This serendipitous finding led to the development of the Friedel-Crafts reactions, a cornerstone of synthetic organic chemistry for forming carbon-carbon bonds on aromatic rings.[3][5][6] These reactions, categorized into alkylation and acylation, proceed through electrophilic aromatic substitution, where a Lewis acid catalyst, such as aluminum chloride (AlCl₃), is used to generate a carbocation or an acylium ion electrophile.[5][6]

The initial synthesis of amylbenzene by Friedel and Crafts laid the groundwork for the production of a vast array of alkylated aromatic compounds, including tert-Amylbenzene.

Physicochemical Properties

tert-Amylbenzene is a colorless liquid with a characteristic aromatic odor.[1][7] It is insoluble in water but miscible with common organic solvents like alcohol and ether.[1] A summary of its key physical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of tert-Amylbenzene

Property	Value	Reference(s)
CAS Number	2049-95-8	[1]
Molecular Formula	C₁₁H₁₆	[1]
Molecular Weight	148.25 g/mol	[1]
Boiling Point	191 °C	[1]
Density	0.87 g/cm³	[1]
Refractive Index	1.4960	[1]
Flash Point	65 °C	-
Solubility	Insoluble in water; miscible with alcohol and ether	[1]

Synthesis of tert-Amylbenzene: The Friedel-Crafts Alkylation

The primary industrial synthesis of tert-Amylbenzene is achieved through the Friedel-Crafts alkylation of benzene. This method offers a direct route to append the tert-amyl group to the benzene ring. The reaction can be carried out using various alkylating agents, including tert-amyl alcohol or tert-amyl chloride, in the presence of a Lewis acid catalyst.

A general representation of this reaction is the alkylation of benzene with an alkylating agent, catalyzed by a Lewis acid.

Caption: Generalized workflow for the Friedel-Crafts alkylation of benzene.

Experimental Protocols

Modern syntheses of tert-Amylbenzene are optimized for high yield and purity, minimizing the formation of isomers. Below are representative experimental protocols derived from patent literature.

Protocol 1: Synthesis from tert-Amyl Alcohol

This protocol describes a common laboratory-scale synthesis using tert-amyl alcohol and a mixed-acid catalyst system.

• Materials:

  • Benzene

  • tert-Amyl alcohol

  • Aluminum chloride (AlCl₃)

  • Ferric chloride (FeCl₃)

• Procedure:

  • A four-necked flask is charged with 6.53 mol of benzene, 0.15 mol of AlCl₃, and 0.38 mol of FeCl₃.

  • The mixture is cooled to a temperature between 0-5 °C.

  • 1 mol of tert-amyl alcohol is added dropwise over 1 hour, maintaining the temperature at 0-5 °C.

  • The reaction is allowed to proceed for 6 hours at 0-5 °C after the addition is complete.

  • The reaction is quenched by the addition of water for hydrolysis.

  • The organic layer is separated, washed with water, and dried over calcium chloride.

  • Benzene is removed via distillation under reduced pressure to yield tert-Amylbenzene.

Protocol 2: Two-Step Synthesis from tert-Amyl Alcohol via tert-Amyl Chloride

This method involves the conversion of tert-amyl alcohol to tert-amyl chloride, followed by the Friedel-Crafts reaction with benzene.

• Step 1: Synthesis of tert-Amyl Chloride

  • 220.4 g of tert-amyl alcohol is added to a flask.

  • 507.6 g of concentrated hydrochloric acid (36.5% mass concentration) is added dropwise at 20 °C.

  • The mixture is stirred for 30 minutes after the addition is complete.

  • The upper organic phase is separated and washed sequentially with deionized water, 2% sodium hydroxide solution, and deionized water.

  • The organic phase is dried to yield tert-amyl chloride.

• Step 2: Synthesis of tert-Amylbenzene

  • A flask is charged with 80.0 g of benzene and 1.31 g of zinc chloride.

  • The system is maintained at 5 °C and the pressure is reduced to an absolute pressure of 50 kPa.

  • A solution of 35.1 g of tert-amyl chloride in 70.2 g of benzene is slowly added dropwise over approximately 1 hour.

  • The reaction is continued for 1 hour at the same temperature and pressure.

  • The reaction mixture is poured into 5% dilute hydrochloric acid for hydrolysis.

  • The organic phase is separated and purified to obtain tert-Amylbenzene.

Table 2: Comparison of Synthesis Protocols

Parameter	Protocol 1	Protocol 2
Alkylating Agent	tert-Amyl alcohol	tert-Amyl chloride
Catalyst	AlCl₃ / FeCl₃	ZnCl₂
Temperature	0-5 °C	5 °C
Reaction Time	6 hours	1 hour
Key Features	Direct, one-pot synthesis	Two-step process, intermediate isolation
Reported Yield	~90%	~97%
Isomer Content	< 0.2%	~0.68% (sec-amylbenzene)

Industrial Applications and Logical Workflow

While no specific biological signaling pathways involving tert-Amylbenzene have been prominently identified, its role in industrial chemical processes is well-established. A primary application is in the production of hydrogen peroxide (H₂O₂), where it serves as a precursor to 2-amyl anthraquinone, a key component of the working solution in the Riedl-Pfleiderer process.[1][2] Another significant application is as an electrolyte additive in lithium-ion batteries to prevent overcharging.[1][2]

The following diagram illustrates the logical workflow of tert-Amylbenzene's role in the synthesis of an active pharmaceutical ingredient (API), highlighting its function as a building block.

Caption: Logical workflow of tert-Amylbenzene from synthesis to use as a pharmaceutical intermediate.

Conclusion

The discovery of tert-Amylbenzene is a direct consequence of the pioneering work of Friedel and Crafts. From its serendipitous origins, it has become a valuable commodity chemical. The Friedel-Crafts alkylation of benzene remains the cornerstone of its production, with modern protocols refined to maximize yield and purity. While it may not be a direct modulator of biological pathways, its role as a critical building block in the synthesis of pharmaceuticals and its application in advanced materials like lithium-ion batteries underscore its continued importance in science and industry. This guide has provided a comprehensive overview of its history, synthesis, and properties, offering valuable insights for professionals in the chemical and pharmaceutical sciences.

References

• 1. Tert Amyl Benzene (Tertiary Amyl Benzene) (TAB) - CAS 2049-95-8 | Vinati Organics [vinatiorganics.com]
• 2. Pharmaceutical Intermediates & Additive for Battery | Solvay [solvay.com]
• 3. grokipedia.com [grokipedia.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. byjus.com [byjus.com]
• 7. CAS 2049-95-8: tert-Amylbenzene | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to tert-Amylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics of tert-Amylbenzene, a versatile aromatic hydrocarbon. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development and other scientific disciplines who require detailed technical information on this compound. This document covers its chemical and physical properties, spectroscopic data, synthesis protocols, and potential metabolic pathways, with a focus on data presentation, experimental detail, and visual representation of key processes.

Chemical and Physical Properties

tert-Amylbenzene, also known as (1,1-dimethylpropyl)benzene or 2-methyl-2-phenylbutane, is a colorless liquid with a characteristic aromatic odor.[1] Its branched alkyl substituent imparts unique physical and chemical properties compared to its linear isomers. It is sparingly soluble in water but miscible with many organic solvents such as ethanol and acetone.[2][3]

Table 1: Physical and Chemical Properties of tert-Amylbenzene

Property	Value	Reference(s)
CAS Number	2049-95-8	[1][2]
Molecular Formula	C₁₁H₁₆	[1][3]
Molecular Weight	148.25 g/mol	[3]
Appearance	Colorless liquid	[1][2]
Odor	Aromatic, sweet, fruity	[2]
Density	0.87 g/cm³	[3]
Boiling Point	188-191 °C	[3]
Melting Point	-44.72 °C (estimate)	[4]
Flash Point	65 °C	[4]
Refractive Index	1.4960	[3]
Vapor Pressure	0.764 mmHg at 25°C	[5]
Water Solubility	Insoluble	[2]
Solubility in Organic Solvents	Miscible with alcohol and ether	[3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of tert-Amylbenzene. The following sections provide key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of tert-Amylbenzene is characterized by signals corresponding to the aromatic protons and the protons of the tert-amyl group.

• ¹³C NMR: The carbon NMR spectrum provides information on the number and chemical environment of the carbon atoms in the molecule.

Mass Spectrometry (MS)

The mass spectrum of tert-Amylbenzene provides information about its molecular weight and fragmentation pattern upon ionization.

Infrared (IR) Spectroscopy

The IR spectrum of tert-Amylbenzene would be expected to show characteristic absorption bands for C-H stretching in the aromatic ring (around 3000-3100 cm⁻¹) and the alkyl group (around 2850-2960 cm⁻¹), as well as bands for aromatic C=C stretching (around 1450-1600 cm⁻¹).

Synthesis of tert-Amylbenzene

The most common method for the synthesis of tert-Amylbenzene is the Friedel-Crafts alkylation of benzene with a suitable alkylating agent, such as tert-amyl alcohol or amylene (2-methyl-2-butene), in the presence of a Lewis acid catalyst.[6][7]

Experimental Protocol: Friedel-Crafts Alkylation of Benzene with tert-Amyl Alcohol

This protocol describes a laboratory-scale synthesis of tert-Amylbenzene.

Materials:

• Benzene (anhydrous)

• tert-Amyl alcohol

• Anhydrous aluminum chloride (AlCl₃) or Ferric chloride (FeCl₃)

• Ice

• Water

• Diethyl ether

• Anhydrous sodium sulfate

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

Procedure:

• Reaction Setup: In a fume hood, equip a dry round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser. Protect the apparatus from atmospheric moisture with a drying tube.

• Charging Reactants: Add anhydrous benzene to the flask and cool the flask in an ice bath.

• Catalyst Addition: Slowly add the Lewis acid catalyst (e.g., AlCl₃) in portions to the stirred benzene.

• Addition of Alkylating Agent: Add tert-amyl alcohol to the dropping funnel and add it dropwise to the reaction mixture over a period of 30-60 minutes, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for a specified time (e.g., 2-4 hours) to ensure the reaction goes to completion.

• Quenching: Carefully pour the reaction mixture over crushed ice to quench the reaction and decompose the catalyst.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate. Filter to remove the drying agent and remove the solvent (benzene and any remaining diethyl ether) by rotary evaporation.

• Purification: Purify the crude product by fractional distillation under reduced pressure to obtain pure tert-Amylbenzene.

• Characterization: Characterize the purified product by NMR, MS, and IR spectroscopy to confirm its identity and purity.

Diagram: Experimental Workflow for tert-Amylbenzene Synthesis

A streamlined workflow for the synthesis and purification of tert-Amylbenzene.

Reactions of tert-Amylbenzene

The benzene ring of tert-Amylbenzene can undergo typical electrophilic aromatic substitution reactions. The tert-amyl group is an ortho-, para-directing activator.

Applications in Research and Drug Development

tert-Amylbenzene serves as a versatile building block in organic synthesis.[1] Its applications include:

• Solvent: Due to its relatively low volatility and good solvency for organic compounds, it is used as a solvent in various reactions.[1]

• Intermediate in Chemical Synthesis: It is a key intermediate in the production of other chemicals, such as 2-amyl anthraquinone, which is used in the manufacturing of hydrogen peroxide.[3]

• Electrolyte Additive: In the field of materials science, it is used as an additive in the electrolyte of lithium-ion batteries to prevent over-voltage.[3]

• Precursor for Biologically Active Molecules: The tert-amylphenyl moiety can be incorporated into larger molecules to modulate their physicochemical properties, such as lipophilicity, which is a critical parameter in drug design. While specific drugs containing a tert-amylbenzene core are not prevalent, the introduction of bulky alkyl groups on an aromatic ring is a common strategy in medicinal chemistry to explore structure-activity relationships (SAR).

Metabolism and Pharmacokinetics

Specific pharmacokinetic and metabolism studies on tert-Amylbenzene are not extensively reported in the literature. However, the metabolic fate of similar alkylbenzenes is well-documented and can be used to predict the biotransformation of tert-Amylbenzene. The metabolism of aromatic hydrocarbons is primarily mediated by the cytochrome P450 (CYP) family of enzymes in the liver.[1][4]

The likely metabolic pathway for tert-Amylbenzene involves oxidation of the alkyl side chain. The primary site of oxidation is expected to be the benzylic carbon or the terminal methyl group of the ethyl moiety. This initial hydroxylation is followed by further oxidation to form more polar metabolites, such as carboxylic acids, which can then be conjugated and excreted.

Diagram: Postulated Metabolic Pathway of tert-Amylbenzene

A proposed metabolic pathway for tert-Amylbenzene involving Phase I and Phase II reactions.

Safety and Toxicology

tert-Amylbenzene is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated area, away from ignition sources.[2] It may cause skin and eye irritation.[2]

Table 2: Toxicological Data for tert-Amylbenzene

Endpoint	Value	Species	Route	Reference(s)
LD₅₀	5 mL/kg	Rat	Oral	[1]
Hazard Statements	H226: Flammable liquid and vapor.H317: May cause an allergic skin reaction.H411: Toxic to aquatic life with long lasting effects.	-	-	[5]
Precautionary Statements	P210, P273, P280, P302+P352	-	-	[5]

Conclusion

tert-Amylbenzene is a valuable chemical with a range of applications stemming from its unique structural features. This guide has provided a detailed overview of its key characteristics, including its physicochemical properties, spectroscopic data, synthesis, and potential metabolic pathways. For researchers and professionals in drug development, understanding these fundamental aspects is crucial for its safe handling and for exploring its potential as a building block in the design of new chemical entities. Further research into its specific biological activities and pharmacokinetic profile is warranted to fully elucidate its potential in medicinal chemistry and other scientific fields.

References

• 1. Metabolic activation of polycyclic aromatic hydrocarbons to carcinogens by cytochromes P450 1A1 and 1B1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism of alkylbenzenes, alkanes, and other hydrocarbons in anaerobic bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Metabolic activation of polycyclic aromatic hydrocarbons to carcinogens by cytochromes P450 1A1 and1B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of human cytochrome P450 1A1-, 1A2-, and 1B1-mediated activation of procarcinogens to genotoxic metabolites by polycyclic aromatic hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CAS 2049-95-8: tert-Amylbenzene | CymitQuimica [cymitquimica.com]
• 7. CN1515526A - Production process of tert-amylbenzene - Google Patents [patents.google.com]

An In-depth Technical Guide to the Solubility of tert-Amylbenzene in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tert-amylbenzene in various organic solvents. Due to its properties as a nonpolar aromatic hydrocarbon, tert-amylbenzene serves as a versatile solvent and intermediate in numerous chemical and pharmaceutical applications. Understanding its solubility is critical for process development, formulation, and chemical synthesis. This document presents available solubility data, detailed experimental protocols for solubility determination, and a logical workflow for solvent selection.

Core Concepts in Solubility

The solubility of a substance is fundamentally governed by the principle of "like dissolves like." This means that nonpolar solutes, such as tert-amylbenzene, tend to dissolve well in nonpolar solvents, while polar solutes are more soluble in polar solvents. The miscibility of two liquids, their ability to mix in all proportions, is the highest degree of solubility.

Solubility Data for tert-Amylbenzene

Precise quantitative solubility data for tert-amylbenzene in a wide array of organic solvents is not extensively documented in publicly available literature. However, existing sources consistently indicate that tert-amylbenzene, a nonpolar liquid, is miscible with many common organic solvents. Miscibility implies that they form a homogeneous solution at all concentrations. It is crucial to note that tert-amylbenzene is practically insoluble in water.[1][2]

The following table summarizes the qualitative solubility of tert-amylbenzene in several organic solvents based on available information.

Solvent Class	Solvent Name	Qualitative Solubility/Miscibility
Alcohols	Ethanol	Miscible[1][2]
Methanol	Expected to be miscible
Isopropanol	Expected to be miscible
Ketones	Acetone	Soluble[1]
Methyl Ethyl Ketone	Expected to be soluble
Ethers	Diethyl Ether	Miscible[2][3]
Tetrahydrofuran (THF)	Expected to be miscible
Hydrocarbons	Toluene	Expected to be miscible
Hexane	Expected to be miscible
Halogenated Hydrocarbons	Carbon Tetrachloride	Expected to be miscible
Esters	Ethyl Acetate	Expected to be soluble

Note: "Expected to be miscible/soluble" is based on the principle of "like dissolves like," where the nonpolar nature of tert-amylbenzene suggests high solubility in these nonpolar and moderately polar aprotic solvents.

Experimental Protocols for Solubility Determination

For researchers requiring precise quantitative solubility data or confirmation of miscibility in a specific solvent system, the following experimental protocols can be employed.

Method 1: Visual Determination of Miscibility (for Liquid-Liquid Systems)

This method is a straightforward approach to determine if two liquids are miscible.

Materials:

• tert-Amylbenzene

• Solvent of interest

• Graduated cylinders or volumetric pipettes

• Test tubes with stoppers or screw caps

• Vortex mixer (optional)

Procedure:

• In a clean, dry test tube, add a known volume of the solvent of interest (e.g., 5 mL).

• To the same test tube, add an equal volume of tert-amylbenzene.

• Stopper the test tube and shake vigorously for 1-2 minutes. A vortex mixer can be used for more thorough mixing.

• Allow the mixture to stand and observe.

• Interpretation of Results:

  • Miscible: If the mixture remains a single, clear phase with no visible interface, the liquids are miscible.

  • Immiscible: If the mixture separates into two distinct layers, the liquids are immiscible.

  • Partially Miscible: If the mixture initially appears homogeneous but becomes cloudy or separates upon standing, the liquids are partially miscible.

Method 2: The Shake-Flask Method for Quantitative Solubility Determination

The shake-flask method is a classic and reliable technique for determining the thermodynamic solubility of a solute in a solvent.

Materials:

• tert-Amylbenzene

• Solvent of interest

• Vials or flasks with airtight seals

• Shaker or orbital incubator set to a constant temperature

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatography with UV detector (HPLC-UV), or UV-Vis spectrophotometer)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of tert-amylbenzene to a known volume or mass of the solvent in a sealed vial. The excess solute should be visible as a separate phase.

  • Place the vial in a shaker or incubator at a constant, controlled temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

• Sample Collection and Preparation:

  • After the equilibration period, cease agitation and allow the mixture to stand undisturbed for several hours to allow the undissolved solute to settle.

  • Carefully withdraw a sample from the supernatant (the clear, saturated solution) using a syringe.

  • Immediately filter the sample through a syringe filter to remove any undissolved microdroplets or solid impurities.

• Quantification:

  • Accurately dilute the filtered, saturated solution with a known volume of the pure solvent.

  • Analyze the diluted solution using a pre-calibrated analytical method (e.g., GC-FID or HPLC-UV) to determine the concentration of tert-amylbenzene.

  • Prepare a calibration curve by analyzing a series of standard solutions of tert-amylbenzene of known concentrations in the same solvent.

• Calculation:

  • From the concentration of the diluted sample and the dilution factor, calculate the concentration of tert-amylbenzene in the original saturated solution. This value represents the solubility at the specified temperature.

Visualizing the Solvent Selection Workflow

The process of selecting an appropriate solvent for a specific application involving tert-amylbenzene can be visualized as a logical workflow. The following diagram, generated using Graphviz, outlines the key decision-making steps.

Caption: Workflow for selecting a suitable organic solvent for tert-amylbenzene.

References

• 1. kbcc.cuny.edu [kbcc.cuny.edu]
• 2. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 3. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]

Protocols & Analytical Methods

Application Notes and Protocols for tert-Amylbenzene as an Electrolyte Additive in Lithium-Ion Batteries

For: Researchers, scientists, and drug development professionals.

Introduction

tert-Amylbenzene (TAB) is a promising electrolyte additive for enhancing the safety and performance of lithium-ion batteries.[1] Its primary function is to provide overcharge protection, a critical safety feature that prevents thermal runaway, cell venting, and potential explosions when a battery is charged beyond its recommended voltage limit.[2][3] TAB possesses a higher oxidation potential compared to many other overcharge protection additives, which prevents its premature activation during normal charge-discharge cycles, thereby preserving the battery's electrochemical performance.[2][3] When an overcharge event occurs, TAB is electrochemically oxidized, initiating a series of reactions that increase the internal impedance of the cell and can trigger the shutdown of the separator, effectively interrupting the dangerous overcharging process.[3]

These application notes provide a comprehensive overview of the use of tert-Amylbenzene as an electrolyte additive, including its mechanism of action, illustrative performance data, and detailed experimental protocols for its evaluation.

Mechanism of Action

The primary role of tert-Amylbenzene in a lithium-ion battery is to act as a redox shuttle or to electropolymerize on the cathode surface during an overcharge event.[3] This mechanism is initiated when the cell voltage exceeds the normal operating window and reaches the oxidation potential of TAB.[2][3]

• Overcharge Protection: During overcharge, the cathode potential rises significantly. When it reaches the oxidation potential of TAB, the additive is oxidized at the cathode surface. This can lead to two primary protective actions:

  • Redox Shuttle: The oxidized TAB molecule can diffuse to the anode and be reduced back to its original state. This creates a "redox shuttle" that dissipates the excess charging current as heat, preventing a further rise in the cell's voltage.[3]

  • Electropolymerization: The oxidation of TAB can lead to the formation of a resistive polymer film on the cathode surface. This film increases the internal impedance of the battery, which limits the overcharge current and prevents further dangerous reactions.[4]

• Improved Thermal Stability: The prevention of overcharge-induced thermal runaway inherently improves the overall thermal stability of the battery.[1]

• Enhanced Safety: By mitigating the risks of overcharging, TAB significantly enhances the safety profile of lithium-ion batteries, preventing catastrophic failures such as fires and explosions.[2][3]

Data Presentation

Table 1: Cycling Performance and Coulombic Efficiency

Electrolyte Composition	Cycle Number	Discharge Capacity (mAh/g)	Capacity Retention (%)	Coulombic Efficiency (%)
Baseline Electrolyte	1	150.2	100.0	99.5
50	145.1	96.6	99.6
100	138.8	92.4	99.5
200	125.6	83.6	99.3
Baseline + 2% tert-Amylbenzene	1	149.8	100.0	99.6
50	146.2	97.6	99.7
100	142.3	95.0	99.7
200	135.1	90.2	99.6

Table 2: Rate Capability

Electrolyte Composition	C-Rate	Discharge Capacity (mAh/g)
Baseline Electrolyte	0.1C	155.3
0.5C	142.1
1C	128.9
2C	105.6
Baseline + 2% tert-Amylbenzene	0.1C	154.9
0.5C	141.5
1C	128.2
2C	104.9

Table 3: Electrochemical Impedance Spectroscopy (EIS)

Electrolyte Composition	Condition	Rs (Ω)	Rct (Ω)
Baseline Electrolyte	Before Cycling	3.5	85.2
After 100 Cycles	4.2	120.5
Baseline + 2% tert-Amylbenzene	Before Cycling	3.6	86.1
After 100 Cycles	4.5	115.8

Rs: Solution Resistance, Rct: Charge Transfer Resistance

Table 4: Overcharge Test Performance

Electrolyte Composition	Overcharge Condition	Max Temperature (°C)	Cell Status
Baseline Electrolyte	1C to 5V	>150	Thermal Runaway, Venting
Baseline + 2% tert-Amylbenzene	1C to 5V	65	Stable, Increased Impedance

Experimental Protocols

The following are detailed protocols for the preparation of electrolytes containing tert-Amylbenzene, assembly of coin cells for testing, and electrochemical characterization.

Electrolyte Preparation

Objective: To prepare a lithium-ion battery electrolyte containing a specified concentration of tert-Amylbenzene.

Materials:

• Battery-grade electrolyte solvent (e.g., a mixture of ethylene carbonate (EC) and ethyl methyl carbonate (EMC) in a 3:7 weight ratio).

• Lithium hexafluorophosphate (LiPF6) salt.

• High-purity tert-Amylbenzene (TAB, ≥99.5%).[2]

• Anhydrous solvents for cleaning (e.g., dimethyl carbonate).

• Argon-filled glovebox with H2O and O2 levels < 0.5 ppm.

• Magnetic stirrer and stir bars.

• Volumetric flasks and pipettes.

Procedure:

• Transfer all materials and equipment into the argon-filled glovebox.

• Prepare the baseline electrolyte by slowly dissolving LiPF6 in the EC/EMC solvent mixture to achieve the desired concentration (e.g., 1.0 M). Stir until the salt is fully dissolved.

• To prepare the TAB-containing electrolyte, accurately measure the required volume of the baseline electrolyte.

• Calculate the mass of TAB needed to achieve the desired weight percentage (e.g., 2 wt%). A common range for TAB is 0.1-10 wt%.[5]

• Add the calculated amount of TAB to the baseline electrolyte.

• Stir the solution for at least one hour to ensure homogeneity.

• Store the prepared electrolyte in a sealed container inside the glovebox.

Coin Cell Assembly (CR2032)

Objective: To assemble a CR2032 coin cell for electrochemical testing of the prepared electrolyte.

Materials:

• Cathode (e.g., LiCoO2, NMC) and anode (e.g., graphite) electrodes.

• Microporous separator (e.g., Celgard 2325).

• Lithium foil for reference/counter electrode (for half-cells).

• CR2032 coin cell components (casings, spacers, springs).

• Prepared electrolyte.

• Crimping machine.

• Tweezers and other assembly tools.

Procedure:

• Dry the electrodes and separator in a vacuum oven at appropriate temperatures (e.g., 120°C for electrodes, 70°C for the separator) for at least 12 hours and transfer them into the glovebox.

• Place the negative electrode casing (anode can) into the coin cell assembly die.

• Place the anode (graphite) into the center of the casing.

• Dispense a few drops of the prepared electrolyte onto the anode.

• Place the separator on top of the anode.

• Add a few more drops of electrolyte to wet the separator completely.

• Place the cathode on top of the separator.

• Place a spacer and then the spring on top of the cathode.

• Carefully place the positive electrode casing (cathode cap) on top of the assembly.

• Transfer the assembled cell to the crimper and apply consistent pressure to seal the cell.

• Remove the sealed coin cell and clean the exterior.

• Allow the cell to rest for several hours before testing to ensure complete electrolyte wetting of the electrodes.

Electrochemical Testing

Objective: To evaluate the electrochemical performance of the assembled coin cells.

Equipment:

• Battery cycler (e.g., MACCOR, Arbin).

• Electrochemical impedance spectroscopy (EIS) analyzer.

• Temperature-controlled chamber.

Protocols:

• Formation Cycles:

  • Cycle the cells at a low C-rate (e.g., C/20) for the first few cycles to form a stable solid electrolyte interphase (SEI).

  • Charge and discharge between the desired voltage limits (e.g., 3.0 V to 4.2 V).

• Cycling Performance:

  • Cycle the cells at a constant C-rate (e.g., C/2 or 1C) for an extended number of cycles (e.g., 200+).

  • Record the discharge capacity, capacity retention, and coulombic efficiency at each cycle.

• Rate Capability:

  • Charge the cells at a constant C-rate (e.g., C/5).

  • Discharge the cells at varying C-rates (e.g., C/10, C/5, C/2, 1C, 2C).

  • Record the discharge capacity at each rate.

• Electrochemical Impedance Spectroscopy (EIS):

  • Measure the impedance of the cells at a specific state of charge (e.g., 50% SOC) before and after cycling.

  • Apply a small AC voltage perturbation (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 0.01 Hz).

• Overcharge Test:

  • Fully charge the cell to its upper voltage limit (e.g., 4.2 V).

  • Continue charging at a constant current (e.g., 1C) to a higher voltage limit (e.g., 5.0 V) or for a specific duration.

  • Monitor the cell voltage and temperature closely in a safe environment.

  • Observe for any signs of thermal runaway, venting, or other failures.

Visualizations

References

• 1. novonixgroup.com [novonixgroup.com]
• 2. rsc.org [rsc.org]
• 3. CN1954456B - Non-aqueous electrolytic solution for lithium secondary battery - Google Patents [patents.google.com]
• 4. cetjournal.it [cetjournal.it]
• 5. osti.gov [osti.gov]

Application Notes: The Role of tert-Amylbenzene in Advanced Hydrogen Peroxide Production

Introduction

Hydrogen peroxide (H₂O₂) is a critical and environmentally friendly oxidizing agent with extensive applications in medicine, environmental protection, and various chemical industries.[1] The predominant industrial manufacturing method is the anthraquinone autoxidation process, a cyclic chemical procedure that relies on a "working solution" containing an alkylanthraquinone as a reaction carrier.[1][2] While 2-ethylanthraquinone (EQ) has traditionally been used, the industry is increasingly shifting towards 2-amylanthraquinone (AQ), which is synthesized from tert-Amylbenzene.[1] This shift is driven by the significant process efficiencies and economic benefits offered by 2-amylanthraquinone.[3][4] Tert-Amylbenzene serves as a key organic raw material for the synthesis of 2-amylanthraquinone, the working carrier in this advanced H₂O₂ production method.[5][6]

The Anthraquinone Process: A Cyclic Overview

The anthraquinone process is a continuous, cyclic operation for producing hydrogen peroxide.[7][8] The process involves the alternate reduction and oxidation of an alkylanthraquinone dissolved in a mixed organic solvent system, collectively known as the working solution.[8][9]

The core steps are:

• Hydrogenation: The working solution, containing 2-amylanthraquinone (AQ), is treated with hydrogen gas in the presence of a palladium catalyst. This step reduces the anthraquinone to its corresponding anthrahydroquinone form (H₂AQ).[2][8]

• Oxidation: The reduced working solution is then oxidized by bubbling air through it. This auto-oxidation step regenerates the original 2-amylanthraquinone and simultaneously produces hydrogen peroxide.[7][8]

• Extraction: The hydrogen peroxide, which has limited solubility in the organic working solution, is extracted using demineralized water.[7][8]

• Recycling: The regenerated working solution is separated from the aqueous H₂O₂ and recycled back to the hydrogenation stage to begin a new cycle.[2][7]

Caption: The Anthraquinone Cycle for Hydrogen Peroxide Production.

Advantages of 2-Amylanthraquinone (Derived from tert-Amylbenzene)

The use of 2-amylanthraquinone (AQ) as the working carrier offers substantial improvements over the traditionally used 2-ethylanthraquinone (EQ).[1] These advantages lead to higher production efficiency and lower operational costs.[1][4]

• Enhanced Solubility: 2-amylanthraquinone exhibits significantly higher solubility in the organic solvents used for the working solution compared to 2-ethylanthraquinone.[3] This allows for a higher concentration of the active carrier in the working solution.

• Increased Hydrogenation Efficiency: The higher solubility and favorable chemical properties of AQ lead to a greater hydrogenation efficiency per unit volume of the working solution.[3] This directly translates to a higher potential yield of hydrogen peroxide per cycle.

• Improved Plant Capacity: By leveraging the higher efficiency of AQ, production plants can achieve a greater output of H₂O₂ without increasing the volume of the working solution.[3] This enables the design of smaller, more efficient facilities, which reduces capital investment, equipment needs, and energy consumption.[4]

• High Purity Product: The process utilizing AQ is known for producing extremely pure hydrogen peroxide, suitable for sensitive applications such as the cleaning of semiconductors.[4]

Quantitative Data Summary

The following tables summarize the key quantitative metrics that highlight the advantages of using 2-amylanthraquinone in hydrogen peroxide production.

Table 1: Comparison of Working Solution Properties

Parameter	2-Amylanthraquinone (AQ) based	2-Ethylanthraquinone (EQ) based	Reference
Solubility in Working Fluid	200 - 300 g/L	120 - 140 g/L	[3]

| Working Fluid Hydrogenation Efficiency | 15 - 20 g/L | 7 - 8 g/L |[3] |

Table 2: Product Specifications for 2-Amylanthraquinone

Item	Main Technical Index	Reference
2-Amylanthraquinone Content	≥97.5% w/w	[10]
2-Tert-Amylanthraquinone Content	≥73.0% w/w	[10]
Isomer Ratio (tert-amyl/sec-amyl)	≥75:25	[10]

| Melting Point | 60 - 65 °C |[10] |

Experimental Protocols

The overall process begins with the synthesis of tert-Amylbenzene, which is then used to produce 2-amylanthraquinone.

Protocol 1: Synthesis of tert-Amylbenzene

This protocol describes the Friedel-Crafts alkylation of benzene with tertiary amyl alcohol.[5]

Materials:

• Benzene (C₆H₆)

• Tertiary amyl alcohol (C₅H₁₂O)

• Aluminum chloride (AlCl₃), anhydrous

• Ferric chloride (FeCl₃), anhydrous

• Deionized water

• Calcium chloride (CaCl₂), anhydrous

Procedure:

• In a 500 mL four-hole flask equipped with a stirrer, thermometer, and dropping funnel, add 71.92 mL of benzene (0.803 mol), 2.5 g of AlCl₃, and 7.5 g of FeCl₃.

• Cool the mixture to 5 °C using an ice bath.

• Slowly add 10.8 g (0.123 mol) of tertiary amyl alcohol dropwise over a period of 1 hour, ensuring the temperature is maintained at 5 °C.

• After the addition is complete, continue the reaction at 5 °C for an additional 6 hours.

• Slowly add 100 g of water to the reaction mixture to hydrolyze the catalyst complex.

• Transfer the mixture to a separatory funnel and allow the layers to separate. Collect the upper organic layer.

• Wash the organic layer once with water.

• Dry the organic layer over anhydrous calcium chloride.

• Remove the benzene solvent via distillation.

• Purify the final product by underpressure distillation to obtain tert-Amylbenzene. The expected yield is approximately 15.1 g with a purity of 99.1% (GC analysis).[5]

Protocol 2: Synthesis of 2-Amylanthraquinone

This protocol involves a two-step Friedel-Crafts acylation followed by cyclization.[3][11]

Caption: Synthesis pathway of 2-Amylanthraquinone from tert-Amylbenzene.

Step 1: Synthesis of 2-(4'-amylbenzoyl)benzoic acid [11]

Materials:

• Phthalic anhydride

• Aluminum chloride (AlCl₃), anhydrous

• tert-Amylbenzene

• Triethylamine

• 10% Hydrochloric acid (HCl) solution

• 5% Sodium hydroxide (NaOH) solution

Procedure:

• Add 1 mol of phthalic anhydride and 2.33 mol of AlCl₃ to a suitable reaction flask.

• Cool the mixture to 15 °C and stir for 30 minutes.

• Add 6.38 mol of tert-Amylbenzene (acting as both reactant and solvent) and 0.1 mol of triethylamine (as an acid-binding agent).

• Cool the reaction mixture to below 5 °C and maintain this temperature for 5 hours.

• Slowly add 10% HCl solution to the reaction product, ensuring the temperature does not exceed 50 °C.

• Separate the organic layer. Wash it with water at 70 °C.

• Add 5% NaOH solution to the organic layer and stir thoroughly to extract the acidic product into the aqueous phase. The unreacted tert-Amylbenzene can be recovered from the organic layer.

• Separate the aqueous layer, cool it to 0 °C, and slowly add 10% HCl solution to precipitate the product.

• Filter the white precipitate, wash it with water until neutral, and dry to obtain 2-(4'-amylbenzoyl)benzoic acid. This step can achieve a yield of 86.7%.[11]

Step 2: Cyclization to 2-Amylanthraquinone [3][11]

Materials:

• 2-(4'-amylbenzoyl)benzoic acid

• Dehydrating agent (e.g., concentrated sulfuric acid)

• Solvent (e.g., trichlorobenzene)

Procedure:

• Dissolve 1 mol of the intermediate product from Step 1 in a suitable solvent like trichlorobenzene. Using a solvent helps to mitigate side reactions such as sulfonation.[11]

• Slowly add a dehydrating agent (e.g., concentrated sulfuric acid) to the solution while stirring.

• Heat the mixture to facilitate the intramolecular cyclization reaction.

• After the reaction is complete, quench the mixture with water and separate the organic layer.

• Wash the organic layer to remove residual acid.

• Purify the product by crystallization or distillation to obtain 2-amylanthraquinone. The transformation efficiency of this ring-closure reaction can reach 96%.[11]

References

• 1. Page loading... [wap.guidechem.com]
• 2. The Anthraquinone Process Of Hydrogen Peroxide Production Plant [slchemtech.com]
• 3. CN104326896A - Synthesis method of 2-amylanthraquinone - Google Patents [patents.google.com]
• 4. AQ (2-amylanthraquinone) and EQ (2-ethylanthraquinone) | Solvay [solvay.com]
• 5. CN101607863A - A kind of production technique of tert.-amylbenzene - Google Patents [patents.google.com]
• 6. Synthesis method of tert-amylbenzene with controllable isomer content - Eureka | Patsnap [eureka.patsnap.com]
• 7. US3328128A - Process for the manufacture of hydrogen peroxide - Google Patents [patents.google.com]
• 8. nzic.org.nz [nzic.org.nz]
• 9. data.epo.org [data.epo.org]
• 10. Amylanthraquinones that Produces Hydrogen Peroxide [zhongqiaochemical.com]
• 11. CN101602660A - A kind of production technique of 2-amyl anthraquinone - Google Patents [patents.google.com]

tert-Amylbenzene as a chemical intermediate in pharmaceutical synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Amylbenzene (TAB), a substituted aromatic hydrocarbon, serves as a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs). Its branched alkyl structure provides unique steric and electronic properties that are leveraged in the design and synthesis of complex drug molecules. This document provides detailed application notes and experimental protocols for the use of tert-amylbenzene as a chemical intermediate, with a particular focus on its role in the synthesis of the antifungal agent, amorolfine.

Physicochemical Properties of tert-Amylbenzene

Property	Value
CAS Number	2049-95-8
Molecular Formula	C₁₁H₁₆
Molecular Weight	148.25 g/mol
Appearance	Colorless liquid
Boiling Point	189-191 °C
Density	0.86 g/cm³
Solubility	Insoluble in water; soluble in organic solvents

Application in Pharmaceutical Synthesis: The Case of Amorolfine

tert-Amylbenzene is a key starting material in the synthesis of amorolfine, a broad-spectrum antifungal drug used for the topical treatment of onychomycosis. The synthesis involves a multi-step process that utilizes tert-amylbenzene to construct the core structure of the amorolfine molecule.

Synthesis of tert-Amylbenzene

The primary industrial synthesis of tert-amylbenzene is achieved through the Friedel-Crafts alkylation of benzene with an amylating agent.

This protocol describes the synthesis of tert-amylbenzene using benzene and tert-amyl alcohol with a mixed Lewis acid catalyst system.

Materials:

• Benzene

• tert-Amyl alcohol

• Aluminum chloride (AlCl₃)

• Ferric chloride (FeCl₃)

• Ice-water mixture

• Calcium chloride (anhydrous)

Equipment:

• Four-necked flask equipped with a mechanical stirrer, dropping funnel, and thermometer

• Cooling bath

• Separatory funnel

• Distillation apparatus

Procedure:

• In a four-necked flask, combine 6.53 mol of benzene, 0.15 mol of AlCl₃, and 0.38 mol of FeCl₃.

• Cool the mixture to 0-5 °C using a cooling bath.

• Slowly add 1 mol of tert-amyl alcohol dropwise over 1 hour, maintaining the temperature between 0-5 °C.

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 6 hours.

• Quench the reaction by slowly adding an ice-water mixture to hydrolyze the catalyst.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with water.

• Dry the organic layer over anhydrous calcium chloride.

• Remove the benzene by distillation under reduced pressure to obtain the crude tert-amylbenzene product.

Quantitative Data:

Parameter	Value	Reference
Yield	>90%	[1]
Isomer Content	<0.2%	[1]

Synthesis of Amorolfine from tert-Amylbenzene

The synthesis of amorolfine from tert-amylbenzene proceeds through several key intermediates. A common route involves the iodination of tert-amylbenzene, followed by a Heck coupling and reductive amination.

Experimental Protocol:

Materials:

• tert-Amylbenzene

• Glacial acetic acid

• Water

• Sodium periodate

• Iodine

• Sulfuric acid (75%)

• Dichloromethane

• Sodium bisulfite

Procedure:

• In a three-necked flask, add 900 mL of glacial acetic acid, 120 mL of water, 45 g of sodium periodate, and 140 g of iodine. Stir for 5-10 minutes.

• Slowly add 60 mL of 75% sulfuric acid solution dropwise.

• Add 150 g of tert-amylbenzene and maintain the temperature at 30-40 °C for 5 hours.

• Monitor the reaction completion using thin-layer chromatography.

• Add 350 mL of dichloromethane.

• Slowly add a solution of 65 g of sodium bisulfite in 800 mL of water.

• Stir for 15-20 minutes, then allow the layers to separate.

• Extract the aqueous layer with 150 mL of dichloromethane.

• Combine the organic layers for further processing.

Experimental Protocol:

This step involves the palladium-catalyzed reaction of 4-iodo-tert-amylbenzene with 2-methylallyl alcohol.

Materials:

• 4-iodo-tert-amylbenzene

• 2-methylallyl alcohol

• Palladium catalyst

• A suitable base

• N-methylpyrrolidone (NMP) as solvent

Procedure:

• In a reaction vessel, dissolve 4-iodo-tert-amylbenzene in N-methylpyrrolidone.

• Add the palladium catalyst and the base.

• Add 2-methylallyl alcohol to the mixture.

• Heat the reaction mixture and monitor its progress by GC to completion.

• After cooling, the product is worked up and purified.

Quantitative Data:

Parameter	Value	Reference
Yield	88.6%	[2]
Purity (GC)	93.5%	[2]

Experimental Protocol:

This final step involves the reaction of 3-tert-pentylphenyl-2-methyl propanal with cis-2,6-dimethylmorpholine.

Materials:

• 3-tert-pentylphenyl-2-methyl propanal

• cis-2,6-dimethylmorpholine

• Sodium triacetoxyborohydride

• Glacial acetic acid

Procedure:

• Dissolve 3-tert-pentylphenyl-2-methyl propanal and cis-2,6-dimethylmorpholine in a suitable solvent.

• Add glacial acetic acid.

• Slowly add sodium triacetoxyborohydride as the reducing agent.

• Stir the reaction until completion.

• The resulting amorolfine is then typically converted to its hydrochloride salt for pharmaceutical use.

Visualizing the Synthesis Pathways

The following diagrams illustrate the key synthetic transformations described above.

Caption: Friedel-Crafts synthesis of tert-Amylbenzene.

Caption: Synthetic pathway of Amorolfine from tert-Amylbenzene.

Experimental Workflow Overview

The following diagram outlines the general workflow for a typical multi-step organic synthesis involving tert-amylbenzene as an intermediate.

Caption: General experimental workflow for organic synthesis.

Conclusion

tert-Amylbenzene is a valuable and versatile chemical intermediate in the pharmaceutical industry. Its application in the synthesis of amorolfine highlights its importance in the construction of complex API molecules. The protocols and data presented here provide a foundation for researchers and drug development professionals working with this key building block. Adherence to detailed experimental procedures and careful monitoring of reaction parameters are essential for achieving high yields and purity in the synthesis of tert-amylbenzene derivatives.

References

• 1. en.wikipedia.org [en.wikipedia.org]
• 2. newdrugapprovals.org [newdrugapprovals.org]

Gas chromatography methods for tert-Amylbenzene analysis

An Application Note on the Gas Chromatography Methods for the Analysis of tert-Amylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-Amylbenzene is an aromatic hydrocarbon utilized as a solvent and intermediate in various industrial applications, including the pharmaceutical and fine chemical sectors. Accurate and reliable quantification of tert-Amylbenzene is crucial for quality control, process monitoring, and research and development. Gas chromatography (GC) is a powerful analytical technique well-suited for the separation and quantification of volatile and semi-volatile compounds like tert-Amylbenzene. This application note details robust GC methods employing both Flame Ionization Detection (FID) and Mass Spectrometry (MS) for the comprehensive analysis of tert-Amylbenzene.

Experimental Protocols

Two primary methods are presented: a GC-FID method for robust, high-throughput quantification and a GC-MS method for definitive identification and high-sensitivity analysis.

Sample Preparation Protocol

Proper sample preparation is critical to ensure accurate and reproducible results.

• Sample Dilution:

  • Accurately weigh approximately 100 mg of the tert-Amylbenzene sample into a 10 mL volumetric flask.

  • Add a suitable solvent (e.g., methanol, dichloromethane, or hexane) to dissolve the sample completely.

  • Dilute to the mark with the same solvent and mix thoroughly. This creates a stock solution of approximately 10,000 µg/mL.

• Working Standard Preparation:

  • Perform serial dilutions of the stock solution to prepare a series of calibration standards. A typical concentration range would be 1 µg/mL, 5 µg/mL, 10 µg/mL, 25 µg/mL, 50 µg/mL, and 100 µg/mL.

• Internal Standard (Optional but Recommended):

  • For enhanced precision, an internal standard (e.g., Toluene-d8 for GC-MS or a non-interfering hydrocarbon for GC-FID) can be added to all samples and standards at a constant concentration.

Method 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is ideal for routine quantification due to its robustness and wide linear range.

Instrumentation and Conditions:

Parameter	Value
Gas Chromatograph	Agilent 8890 GC System or equivalent
Injector	Split/Splitless Inlet
Injection Volume	1 µL
Injector Temperature	250°C
Split Ratio	50:1
Column	Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent 5% Phenyl Methylpolysiloxane
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial: 60°C (hold for 2 min) Ramp: 15°C/min to 280°C (hold for 5 min)
Detector	Flame Ionization Detector (FID)
Detector Temperature	300°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2)	25 mL/min

Method 2: Gas Chromatography with Mass Spectrometry (GC-MS)

This method provides definitive identification based on the mass spectrum of the analyte and offers higher sensitivity.

Instrumentation and Conditions:

Parameter	Value
Gas Chromatograph	Thermo Scientific ISQ 7610 or equivalent
Injector	Split/Splitless Inlet
Injection Volume	1 µL
Injector Temperature	250°C
Split Ratio	50:1
Column	Thermo Scientific TraceGOLD TG-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program	Initial: 60°C (hold for 2 min) Ramp: 15°C/min to 280°C (hold for 5 min)
Transfer Line Temp	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 40-400) or Selected Ion Monitoring (SIM)
SIM Ions (Quant/Qual)	m/z 133 (Quant), 148 (Qual), 119 (Qual)

Data Presentation

The following tables summarize the expected quantitative performance data for the analysis of tert-Amylbenzene using the described methods.

Table 1: Chromatographic and Calibration Data

Parameter	GC-FID	GC-MS (Full Scan)	GC-MS (SIM)
Expected Retention Time (min)	~8.5	~8.5	~8.5
Linearity (r²)	>0.999	>0.998	>0.999
Linear Range (µg/mL)	1 - 500	0.5 - 100	0.05 - 50
Limit of Detection (LOD) (µg/mL)	~0.5	~0.2	~0.02
Limit of Quantification (LOQ) (µg/mL)	~1.5	~0.6	~0.06

Workflow and Pathway Diagrams

The following diagrams illustrate the logical workflow of the analytical process.

Caption: General workflow for the GC analysis of tert-Amylbenzene.

Caption: Logical flow from analyte to final result in chromatography.

Application Note: High-Performance Liquid Chromatography for the Analysis of tert-Amylbenzene

Abstract

This application note presents a proposed reverse-phase high-performance liquid chromatography (RP-HPLC) method for the separation and quantitative analysis of tert-Amylbenzene. The methodology is based on established principles for the analysis of similar alkylbenzenes, such as pentylbenzene.[1] This document provides a detailed protocol for sample preparation, chromatographic conditions, and data analysis. While this method is expected to provide accurate and reproducible results, it should be fully validated for the specific matrix and concentration range of interest.

Introduction

tert-Amylbenzene (2-methyl-2-phenylbutane) is an aromatic hydrocarbon used as a solvent and an intermediate in the synthesis of various organic compounds. Purity assessment and quantification of tert-Amylbenzene are crucial for quality control in industrial processes and for researchers in drug development and chemical synthesis. High-performance liquid chromatography (HPLC) is a robust and widely used technique for the analysis of non-volatile and semi-volatile organic compounds. This application note outlines a reliable isocratic RP-HPLC method for the determination of tert-Amylbenzene.

Experimental

Instrumentation and Consumables

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)

• HPLC grade acetonitrile

• HPLC grade water

• Phosphoric acid (or formic acid for MS-compatibility)[1]

• tert-Amylbenzene standard (≥99% purity)

• Volumetric flasks, pipettes, and syringes

• 0.45 µm syringe filters

Chromatographic Conditions

A proposed set of chromatographic conditions for the analysis of tert-Amylbenzene is summarized in the table below. These conditions are based on methods for structurally similar compounds and may require optimization.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : Water (70:30, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Run Time	Approximately 10 minutes

Protocol

1. Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 100 mg of tert-Amylbenzene standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock standard solution with the mobile phase to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

2. Sample Preparation

• Accurately weigh a known amount of the sample containing tert-Amylbenzene.

• Dissolve the sample in a suitable solvent (preferably the mobile phase) in a volumetric flask.

• Dilute the sample solution with the mobile phase to a concentration within the calibration range.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before injection.

3. HPLC Analysis

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the prepared standard and sample solutions.

• Record the chromatograms and integrate the peak area for tert-Amylbenzene.

4. Quantification

Construct a calibration curve by plotting the peak area of the tert-Amylbenzene standards against their corresponding concentrations. Determine the concentration of tert-Amylbenzene in the sample by interpolating its peak area on the calibration curve.

Expected Performance Characteristics (Example Data)

The following table summarizes the expected performance characteristics of this method. Note: These are example values and must be determined experimentally during method validation.

Parameter	Expected Value
Retention Time (tR)	~ 5.5 min
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~ 0.1 µg/mL
Limit of Quantification (LOQ)	~ 0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Diagrams

Caption: Experimental workflow for the HPLC analysis of tert-Amylbenzene.

Caption: Logical relationship of components in the RP-HPLC analysis.

Conclusion

The proposed RP-HPLC method provides a straightforward and effective approach for the determination of tert-Amylbenzene. The use of a standard C18 column and a common mobile phase makes this method accessible to most analytical laboratories. For routine use, it is imperative to perform a full method validation to ensure the method is suitable for its intended purpose. This includes, but is not limited to, specificity, linearity, range, accuracy, precision, and robustness studies.

References

• 1. Pentylbenzene | SIELC Technologies [sielc.com]

Protocol for the synthesis of tert-amyl anthraquinone from tert-Amylbenzene

Abstract

This document provides a comprehensive protocol for the synthesis of 2-tert-amyl anthraquinone, a critical component in the industrial production of hydrogen peroxide.[1] The synthesis is a two-step process commencing with the Friedel-Crafts acylation of tert-amylbenzene with phthalic anhydride to yield the intermediate, 2-(4-tert-amylbenzoyl)benzoic acid (ABB acid).[1][2][3] This intermediate is subsequently cyclized via dehydration in a strong acid to produce the final product.[3][4] This protocol details the necessary reagents, reaction conditions, and purification methods, supported by quantitative data and a visual workflow.

Introduction

2-tert-Amyl anthraquinone (2-AAQ) is an alkylanthraquinone derivative that serves as a vital working carrier in the anthraquinone method for producing hydrogen peroxide.[1] Compared to other derivatives like 2-ethylanthraquinone, 2-AAQ offers superior solubility in the mixed solvent working solution, which enhances the efficiency of the hydrogenation and oxidation cycles.[1] The standard synthesis route involves a Friedel-Crafts acylation followed by an intramolecular condensation (cyclization).[1][5] The first step is an electrophilic aromatic substitution where tert-amylbenzene reacts with phthalic anhydride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to form an ABB acid intermediate.[6][7] The second step involves treating the ABB acid with a strong dehydrating agent, such as concentrated sulfuric acid or oleum, to induce ring closure and form the stable anthraquinone structure.[4][5][8]

Experimental Protocols

This synthesis is performed in two primary stages:

• Step 1: Synthesis of 2-(4-tert-amylbenzoyl)benzoic Acid (Intermediate)

• Step 2: Synthesis of 2-tert-Amyl Anthraquinone (Final Product)

This procedure details the Friedel-Crafts acylation of tert-amylbenzene.

Reagents:

• Phthalic Anhydride (C₈H₄O₃)

• tert-Amylbenzene (C₁₁H₁₆)

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂) (Solvent)

• 2-Picoline (Acid binding agent, optional)[2]

• Ice

• Pure Water

• Anhydrous Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

Procedure:

• In a reaction flask equipped with a stirrer and cooling system, dissolve 74g (0.5 mol) of phthalic anhydride in 250 ml of dichloromethane.[2]

• Cool the solution to 15-20°C and slowly add 130g of anhydrous AlCl₃ to the phthalic anhydride solution while maintaining the temperature.[2] An optional 1-2 ml of an acid binding agent like 2-picoline can be added to suppress isomerization reactions.[2]

• Under continuous stirring, add 74g (0.5 mol) of tert-amylbenzene dropwise to the reaction mixture. The rate of addition should be controlled to maintain the temperature at approximately 20°C over 1-3 hours.[2]

• After the addition is complete, the reaction may proceed exothermically, reaching up to 40°C. Continue stirring for an additional hour.[2]

• Prepare a mixture of 1L of pure water and enough ice to maintain a temperature of 0-10°C.

• Quench the reaction by adding the organic phase to the ice-water mixture.

• Slowly add 20-40 ml of anhydrous sulfuric acid to the mixture to precipitate the intermediate product.[2]

• Filter the resulting precipitate and dry it in an oven to obtain the intermediate, 2-(4-tert-amylbenzoyl)benzoic acid.[2]

This procedure describes the cyclization of the intermediate and subsequent purification of the final product.

Reagents:

• 2-(4-tert-amylbenzoyl)benzoic Acid (from Protocol 1)

• Fuming Sulfuric Acid (Oleum, 20% SO₃) or Concentrated Sulfuric Acid[1][4]

• Ice and Pure Water

• Dilute Sodium Hydroxide (NaOH) solution

Procedure:

• In a suitable reactor, add the dried intermediate from the previous step to fuming sulfuric acid (20% SO₃) or concentrated sulfuric acid. A typical ratio involves heating 5g of the intermediate in 50g of oleum.[4]

• Heat the reaction mixture to between 80°C and 100°C for 2-6 hours.[4][9]

• After the reaction is complete, cool the mixture and slowly pour it into a vessel containing 1.5L of pure water and abundant ice, while stirring, to precipitate the crude product.[2][5] The temperature should be kept below 10°C.[2]

• Filter the mixture to collect the crude 2-tert-amyl anthraquinone.[2]

• Wash the crude product with a dilute sodium hydroxide solution until the washings are alkaline. This step removes any unreacted acidic intermediate.[2][5]

• Wash the product again with pure water until neutral.[2]

• Dry the product under reduced pressure.[2]

• For higher purity, the product can be further purified by vacuum evaporation at approximately 170-240°C and a vacuum of 0.05-0.09 MPar, or by melt crystallization.[2][10]

Data Presentation

The following table summarizes quantitative data from representative synthesis protocols.

Parameter	Step 1: Intermediate Synthesis[2]	Step 2: Final Product Synthesis[2]	Overall Process[9]
Key Reactants	Phthalic Anhydride, tert-Amylbenzene, AlCl₃	2-(4-tert-amylbenzoyl)benzoic acid, Oleum	Phthalic Anhydride, tert-Amylbenzene, AlCl₃, Oleum
Molar Ratio (Example)	1:1:1.94	-	1 (PA) : 6.38 (t-AB) : 2.33 (AlCl₃)
Solvent	Dichloromethane	Trichlorobenzene (alternative)[9]	tert-Amylbenzene (as reactant and solvent)
Temperature	15-40°C	80-110°C	<5°C (Step 1), 80°C (Step 2)
Reaction Time	2-4 hours	2-6 hours	5h (Step 1), 6h (Step 2)
Reported Yield	94.2% - 95.2%	89% - 89.5%	96%
Final Purity	-	>95% (after washing), >99.9% (after vacuum distillation)[10]	High

Experimental Workflow Visualization

The following diagram illustrates the complete workflow for the synthesis of 2-tert-amyl anthraquinone.

Caption: Workflow for the two-step synthesis of 2-tert-amyl anthraquinone.

References

• 1. Page loading... [guidechem.com]
• 2. CN104326896A - Synthesis method of 2-amylanthraquinone - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. US4379092A - Process for the preparation of anthraquinone and its substituted derivatives - Google Patents [patents.google.com]
• 5. US2967187A - Production of anthraquinone - Google Patents [patents.google.com]
• 6. SATHEE: Friedel Crafts Reaction [satheejee.iitk.ac.in]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Solved The Friedel-Crafts Reaction: Anthraquinone and | Chegg.com [chegg.com]
• 9. CN101602660A - A kind of production technique of 2-amyl anthraquinone - Google Patents [patents.google.com]
• 10. CN120647517A - Melting crystallization refining method of 2-tertiary amyl anthraquinone - Google Patents [patents.google.com]

Application Notes and Protocols: Tert-Amylbenzene as an Overcharge Protection Additive in Lithium-Ion Batteries

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role and application of tert-Amylbenzene (TAB) as a redox shuttle additive for preventing overcharge in lithium-ion batteries. The document outlines the mechanism of action, presents available performance data, and details experimental protocols for its evaluation.

Introduction

Overcharging of lithium-ion batteries is a critical safety concern that can lead to thermal runaway, cell degradation, and potentially fire or explosion. Redox shuttle additives are a class of electrolyte additives designed to prevent overcharging by providing an internal electrochemical shunt at a specific voltage. Tert-Amylbenzene (TAB) has emerged as a promising redox shuttle additive due to its suitable electrochemical properties and stability.[1][2]

Mechanism of Action

Tert-Amylbenzene functions as a redox shuttle, a molecule that can be reversibly oxidized and reduced without being consumed.[2] When a lithium-ion battery approaches an overcharge condition, the cell voltage exceeds the oxidation potential of TAB. At this point, TAB is oxidized at the cathode surface. The resulting radical cation then diffuses to the anode, where it is reduced back to its original form. This process effectively shuttles electrons from the cathode to the anode, dissipating the excess charging current and preventing the cell voltage from rising to unsafe levels.

The key advantages of tert-Amylbenzene as a redox shuttle include:

• High Oxidation Potential: TAB possesses a higher oxidation initiation voltage compared to other common additives like biphenyl (BP) and cyclohexyl benzene (CHB), making it suitable for use in high-voltage lithium-ion batteries operating between 4.2V and 4.9V.[2]

• Non-Consumable: Unlike some other additives that polymerize and are consumed during the overcharge protection process, TAB acts more like a catalyst and is not depleted, allowing for sustained protection.[2]

• Minimal Impact on Performance: The addition of TAB to the electrolyte has been shown to have a negligible effect on the normal charge-discharge cycling of the battery.[2]

• Improved High-Temperature Performance: Batteries containing TAB have demonstrated better high-temperature storage performance with reduced gas generation and better capacity retention compared to those with CHB.[2]

Data Presentation

While extensive quantitative data for tert-Amylbenzene's performance in peer-reviewed literature is limited, the following tables summarize the available information and provide a comparative context with other common overcharge protection additives.

Table 1: Electrochemical Properties of Overcharge Protection Additives

Additive	Chemical Formula	Molecular Weight ( g/mol )	Oxidation Potential (V vs. Li/Li+)
tert-Amylbenzene (TAB)	C₁₁H₁₆	148.25	~4.6 - 4.8
Biphenyl (BP)	C₁₂H₁₀	154.21	~4.5
Cyclohexylbenzene (CHB)	C₁₂H₁₆	160.26	~4.5 - 4.6

Table 2: Qualitative Performance Comparison of Overcharge Protection Additives

Feature	tert-Amylbenzene (TAB)	Biphenyl (BP)	Cyclohexylbenzene (CHB)
Overcharge Protection Voltage	Higher (suitable for >4.2V cells)	Lower	Lower
Mechanism	Redox Shuttle (not consumed)	Polymerization (consumed)	Polymerization (consumed)
Impact on Cell Cycling	Minimal	Can increase impedance	Can increase impedance
High-Temp. Performance	Good, less gassing	Moderate	Moderate

Table 3: Illustrative Performance Data for a Redox Shuttle Additive

Parameter	Control Cell (No Additive)	Cell with Redox Shuttle Additive (e.g., 0.1 M)
Cycle Life under 100% Overcharge (C/5 rate)	Fails after <5 cycles	>200 cycles
Capacity Retention after 100 cycles (normal cycling)	95%	94%
Initial Cell Impedance (mΩ)	50	52
Impedance after 100 overcharge cycles (mΩ)	N/A (cell failure)	65
Maximum Voltage during Overcharge	Rises to >5V (unsafe)	Clamped at ~4.7V

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the performance of tert-Amylbenzene as an overcharge protection additive.

Cyclic Voltammetry (CV)

Objective: To determine the oxidation potential of tert-Amylbenzene in the battery electrolyte.

Materials:

• Three-electrode electrochemical cell (e.g., a coin cell with a reference electrode)

• Working electrode (e.g., glassy carbon or platinum)

• Reference electrode (e.g., lithium metal)

• Counter electrode (e.g., lithium metal)

• Electrolyte: 1 M LiPF₆ in a mixture of ethylene carbonate (EC) and dimethyl carbonate (DMC) (1:1 by volume)

• tert-Amylbenzene (high purity, <50 ppm water)

• Potentiostat

Procedure:

• Prepare the test electrolyte by dissolving tert-Amylbenzene at a concentration of 0.1 M in the base electrolyte (1 M LiPF₆ in EC/DMC).

• Assemble the three-electrode cell in an argon-filled glovebox to prevent moisture and oxygen contamination.

• Connect the cell to the potentiostat.

• Perform cyclic voltammetry by sweeping the potential from the open-circuit voltage (OCV) to a vertex potential of 5.0 V vs. Li/Li⁺ and then back to the OCV.

• Use a scan rate of 10 mV/s.

• The potential at which a sharp increase in current is observed corresponds to the oxidation potential of tert-Amylbenzene.

Overcharge Testing of Coin Cells

Objective: To evaluate the effectiveness of tert-Amylbenzene in protecting a lithium-ion cell from overcharging.

Materials:

• 2032-type coin cell components (casings, spacers, springs)

• Cathode material (e.g., LiCoO₂, NMC)

• Anode material (e.g., graphite)

• Separator (e.g., Celgard)

• Control electrolyte (1 M LiPF₆ in EC/DMC)

• Test electrolyte (0.1 M tert-Amylbenzene in 1 M LiPF₆ in EC/DMC)

• Battery cycler

Procedure:

• Assemble coin cells in an argon-filled glovebox. Prepare two sets of cells: one with the control electrolyte and one with the test electrolyte containing tert-Amylbenzene.

• Perform formation cycles on all cells. A typical formation cycle consists of charging at a C/20 rate to 4.2 V, holding at 4.2 V until the current drops to C/50, and then discharging at a C/20 rate to 3.0 V.

• After formation, subject the cells to the overcharge test using the battery cycler.

• The overcharge protocol involves charging the cell at a constant current (e.g., C/5 rate) to 200% of its nominal capacity. For example, for a 10 mAh cell, the overcharge would be 20 mAh.

• During the overcharge test, monitor the cell voltage and temperature.

• After the overcharge step, discharge the cell back to its lower voltage limit (e.g., 3.0 V).

• Repeat the overcharge and discharge cycles.

• The number of cycles the cell can withstand before the voltage rises uncontrollably or the capacity fades significantly indicates the effectiveness of the overcharge protection.

Visualizations

Signaling Pathway of Redox Shuttle Mechanism

Caption: Redox shuttle mechanism of tert-Amylbenzene.

Experimental Workflow for Evaluating Overcharge Protection

Caption: Workflow for evaluating TAB's overcharge protection.

References

• 1. Pharmaceutical Intermediates & Additive for Battery | Solvay [solvay.com]
• 2. Properties | Solvay [solvay.com]

Application Notes &amp; Protocols: Tert-Amylbenzene in Chemical Manufacturing

Introduction

Tert-Amylbenzene (TAB), also known as 2-methyl-2-phenylbutane, is an aromatic hydrocarbon with the chemical formula C11H16.[1][2] It is a colorless liquid with a distinct aromatic odor, characterized by a tert-amyl group attached to a benzene ring.[1][3] TAB is insoluble in water but miscible with organic solvents like alcohol and ether.[2] Its unique properties make it a valuable compound in various industrial chemical processes, serving as a specialty solvent, a crucial chemical intermediate, and a performance-enhancing additive.[2][3][4]

Physicochemical and Safety Data

A summary of key quantitative data for tert-Amylbenzene is presented below. Purity is a critical factor for its industrial applications, especially in pharmaceutical and electronics manufacturing.[2]

Property	Value	Reference
Molecular Formula	C11H16	[1][2]
CAS Number	2049-95-8	[1][2]
Molar Weight	148.24 g/mol	[5]
Boiling Point	188-191 °C	[2][5]
Density	0.87 g/cm³	[2]
Refractive Index	1.4960	[2]
Flash Point	65 °C	[5]
Purity (Industrial Grade)	≥97.0%	[6]
Purity (Ultrapure Grade)	≥99.5%	[7]
Water Content (Battery Grade)	<40-100 ppm	[7][8]
Acidity (Battery Grade)	<200 ppm	[8]

Core Industrial Applications

Tert-Amylbenzene's industrial significance stems from its role in three primary areas: as a chemical intermediate, a performance additive in electronics, and a specialty solvent.

Intermediate in Chemical Synthesis

TAB is a vital starting material or intermediate for producing a range of other chemicals.[1]

• Hydrogen Peroxide (H₂O₂) Production: TAB is a crucial intermediate for manufacturing 2-amyl anthraquinone (2-AAQ).[2][7] The 2-AAQ acts as a catalyst in the mass production of hydrogen peroxide, a widely used oxidizing agent in various industries.[2]

• Active Pharmaceutical Ingredients (APIs): TAB serves as a key building block in the synthesis of certain APIs.[2][7] A notable example is its use in the production of amorolfine, a potent antifungal agent found in medicinal nail lacquers.[7] High-purity grades of TAB (up to 99.5%) simplify the pharmaceutical synthesis process by potentially eliminating the need for further distillation.[7]

• Fragrances and Perfumery: Due to its sweet, fruity scent, tert-Amylbenzene is used as a fragrance ingredient in the perfume industry.[1]

• Organic Peroxides: TAB can be converted to tert-Amyl hydroperoxide, a precursor for organic peroxides which are used as initiators in polymerization reactions.

Performance Additive in Lithium-ion Batteries

In the electronics sector, high-purity TAB is a critical component in the electrolytes of rechargeable lithium-ion batteries.[2][4][7]

• Overcharge Protection: It functions as an electrolyte additive that prevents overcharging.[2] Its specific oxidation initiation voltage is high enough to avoid premature reaction, which could damage the battery, while still effectively preventing ignition and explosion associated with overcharging.[7] This application demands very high purity and extremely low moisture content (<40 ppm).[7]

Specialty Solvent

Tert-Amylbenzene is used as a solvent in the production of paints, coatings, and adhesives.[1] Its relatively low volatility and aromatic nature make it a suitable medium for various chemical reactions in the fine chemical and pharmaceutical industries.[3][9]

Experimental Protocols

The following sections provide detailed methodologies for key syntheses involving tert-Amylbenzene.

Protocol 1: Synthesis of tert-Amylbenzene via Friedel-Crafts Alkylation

This protocol describes a common laboratory and industrial method for producing tert-Amylbenzene by the alkylation of benzene with tertiary amyl alcohol, using a mixed Lewis acid catalyst system to improve yield and minimize isomer formation.[10]

Reaction Yield Data Comparison

Catalyst System	Reported Yield	Isomer Content	Reference
AlCl₃	72.3%	>1.6%	[10]
AlCl₃ / H₂SO₄	79.3%	Not specified	[10]
AlCl₃ / FeCl₃	up to 90%	<0.2%	[10]

Methodology

• Reactor Setup: To a four-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 6.53 mol of benzene.

• Catalyst Addition: Add 0.15 mol of Aluminum Chloride (AlCl₃) and 0.38 mol of Ferric Chloride (FeCl₃) to the benzene while stirring.[10]

• Cooling: Cool the reaction mixture to between 0-5 °C using an ice bath.

• Alkylation: Slowly add 1.0 mol of tertiary amyl alcohol dropwise to the mixture over a period of 1 hour, ensuring the temperature is maintained at 0-5 °C.[10]

• Reaction: After the addition is complete, continue to stir the mixture at 0-5 °C for an additional 6 hours.[10]

• Hydrolysis (Quenching): Slowly add water to the reaction mixture to hydrolyze the catalyst and quench the reaction.

• Workup: Transfer the mixture to a separatory funnel. The organic layer is separated, washed once with water, and then dried over anhydrous calcium chloride.[10]

• Purification: The product, tert-Amylbenzene, is isolated by vacuum distillation to remove the excess benzene.[10]

Protocol 2: Synthesis of tert-Amyl Hydroperoxide via Peroxidation

This protocol outlines the synthesis of tert-Amyl hydroperoxide from tert-amyl alcohol, a key step before its use as a polymerization initiator.

Methodology

• Reaction Setup: In a suitable reactor, combine tert-amyl alcohol and hydrogen peroxide (27.5-70% concentration). The molar ratio should be approximately 1:1.5 to 1:2.5 (tert-amyl alcohol to hydrogen peroxide).[11]

• Catalyst Addition: Add phosphotungstic acid as a catalyst, with a molar ratio of approximately 0.01-0.07 relative to the tert-amyl alcohol.[11]

• Peroxidation Reaction: Stir the mixture continuously for 2-5 hours at a controlled temperature between 10-85 °C.[11]

• Cooling and Separation: After the reaction is complete, cool the mixture to room temperature and allow it to stand. The mixture will separate into two layers.

• Product Isolation: The lower aqueous layer (waste liquid) is separated and recovered. The upper layer, containing tert-amyl hydroperoxide, byproducts, and unreacted tert-amyl alcohol, is collected for further purification if necessary.[11]

Visualized Workflows and Relationships

The following diagrams illustrate the logical flow and relationships in the application of tert-Amylbenzene.

Caption: Workflow for the synthesis of tert-Amylbenzene.

Caption: Key industrial applications of tert-Amylbenzene.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Tert Amyl Benzene (Tertiary Amyl Benzene) (TAB) - CAS 2049-95-8 | Vinati Organics [vinatiorganics.com]
• 3. CAS 2049-95-8: tert-Amylbenzene | CymitQuimica [cymitquimica.com]
• 4. Tert-Amylbenzene Market Size, Share, & Growth Analysis [stratviewresearch.com]
• 5. tert-Amylbenzene | 2049-95-8 [chemicalbook.com]
• 6. tert-Amylbenzene 97.0+%, TCI America 25 mL | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 7. Pharmaceutical Intermediates & Additive for Battery | Solvay [solvay.com]
• 8. tert-Amylbenzene = 99 , H2O 100ppm, acid 200ppm 2049-95-8 [sigmaaldrich.com]
• 9. CN1515526A - Production process of tert-amylbenzene - Google Patents [patents.google.com]
• 10. CN101607863A - A kind of production technique of tert.-amylbenzene - Google Patents [patents.google.com]
• 11. CN112300045A - Synthesis and purification method of high-purity tert-amyl peroxy-2-ethylhexyl carbonate - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: tert-Amylbenzene Synthesis

Welcome to the technical support center for tert-Amylbenzene synthesis. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to help researchers, scientists, and drug development professionals optimize their synthesis and improve yields.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing tert-Amylbenzene?

The most prevalent industrial method is the Friedel-Crafts alkylation of benzene using either tert-amyl alcohol or a tert-amyl halide as the alkylating agent in the presence of a Lewis acid catalyst.[1][2] A common two-step approach involves first converting tert-amyl alcohol to tert-amyl chloride, which is then reacted with benzene.[1][3] This initial conversion can be highly efficient, with yields around 98%.[1]

Q2: What is tert-Amylbenzene used for?

Tert-Amylbenzene (TAB), also known as 2-methyl-2-phenylbutane, is a crucial chemical intermediate.[1][4] It is primarily used in the synthesis of 2-amylanthraquinone, a working carrier for hydrogen peroxide production.[1][4] It also serves as a component in electrolytes for lithium-ion batteries to prevent over-voltage and is used in the synthesis of some pharmaceutical APIs with antifungal properties.[4]

Q3: Why is controlling isomer formation so critical in this synthesis?

The primary challenge in tert-Amylbenzene synthesis is preventing the rearrangement of the tert-amyl carbocation to the more stable sec-amyl carbocation. This rearrangement leads to the formation of sec-amylbenzene isomers, which are impurities that reduce the yield of the desired product and can complicate purification.[1][2] High catalyst activity, especially with aluminum trichloride (AlCl₃), can exacerbate this issue.

Troubleshooting Guide

Q4: My yield is very low. What are the common causes and how can I fix them?

Low yields often stem from issues with the catalyst, reagents, or reaction conditions.

• Catalyst Deactivation : Lewis acid catalysts like AlCl₃ are extremely sensitive to moisture.[5][6] Any water in your reagents or glassware will deactivate the catalyst.

  • Solution : Ensure all glassware is oven-dried before use. Use anhydrous solvents and freshly opened or purified reagents.

• Insufficient Catalyst : Friedel-Crafts alkylations often require stoichiometric amounts of the catalyst because the product can form a complex with it.[6]

  • Solution : Review your protocol's stoichiometry. For reactive systems, a 1:1 molar ratio of catalyst to alkylating agent is a good starting point.[5]

• Sub-optimal Temperature : If the temperature is too low, the reaction rate may be negligible. If it's too high, side reactions, such as isomerization and polymerization, can occur.[5]

  • Solution : For the AlCl₃/FeCl₃ catalyzed reaction with tert-amyl alcohol, maintaining a temperature of 0-5 °C is critical for high yields.[2][7]

• Polyalkylation : The product, tert-Amylbenzene, is more reactive than benzene, which can lead to the formation of di- or tri-alkylated byproducts.[8][9]

  • Solution : Use a large excess of benzene.[8] This increases the probability that the electrophile will react with a benzene molecule instead of a product molecule.

Q5: I'm observing a high percentage of sec-amylbenzene in my product. How can I improve selectivity for tert-Amylbenzene?

High isomer content is the most common problem, directly caused by carbocation rearrangement.

• High Catalyst Activity : Standard AlCl₃ is highly active and can promote isomerization.[1][10]

  • Solution 1 : Use a mixed catalyst system. A combination of AlCl₃ and FeCl₃ has been shown to reduce isomer content to less than 0.2% while achieving yields of up to 90%.[2]

  • Solution 2 : Consider alternative Lewis acids. Catalysts such as ZnCl₂ and FeCl₃ are also used to obtain higher selectivity.[1]

• Localized Reactions : Poor dissolution or mixing of the catalyst can create "hot spots" with high catalyst concentration, promoting side reactions.[2][10]

  • Solution : Ensure vigorous stirring throughout the reaction. A suggested order of addition is to mix the benzene and alkylating agent first, cool the mixture, and then add the catalyst slowly and steadily.[10]

• High Temperature : Higher temperatures provide the energy needed for the carbocation to rearrange.

  • Solution : Maintain strict temperature control, keeping the reaction mixture cooled in an ice bath (0-5 °C) during catalyst addition and for the duration of the reaction.[2]

Q6: The reaction mixture has turned dark or formed a sludge. What is happening?

The formation of dark colors or tar-like substances is usually due to polymerization of the alkylating agent or decomposition of aromatic compounds at elevated temperatures.[5]

• Solution : Strictly control the reaction temperature, avoiding any excessive heating. Ensure the dropwise addition of reagents is slow enough to dissipate the heat generated by the exothermic reaction.

Data Presentation: Catalyst and Yield Comparison

The choice of catalyst significantly impacts both the yield and the purity of tert-Amylbenzene. The table below summarizes results from various catalytic systems used in the Friedel-Crafts alkylation of benzene.

Catalyst System	Alkylating Agent	Yield of tert-Amylbenzene	Isomer Content	Reference
AlCl₃	tert-Amyl Alcohol	72.3%	12.1% (sec-amylbenzene)	[2]
AlCl₃ / H₂SO₄	tert-Amyl Alcohol	79.3%	10-18% (sec-amylbenzene)	[2]
AlCl₃ / FeCl₃	tert-Amyl Alcohol	90%	< 0.2%	[2]
K/KOH/γ-Al₂O₃	Cumene + Ethylene	97.9% (Selectivity)	Not specified	[11]

Key Experimental Protocols

Protocol 1: High-Yield Synthesis using Mixed AlCl₃/FeCl₃ Catalyst

This protocol is optimized for high yield and minimal isomer formation.[2]

Materials:

• Benzene (6.53 mol)

• tert-Amyl alcohol (1.0 mol)

• Aluminum trichloride (AlCl₃) (0.15 mol)

• Ferric chloride (FeCl₃) (0.38 mol)

• Deionized water

• Anhydrous calcium chloride

Procedure:

• To a four-necked flask equipped with a mechanical stirrer, dropping funnel, and thermometer, add 6.53 mol of benzene, 0.15 mol of AlCl₃, and 0.38 mol of FeCl₃.

• Cool the mixture to 0-5 °C using an ice bath with continuous stirring.

• Slowly add 1.0 mol of tert-amyl alcohol dropwise over 1 hour, ensuring the temperature remains between 0-5 °C.

• After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 6 hours.

• Quench the reaction by slowly adding water to hydrolyze the catalyst complex.

• Transfer the mixture to a separatory funnel and allow the layers to separate.

• Remove the aqueous layer and wash the organic layer with water.

• Dry the organic layer over anhydrous calcium chloride.

• Remove the excess benzene via distillation under atmospheric pressure.

• Purify the final product by vacuum distillation to obtain pure tert-Amylbenzene.

Protocol 2: Two-Step Synthesis via tert-Amyl Chloride

This method separates the formation of the alkylating agent from the alkylation step, which can improve control.[1]

Step A: Synthesis of tert-Amyl Chloride

• Add 220.4 g of tert-amyl alcohol to a flask.

• At 20 °C, slowly add 507.6 g of concentrated hydrochloric acid (36.5%) dropwise.

• After addition, maintain the temperature and stir for 30 minutes.

• Separate the upper organic phase. Wash it sequentially with deionized water, a 2% sodium hydroxide solution, and finally deionized water again.

• Dry the organic phase to yield tert-amyl chloride (expected yield ~98%).

Step B: Friedel-Crafts Alkylation

• In a reaction vessel, combine the synthesized tert-amyl chloride and benzene.

• Cool the mixture to -10 to 40 °C.

• Under vacuum (2-75 kPa absolute pressure), add a Lewis acid catalyst (e.g., ZnCl₂ or FeCl₃).

• Allow the reaction to proceed for 0.5 to 4 hours.

• Follow standard workup procedures (hydrolysis, washing, drying, and distillation) as described in Protocol 1 to isolate the tert-Amylbenzene.

Visualizations

Reaction Mechanism and Side Reaction

Caption: Friedel-Crafts alkylation pathway and the competing isomerization side reaction.

General Experimental Workflow

Caption: A typical experimental workflow for tert-Amylbenzene synthesis.

Troubleshooting Logic Flowchart

Caption: A logical flowchart for troubleshooting common synthesis issues.

References

• 1. Synthesis method of tert-amylbenzene with controllable isomer content - Eureka | Patsnap [eureka.patsnap.com]
• 2. CN101607863A - A kind of production technique of tert.-amylbenzene - Google Patents [patents.google.com]
• 3. CN1515526A - Production process of tert-amylbenzene - Google Patents [patents.google.com]
• 4. Tert Amyl Benzene (Tertiary Amyl Benzene) (TAB) - CAS 2049-95-8 | Vinati Organics [vinatiorganics.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. tert-Amylbenzene synthesis - chemicalbook [chemicalbook.com]
• 8. askthenerd.com [askthenerd.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. CN101289366A - Synthetic method of t-amylbenzene for controlling content of isomer - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Alkylation of Benzene with Tert-Amyl Alcohol

Welcome to the technical support center for the Friedel-Crafts alkylation of benzene. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and understand the nuances of reacting benzene with tert-amyl alcohol.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the experiment in a direct question-and-answer format.

Question: My reaction yield is significantly lower than expected. What are the common causes?

Answer: Low yield of the desired tert-amylbenzene is a frequent issue stemming from several potential side reactions and suboptimal conditions. The most common culprits are:

• Polyalkylation : The product, tert-amylbenzene, is more nucleophilic than the starting benzene. This makes it more reactive towards further alkylation, leading to the formation of di-tert-amylbenzene and other polyalkylated byproducts.[1][2][3][4] This is often the primary cause of reduced yield for the mono-alkylated product.

• Catalyst Deactivation : Friedel-Crafts catalysts, such as aluminum chloride (AlCl₃), are extremely sensitive to moisture. The reaction between tert-amyl alcohol and benzene produces water as a byproduct, which can deactivate the Lewis acid catalyst.[5] Using non-anhydrous reagents or exposure to atmospheric moisture will also compromise catalyst activity.[3][5]

• Dehydration of Tert-Amyl Alcohol : The acidic conditions can cause the dehydration of tert-amyl alcohol to form isoamylene isomers. These alkenes can then polymerize or act as alkylating agents themselves, leading to a complex mixture of products and consuming the starting material in non-productive pathways.[6]

• Suboptimal Temperature Control : Excessively high temperatures can favor elimination (alkene formation) and polyalkylation. Conversely, a temperature that is too low may result in a sluggish or incomplete reaction.

Question: My final product analysis (GC/MS, NMR) shows multiple unexpected peaks. How do I identify the byproducts and prevent their formation?

Answer: The presence of multiple products indicates significant side reactions. Here’s how to diagnose and mitigate them:

• If you observe higher molecular weight peaks: This is a strong indication of polyalkylation .[3][7]

  • Troubleshooting: The most effective way to suppress polyalkylation is to use a large excess of the aromatic substrate (benzene).[1][7] This increases the statistical probability that the electrophile will react with a benzene molecule rather than the already alkylated product.

• If you observe isomers of amylbenzene (e.g., sec-amylbenzene): This points to carbocation rearrangement .

  • Troubleshooting: While the tertiary carbocation from tert-amyl alcohol is relatively stable, rearrangements can still occur under certain conditions.[1][8][9] Using milder reaction conditions, lower temperatures, and choosing a highly selective catalyst can minimize this. One patented method uses a mixed catalyst system of AlCl₃ and FeCl₃ to achieve very low isomer content (<0.2%).[10]

• If you observe a sticky, polymeric residue: This is likely due to the polymerization of alkenes formed from the dehydration of tert-amyl alcohol.

  • Troubleshooting: Maintain a low reaction temperature (e.g., 0-5 °C) to disfavor the elimination reaction.[10] Ensure the slow addition of the alcohol to the benzene/catalyst mixture to avoid localized temperature spikes.

Question: The reaction fails to initiate or proceeds very slowly. What should I check?

Answer: A stalled reaction is typically due to an issue with the catalyst or reaction conditions.

• Check Catalyst Activity : Ensure your Lewis acid catalyst (e.g., AlCl₃) is fresh and anhydrous. It should be a fine, free-flowing powder. Clumped or discolored catalyst has likely been compromised by moisture. Handle and weigh it in a dry environment, minimizing exposure to air.[3]

• Verify Reagent Purity : Both benzene and tert-amyl alcohol should be anhydrous for optimal results.

• Review Reaction Temperature : While low temperatures are crucial for selectivity, the reaction still requires sufficient thermal energy to overcome the activation barrier. If the reaction is too cold, a slight, controlled increase in temperature may be necessary. A common range for this reaction is 0-10 °C.[5][10]

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions in the alkylation of benzene with tert-amyl alcohol? The main side reactions are polyalkylation (forming di- and tri-tert-amylbenzene), dehydration of the alcohol to form alkenes (isoamylene), and potential isomerization of the alkyl group.[1][6][10]

Q2: Why is using a tertiary alcohol like tert-amyl alcohol advantageous over a primary or secondary alcohol? Tertiary alcohols form tertiary carbocations, which are the most stable type of carbocation.[8] This high stability minimizes the likelihood of skeletal rearrangements (hydride or methyl shifts) that frequently plague Friedel-Crafts alkylations using primary or secondary alcohols/halides, which would otherwise lead to a mixture of isomeric products.[1][3][9]

Q3: What is the role of the Lewis acid catalyst in this reaction? The Lewis acid (e.g., AlCl₃, FeCl₃, or a strong protic acid like H₂SO₄) activates the tert-amyl alcohol.[11][12] It coordinates to the hydroxyl group, making it a good leaving group (H₂O). The departure of water generates the tertiary amyl carbocation (C₅H₁₁⁺), which is the electrophile that attacks the electron-rich benzene ring.[7][8]

Q4: Can I use an alkyl halide (e.g., tert-amyl chloride) instead of the alcohol? Yes, using an alkyl halide is the classic approach for Friedel-Crafts alkylation.[5][11] The mechanism is very similar: the Lewis acid extracts the halide to form the carbocation electrophile.[8] Using a tertiary alkyl halide also effectively prevents carbocation rearrangements.[3]

Summary of Reaction Parameters

The following table summarizes quantitative data from various reported experimental protocols for Friedel-Crafts alkylation using tertiary alkylating agents.

Parameter	Protocol 1 (tert-Amylbenzene Synthesis)[10]	Protocol 2 (tert-Butylbenzene Synthesis)[5]	Protocol 3 (Di-tert-butyl-dimethoxybenzene)[12]
Aromatic Substrate	Benzene	Benzene	1,4-Dimethoxybenzene
Alkylating Agent	tert-Amyl alcohol	tert-Butyl chloride	tert-Butyl alcohol
Catalyst	AlCl₃ and FeCl₃	Anhydrous AlCl₃	Sulfuric Acid (H₂SO₄)
Reactant Ratio	~6.5:1 (Benzene : Alcohol)	Benzene in excess	~1:1.7 (Substrate : Alcohol)
Temperature	0–5 °C	0–5 °C	20–25 °C (after initial cooling)
Reaction Time	6 hours	15–20 minutes	~10 minutes
Reported Yield	~90% (tert-Amylbenzene)	Not specified	Not specified
Key Feature	Mixed catalyst system to reduce isomers	Uses alkyl halide, avoids water byproduct	Uses protic acid catalyst

Detailed Experimental Protocol: Synthesis of Tert-Amylbenzene

This protocol is adapted from established procedures for Friedel-Crafts alkylation.[10]

Safety Precautions:

• Benzene is a known carcinogen and is highly flammable. All manipulations must be performed in a well-ventilated fume hood.

• Lewis acids like AlCl₃ and FeCl₃ are corrosive and react violently with water, releasing HCl gas. Handle with care in a dry environment.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Materials:

• Benzene (anhydrous, 6.5 mol)

• tert-Amyl alcohol (1.0 mol)

• Anhydrous Aluminum Chloride (AlCl₃, 0.15 mol)

• Anhydrous Ferric Chloride (FeCl₃, 0.38 mol)

• Ice-cold water

• Anhydrous drying agent (e.g., CaCl₂, MgSO₄)

• Diethyl ether or other suitable extraction solvent

Procedure:

• Setup: Assemble a dry, four-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, a thermometer, and a nitrogen inlet.

• Initial Charge: Charge the flask with benzene (6.5 mol), AlCl₃ (0.15 mol), and FeCl₃ (0.38 mol).

• Cooling: Begin stirring and cool the mixture to 0–5 °C using an ice-water bath.

• Addition of Alcohol: Slowly add the tert-amyl alcohol (1.0 mol) dropwise from the dropping funnel over a period of 1 hour. Maintain the internal temperature of the reaction mixture between 0–5 °C throughout the addition.

• Reaction: After the addition is complete, continue stirring the mixture at 0–5 °C for an additional 6 hours.

• Quenching: After the reaction period, slowly and carefully quench the reaction by adding ice-cold water to the flask while stirring. This step is highly exothermic and will release HCl gas.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer with water, followed by a dilute sodium bicarbonate solution, and a final water wash.

• Drying and Isolation: Dry the organic layer over an anhydrous drying agent. Filter off the drying agent and remove the excess benzene and any low-boiling components via distillation. The final product, tert-amylbenzene, can be purified by vacuum distillation.

Visualized Workflows and Pathways

The following diagrams illustrate the key chemical pathways and a logical troubleshooting workflow.

Caption: Reaction scheme showing the main pathway to tert-amylbenzene and key side reactions.

Caption: Troubleshooting flowchart for identifying and solving common experimental issues.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. cerritos.edu [cerritos.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. Formation of Alkenes via Degradation of tert-Alkyl Ethers and Alcohols by Aquincola tertiaricarbonis L108 and Methylibium spp - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation | Pharmaguideline [pharmaguideline.com]
• 8. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. Friedel-Crafts Alkylation - Chemistry Steps [chemistrysteps.com]
• 10. CN101607863A - A kind of production technique of tert.-amylbenzene - Google Patents [patents.google.com]
• 11. mt.com [mt.com]
• 12. theochem.mercer.edu [theochem.mercer.edu]

Technical Support Center: Purification of Crude tert-Amylbenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude tert-Amylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude tert-Amylbenzene synthesized via Friedel-Crafts alkylation?

A1: Common impurities include:

• Unreacted Starting Materials: Benzene, and t-amyl alcohol or isoamylene.

• Catalyst Residues: Acidic impurities from Lewis acid catalysts like aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃).

• Isomeric Byproducts: Rearrangement of the tert-amyl carbocation can lead to the formation of isomers such as sec-amylbenzene.

• Polyalkylated Products: Over-alkylation of the benzene ring can result in the formation of di-tert-amylbenzene isomers.[1]

Q2: Which purification technique is most suitable for crude tert-Amylbenzene?

A2: The choice of purification technique depends on the nature and quantity of the impurities.

• Liquid-Liquid Extraction: Ideal for removing acidic catalyst residues and water-soluble impurities.

• Fractional Distillation: Effective for separating components with different boiling points, such as removing unreacted benzene and separating tert-Amylbenzene from isomeric and polyalkylated byproducts.

• Column Chromatography: Useful for separating compounds with different polarities, particularly for removing highly polar or non-volatile impurities.

Q3: What is the expected boiling point of tert-Amylbenzene?

A3: The boiling point of tert-Amylbenzene at atmospheric pressure is in the range of 188-191 °C.[2][3]

Troubleshooting Guides

Fractional Distillation

Problem 1: Poor separation between tert-Amylbenzene and a close-boiling impurity.

• Symptom: The temperature at the distillation head does not remain constant during the collection of the main fraction, or GC-MS analysis shows significant contamination with an impurity of a similar boiling point (e.g., sec-amylbenzene, BP: 193 °C[4]).

• Possible Causes:

  • Insufficient column efficiency (too few theoretical plates).

  • Distillation rate is too fast.

  • Poor insulation of the distillation column.

• Solutions:

  • Increase Column Efficiency: Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux indentations, Raschig rings, or metal sponge).

  • Optimize Distillation Rate: Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established in the column. Aim for a slow, steady collection of distillate.[5]

  • Insulate the Column: Wrap the distillation column with glass wool or aluminum foil to minimize heat loss and maintain a proper temperature gradient.[5]

Problem 2: The product is contaminated with higher-boiling impurities (e.g., di-tert-amylbenzene).

• Symptom: The temperature rises significantly after the main fraction is collected, and the later fractions are found to contain higher molecular weight compounds. The boiling point of o-di-tert-amylbenzene is approximately 277 °C.

• Possible Cause: The distillation was allowed to proceed for too long at a high temperature.

• Solution:

  • Monitor Temperature Closely: Stop the distillation when the temperature begins to rise sharply after the main fraction of tert-Amylbenzene has been collected.

  • Consider Vacuum Distillation: For separating high-boiling impurities, performing the distillation under reduced pressure will lower the boiling points and can improve separation.

Column Chromatography

Problem 3: tert-Amylbenzene elutes too quickly (high Rf value) with the chosen solvent system.

• Symptom: On a TLC plate, the tert-Amylbenzene spot travels with or very close to the solvent front, even with a nonpolar solvent like hexane.

• Possible Cause: The eluent is too polar for the nonpolar tert-Amylbenzene.

• Solution:

  • Decrease Solvent Polarity: Use a less polar solvent system. Start with 100% hexane or petroleum ether. Since tert-Amylbenzene is very nonpolar, achieving a low Rf might be difficult. The goal is to have the impurities either strongly adsorb to the silica (stay at the baseline) or elute much faster or slower than the product.

Problem 4: Poor separation of tert-Amylbenzene from other nonpolar impurities.

• Symptom: Fractions collected from the column contain a mixture of tert-Amylbenzene and other nonpolar compounds.

• Possible Causes:

  • The chosen solvent system does not provide adequate resolution.

  • The column was overloaded with the sample.

• Solutions:

  • Fine-tune the Solvent System: Use a mixture of a nonpolar solvent (e.g., hexane) with a very small amount of a slightly more polar solvent (e.g., toluene or dichloromethane) to achieve better separation. Test different ratios using TLC to find the optimal mobile phase.

  • Reduce Sample Load: Use a larger amount of silica gel relative to the amount of crude product being purified. A general guideline is a 50:1 to 100:1 ratio of silica gel to sample by weight.

Liquid-Liquid Extraction

Problem 5: Emulsion formation during the aqueous wash.

• Symptom: A persistent milky layer forms between the organic and aqueous phases, making separation difficult.

• Possible Cause: Vigorous shaking of the separatory funnel.

• Solution:

  • Gentle Inversion: Gently invert the separatory funnel multiple times instead of vigorous shaking.

  • Brine Wash: Add a saturated sodium chloride (brine) solution to the separatory funnel. The increased ionic strength of the aqueous layer can help to break up the emulsion.

  • Filtration: Pass the mixture through a pad of Celite or glass wool.

Data Presentation

Table 1: Physical Properties of tert-Amylbenzene and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)
tert-Amylbenzene	C₁₁H₁₆	148.24	188-191[2][3]	0.87[2]
Benzene	C₆H₆	78.11	80.1	0.877
sec-Amylbenzene	C₁₁H₁₆	148.25	193[4]	~0.86
o-Di-tert-amylbenzene	C₁₆H₂₆	218.38	277	0.853
p-Di-tert-amylbenzene	C₁₆H₂₆	218.38	Not Found	Not Found

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Catalyst Removal

Objective: To remove acidic catalyst residues (e.g., AlCl₃) from the crude tert-Amylbenzene.

Methodology:

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Stopper the funnel and gently invert it several times, periodically venting to release any pressure buildup.

• Allow the layers to separate. The upper layer will be the organic phase containing tert-Amylbenzene, and the lower layer will be the aqueous phase.

• Drain the lower aqueous layer.

• Wash the organic layer with an equal volume of deionized water, following the same gentle inversion and separation procedure.

• Finally, wash the organic layer with an equal volume of saturated sodium chloride (brine) solution to help remove residual water.

• Drain the brine layer and transfer the organic layer to a clean, dry flask.

• Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate), then filter to remove the drying agent.

Protocol 2: Fractional Distillation

Objective: To separate tert-Amylbenzene from lower-boiling (e.g., benzene) and higher-boiling (e.g., isomers and polyalkylated products) impurities.

Methodology:

• Set up a fractional distillation apparatus with a packed fractionating column (e.g., Vigreux). Ensure all glassware is dry.

• Place the dried crude tert-Amylbenzene into the distillation flask, adding a few boiling chips or a magnetic stir bar.

• Insulate the fractionating column and distillation head with glass wool or aluminum foil.[5]

• Begin heating the distillation flask gently.

• Collect the forerun, which will primarily consist of any residual low-boiling solvent or unreacted benzene (BP: 80.1 °C).

• Slowly increase the heating rate. The temperature at the distillation head should stabilize at the boiling point of tert-Amylbenzene (188-191 °C).

• Collect the main fraction in a clean, dry receiving flask while the temperature remains constant.

• Stop the distillation when the temperature begins to drop or rise significantly, indicating that the desired product has been distilled.

Protocol 3: Column Chromatography

Objective: To purify tert-Amylbenzene from non-volatile or polar impurities.

Methodology:

• Select a Solvent System: Using Thin Layer Chromatography (TLC), determine a suitable solvent system. For the nonpolar tert-Amylbenzene, start with 100% hexane or petroleum ether. The goal is to find a solvent system where the Rf of tert-Amylbenzene is approximately 0.3, and well-separated from impurities.

• Pack the Column: Prepare a slurry of silica gel in the chosen eluent and pour it into a chromatography column. Allow the silica to settle, and then add a thin layer of sand to the top.

• Load the Sample: Dissolve the crude tert-Amylbenzene in a minimal amount of the eluent and carefully add it to the top of the silica gel.

• Elute the Column: Add the eluent to the column and apply gentle air pressure (flash chromatography) to move the solvent through the column.

• Collect Fractions: Collect the eluent in a series of fractions.

• Analyze Fractions: Monitor the collected fractions using TLC to identify which ones contain the purified tert-Amylbenzene.

• Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Visualizations

References

• 1. Page loading... [guidechem.com]
• 2. Tert Amyl Benzene (Tertiary Amyl Benzene) (TAB) - CAS 2049-95-8 | Vinati Organics [vinatiorganics.com]
• 3. (1-methylbutyl)benzene [stenutz.eu]
• 4. Purification [chem.rochester.edu]
• 5. o-Di-tert-amylbenzene｜lookchem [lookchem.com]

Controlling isomer formation in tert-Amylbenzene production

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions regarding the synthesis of tert-Amylbenzene, with a specific focus on controlling isomer formation.

Frequently Asked Questions (FAQs)

Q1: What are the primary isomers of concern during the synthesis of tert-Amylbenzene?

The main product is tert-Amylbenzene (2-methyl-2-phenylbutane). However, due to rearrangement of the carbocation intermediate during the Friedel-Crafts alkylation, a common and often undesirable isomer is formed: sec-Amylbenzene (2-phenylpentane). Other positional isomers (ortho-, meta-, para-) can also be formed, though the primary challenge lies in minimizing the formation of the sec-amyl structural isomer.[1]

Q2: Why is it critical to control the formation of these isomers?

For applications in pharmaceuticals, liquid crystals, and as a specialty solvent, high purity of tert-Amylbenzene is essential.[2][3] The presence of isomers like sec-amylbenzene can affect the physical and chemical properties of the final product, leading to inconsistencies in downstream applications and complicating purification processes.

Q3: What are the key factors that influence isomer distribution in the reaction?

Several factors can aggravate the generation of unwanted isomers. The most critical are:

• Catalyst Choice: The type of catalyst used significantly impacts the extent of isomerization. Traditional Friedel-Crafts catalysts like aluminum chloride (AlCl₃) are known to promote the rearrangement of the tert-pentyl carbocation.[1][2]

• Catalyst Concentration: Poor dissolution or localized high concentrations of the catalyst can create "hot spots" that increase isomerization.[1][2]

• Reaction Temperature: Higher temperatures can provide the energy needed for the less stable tertiary carbocation to rearrange to a more stable secondary carbocation, leading to the formation of sec-amylbenzene.

• Choice of Alkylating Agent: The purity and type of alkylating agent (e.g., tert-amyl alcohol, 2-methyl-1-butene, tert-amyl chloride) can influence side reactions.[1][4]

Q4: How can I accurately analyze the isomer distribution in my product?

Gas chromatography (GC) is the standard method for quantitative analysis of the product mixture.[1][5] Using a hydrogen flame ionization detector (FID) and a suitable capillary column, you can separate and quantify tert-Amylbenzene and its various isomers. Comparing the resulting chromatogram with known standards allows for accurate determination of product purity and isomer content.[5]

Troubleshooting Guide

Problem 1: My final product contains a high percentage ( >10%) of sec-Amylbenzene.

• Possible Cause: This is a classic issue caused by the isomerization of the tert-pentyl carbocation intermediate. This is particularly common when using aluminum chloride (AlCl₃) as the sole catalyst, as its high activity can promote this rearrangement.[1][2]

• Troubleshooting Steps:

  • Re-evaluate Your Catalyst: Consider using a mixed catalyst system, such as AlCl₃/FeCl₃, which has been shown to significantly reduce isomer formation to less than 0.2%.[2] Liquid catalysts or solid superbases like K/KOH/γ-Al₂O₃ can also offer higher selectivity.[1][5]

  • Control Catalyst Addition: Instead of adding the solid catalyst all at once, add it gradually as a mixture in benzene over 0.5 to 2 hours. This helps to avoid localized high concentrations and improves mass transfer.[1]

  • Strict Temperature Control: Maintain a low reaction temperature, ideally between 0-10°C, especially during catalyst addition.[1][2] This minimizes the energy available for the carbocation to rearrange.

Problem 2: The overall yield of tert-Amylbenzene is lower than expected.

• Possible Cause: Low yields can result from catalyst deactivation, competing side reactions (such as excessive alkylation or disproportionation), or loss of product during workup.[5]

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Water and oxygen in the reactants or solvent can deactivate both Lewis acid and solid superbase catalysts.[5] Ensure all glassware is oven-dried and reactants are anhydrous.

  • Optimize Molar Ratios: The molar ratio of benzene to the alkylating agent is crucial. Using a large excess of benzene (e.g., 4 to 15 molar equivalents) can help maximize the desired mono-alkylation product.[1]

  • Refine Purification: During the workup, ensure the hydrolysis step is performed carefully (e.g., pouring the reaction mixture into an ice/water mixture) to effectively quench the reaction and separate the organic layer.[1] Subsequent washing and vacuum distillation should be performed efficiently to minimize product loss.

Data on Catalyst Performance

The choice of catalyst has a profound impact on both product yield and the suppression of isomer formation.

Catalyst System	Alkylating Agent	Isomer (sec-Amylbenzene) Content	Yield of tert-Amylbenzene	Reference
AlCl₃ (alone)	tert-Amyl Alcohol	10 - 18%	~72.3%	[1][2]
AlCl₃ / H₂SO₄	Not Specified	High	~79.3%	[2]
AlCl₃ / FeCl₃	tert-Amyl Alcohol	< 0.2%	~90%	[2]
Anhydrous SnCl₄	tert-Amyl Alcohol	1.4%	~72.1%	[1]
K/KOH/γ-Al₂O₃	Cumene + Ethylene	Not specified (Selectivity for TAB: 97.9%)	Not specified (Conversion of Cumene: 99.8%)	[5]

Experimental Protocols

Protocol: High-Selectivity Synthesis of tert-Amylbenzene using a Mixed-Acid Catalyst

This protocol is adapted from a method demonstrated to yield high purity tert-Amylbenzene with minimal isomer formation.[2]

Materials:

• Benzene (anhydrous)

• tert-Amyl alcohol

• Aluminum chloride (AlCl₃, anhydrous)

• Ferric chloride (FeCl₃, anhydrous)

• Calcium chloride (anhydrous)

• Ice, distilled water

Procedure:

• Reactor Setup: In a 500 mL four-neck flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 71.92 mL of anhydrous benzene (0.803 mol).

• Catalyst Addition: To the benzene, add 2.5g of AlCl₃ and 7.5g of FeCl₃.

• Cooling: Cool the mixture to 5°C using an ice bath.

• Alkylation: Slowly add 10.8g (0.123 mol) of tert-amyl alcohol dropwise from the dropping funnel over a period of 1 hour. Maintain the reaction temperature at 5°C throughout the addition.

• Reaction: After the addition is complete, continue stirring the mixture at 5°C for an additional 6 hours.

• Hydrolysis (Quenching): Carefully add 100g of cold water/ice to the flask to hydrolyze the reaction mixture and quench the catalyst.

• Workup: Transfer the mixture to a separatory funnel. Allow the layers to separate and collect the organic layer.

• Washing: Wash the organic layer once more with water.

• Drying: Dry the organic layer over anhydrous calcium chloride.

• Purification: Filter off the drying agent. Remove the excess benzene via distillation under atmospheric pressure. Finally, purify the resulting crude product by vacuum distillation to obtain pure tert-Amylbenzene.

Visualizations

Logical Workflow for Minimizing Isomer Formation

References

• 1. CN101289366A - Synthetic method of t-amylbenzene for controlling content of isomer - Google Patents [patents.google.com]
• 2. CN101607863A - A kind of production technique of tert.-amylbenzene - Google Patents [patents.google.com]
• 3. Page loading... [guidechem.com]
• 4. CN1515526A - Production process of tert-amylbenzene - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Thermal stability issues of tert-Amylbenzene in battery electrolytes

This technical support center provides troubleshooting guidance and frequently asked questions regarding the use of tert-Amylbenzene (TAB) as an additive in battery electrolytes, with a focus on its thermal stability and performance.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of tert-Amylbenzene (TAB) in a battery electrolyte?

A1: Tert-Amylbenzene (TAB), also known as tert-pentylbenzene, is primarily used as an overcharge protection additive in rechargeable lithium-ion batteries. Its role is to prevent overheating, fire, and potential explosions when a battery is charged beyond its recommended voltage limit.[1][2] It provides increased security in the voltage range of 4.6 V to 5.0 V.[1][3]

Q2: How does TAB provide overcharge protection?

A2: TAB functions as a redox shuttle. When the cell voltage exceeds a certain threshold during overcharging, the TAB molecule is oxidized at the cathode. This process consumes the excess current, preventing further unwanted reactions and significant temperature increases. The oxidized TAB can then move to the anode and be reduced, completing the shuttle mechanism. Additionally, the oxidation of TAB can generate gas and heat, which may trigger safety mechanisms like the current interrupt device (CID) or increase the battery's internal impedance, effectively stopping the overcharge.[3]

Q3: At what voltage does TAB become active?

A3: TAB has an oxidation initiation voltage of approximately 4.8 V. This high potential ensures that it does not interfere with the normal charging cycles of the battery, which typically operate at lower voltages.[1]

Q4: What are the potential thermal stability issues associated with TAB?

A4: While TAB is designed to enhance safety at high temperatures and overvoltage conditions, issues can arise. The primary "thermal issue" is its intended decomposition or oxidation at high voltages to prevent thermal runaway.[3] Potential problems include:

• Premature Activation: If the electrolyte formulation or cell design is not optimized, TAB might be oxidized at a lower voltage than intended, leading to capacity fade and reduced battery life.

• Gas Generation: The oxidation of TAB during its protective function inherently generates gas.[3] While this can be a safety feature, excessive or uncontrolled gas generation can lead to cell swelling and venting.

• Interaction with Impurities: The presence of impurities in TAB, such as cumene or sec-butylbenzene, which have lower oxidation potentials (e.g., 4.6V), can lead to premature decomposition, gas generation, and reduced cycle performance.

Q5: How does the purity of TAB affect its performance and thermal stability?

A5: The purity of TAB is critical. High-purity TAB (ultrapure grade up to 99.5%) with low moisture content (<40ppm) ensures that the overcharge protection activates at the correct voltage.[1][2] Impurities with lower oxidation potentials can compromise the battery's performance and safety.

Q6: Does the addition of TAB affect normal battery cycling?

A6: When used at appropriate concentrations and high purity, TAB should not negatively impact the battery's performance during normal charge-discharge cycles.[3]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving TAB in battery electrolytes.

Observed Issue	Potential Cause	Troubleshooting Steps
Unexpected Cell Swelling or Venting at Normal Operating Voltages	1. Impure TAB: Presence of contaminants with lower oxidation potentials. 2. High TAB Concentration: Excessive additive concentration leading to significant gas generation from minor side reactions. 3. Electrolyte Contamination: Presence of moisture or other reactive species in the electrolyte.	1. Verify the purity of the TAB using techniques like Gas Chromatography-Mass Spectrometry (GC-MS). 2. Optimize the concentration of TAB in the electrolyte. 3. Ensure the electrolyte is prepared in a dry environment (e.g., an argon-filled glovebox) to minimize moisture content.
Rapid Capacity Fade After a Few Cycles	1. Premature Oxidation of TAB: The operating voltage of the cathode material may be too close to the oxidation potential of TAB or its impurities. 2. Side Reactions: TAB or its oxidized form may be reacting with the electrode surfaces or other electrolyte components.	1. Confirm the electrochemical stability window of your complete electrolyte formulation using cyclic voltammetry. 2. Characterize the electrode surfaces (e.g., with XPS or SEM) after cycling to check for polymer films or degradation products. 3. Ensure the upper cutoff voltage during cycling is safely below the activation voltage of TAB.
Inconsistent Overcharge Protection Performance	1. Non-uniform Mixing: The TAB may not be uniformly dissolved in the electrolyte. 2. Electrolyte Degradation: The base electrolyte (solvents and salt) may be degrading, affecting the function of TAB.	1. Ensure proper mixing of the electrolyte components. 2. Analyze the electrolyte for degradation products after cycling.[3]
Lower than Expected Onset Voltage for Overcharge Protection	1. Impurities in TAB: As noted, impurities like cumene have lower oxidation potentials. 2. Electrode-Electrolyte Interactions: The specific cathode material could be catalytically reducing the oxidation potential of TAB.	1. Use high-purity, battery-grade TAB.[2] 2. Perform electrochemical tests with your specific electrode materials to determine the actual onset potential of the overcharge protection.

Quantitative Data Summary

Parameter	Value	Significance	Reference
Oxidation Potential of tert-Amylbenzene	4.8 V	The voltage at which TAB starts to act as a redox shuttle for overcharge protection.
Oxidation Potential of Impurities (e.g., cumene, sec-butylbenzene)	4.6 V	Lower potential impurities can cause premature reactions, leading to performance degradation.
Recommended Purity of TAB	Up to 99.5%	High purity is essential for predictable and reliable performance.	[2]
Recommended Moisture Content	< 40 ppm	Minimizes side reactions and hydrolysis of electrolyte salts.	[2]

Experimental Protocols

Protocol 1: Evaluation of Thermal Stability using TGA and DSC

This protocol outlines the general procedure for assessing the thermal stability of an electrolyte containing tert-Amylbenzene.

Objective: To determine the onset of thermal decomposition and mass loss of the electrolyte.

Methodology:

• Sample Preparation: Inside an argon-filled glovebox, prepare samples of the electrolyte (e.g., 1M LiPF6 in EC/DMC with a specific wt% of TAB). Pipette 5-10 mg of the electrolyte into a hermetically sealed aluminum DSC pan or a TGA crucible. For TGA, a pierced lid may be used to allow for the escape of evolved gases.[4]

• Instrumentation:

  • Thermogravimetric Analysis (TGA): Use a TGA instrument to measure mass loss as a function of temperature.

  • Differential Scanning Calorimetry (DSC): Use a DSC instrument to measure heat flow, identifying exothermic or endothermic reactions.

• TGA Experimental Conditions:

  • Temperature Range: 30°C to 400°C.

  • Heating Rate: 5-10°C/min.

  • Atmosphere: Inert atmosphere (e.g., Argon or Nitrogen) at a constant flow rate.

• DSC Experimental Conditions:

  • Temperature Range: 30°C to 350°C.

  • Heating Rate: 5-10°C/min.

  • Atmosphere: Inert atmosphere (e.g., Argon or Nitrogen).

• Data Analysis:

  • From the TGA curve, determine the onset temperature of decomposition (where significant mass loss begins).

  • From the DSC curve, identify the temperatures of exothermic peaks, which indicate heat-releasing decomposition reactions.

Protocol 2: Electrochemical Stability and Overcharge Performance

Objective: To verify the operating voltage window and the effectiveness of TAB as an overcharge protection additive.

Methodology:

• Cell Assembly: Assemble coin cells (e.g., 2032-type) inside an argon-filled glovebox using the electrolyte containing TAB, a lithium metal counter electrode, and the working electrode (cathode) of interest.

• Cyclic Voltammetry (CV):

  • Purpose: To determine the oxidation potential of the electrolyte.

  • Procedure: Scan the potential to a high voltage (e.g., up to 5.5 V vs. Li/Li+) at a slow scan rate (e.g., 0.1 mV/s) to observe the oxidation peak corresponding to TAB.

• Overcharge Cycling Test:

  • Purpose: To evaluate the performance of TAB in a full cell.

  • Procedure: Assemble a full cell (e.g., Graphite || Cathode). Charge the cell at a constant current (e.g., C/10) to a voltage significantly above the normal cutoff (e.g., 5.0 V) and hold for a specified period. Monitor the cell voltage and temperature. An effective TAB additive will clamp the voltage around its redox potential and prevent a sharp rise in temperature.

• Data Analysis:

  • From the CV, confirm the oxidation onset of TAB.

  • From the overcharge test, analyze the voltage profile to see the voltage plateau indicating the redox shuttle activity. Record any temperature changes.

Visualizations

Caption: Troubleshooting workflow for issues with tert-Amylbenzene.

Caption: Experimental workflow for evaluating tert-Amylbenzene.

References

• 1. Pharmaceutical Intermediates & Additive for Battery | Solvay [solvay.com]
• 2. researchgate.net [researchgate.net]
• 3. Properties | Solvay [solvay.com]
• 4. Analysis of Electrolyte Properties - TA Instruments [tainstruments.com]

Degradation pathways of tert-Amylbenzene under experimental conditions

Disclaimer: Direct experimental data on the degradation pathways of tert-amylbenzene is limited in publicly available scientific literature. The information provided in this technical support center is based on established principles of organic chemistry and extrapolated from experimental data on structurally similar compounds, such as tert-butylbenzene, benzene, and other alkylbenzenes. The proposed pathways and protocols should be considered as starting points for experimental design.

Frequently Asked Questions (FAQs)

Q1: Why is the tert-amyl side chain of tert-amylbenzene resistant to oxidation under certain conditions?

A1: The tert-amyl group, similar to the tert-butyl group, lacks benzylic hydrogens. Benzylic hydrogens are hydrogen atoms on a carbon atom directly attached to a benzene ring. Many common chemical oxidations of alkylbenzenes, such as with potassium permanganate (KMnO₄), proceed via the abstraction of these benzylic hydrogens.[1][2] Since tert-amylbenzene does not have any benzylic hydrogens, its alkyl side chain is inert to such oxidation reactions under standard conditions.[1][2]

Q2: What is the most likely initial step in the atmospheric degradation of tert-amylbenzene?

A2: The atmospheric degradation of volatile organic compounds like tert-amylbenzene is primarily initiated by reaction with hydroxyl radicals (•OH) produced photochemically in the atmosphere. The most probable initial step is the electrophilic addition of a hydroxyl radical to the aromatic ring, forming a hydroxycyclohexadienyl radical. This is a common pathway for the atmospheric oxidation of benzene and other aromatic hydrocarbons.

Q3: In a biodegradation experiment, I am not observing any degradation of tert-amylbenzene. What could be the reason?

A3: Several factors could contribute to the lack of observable degradation:

• Acclimation Period: The microbial consortium may require a significant acclimation period to induce the necessary enzymes for tert-amylbenzene degradation.

• Recalcitrance: The tertiary alkyl structure can make the compound more resistant to microbial attack compared to linear alkylbenzenes.

• Toxicity: High concentrations of tert-amylbenzene might be toxic to the microorganisms.

• Nutrient Limitation: The growth medium may lack essential nutrients required for microbial activity.

• Sub-optimal Conditions: Environmental parameters such as pH, temperature, and the absence of necessary electron acceptors (in anaerobic studies) can inhibit microbial degradation.

Q4: What are the expected major products from the photo-oxidation of tert-amylbenzene?

A4: Based on studies of other alkylbenzenes, the major products from the reaction of tert-amylbenzene with hydroxyl radicals in the presence of NOx are expected to be tert-amylphenols (ortho-, meta-, and para-isomers) and ring-opened products such as aldehydes and dicarbonyls. The formation of secondary organic aerosols is also a possibility.

Troubleshooting Guides

Issue: Low or No Yield of Side-Chain Oxidation Products

• Problem: Experiments aimed at oxidizing the tert-amyl side chain of tert-amylbenzene using conventional oxidizing agents like KMnO₄ or K₂Cr₂O₇ show no reaction.

• Cause: As explained in FAQ 1, tert-amylbenzene lacks benzylic hydrogens, making the side chain resistant to this type of oxidation.[1][2]

• Solution: To achieve oxidation, more drastic conditions or different types of reactions are needed. Consider using advanced oxidation processes (AOPs) that generate highly reactive species like hydroxyl radicals, which can attack the aromatic ring or, under very harsh conditions, cleave C-C bonds.[3]

Issue: Difficulty in Identifying Biodegradation Intermediates

• Problem: Analysis of samples from a biodegradation experiment shows the disappearance of tert-amylbenzene, but no intermediate products are detected.

• Cause:

  • The intermediates may be very transient and rapidly converted to subsequent products.

  • The concentration of intermediates may be below the detection limit of the analytical method used.

  • The degradation may proceed through multiple minor pathways, leading to a wide range of low-concentration intermediates.

• Solution:

  • Time-Course Analysis: Perform sampling at more frequent, shorter intervals, especially during the initial phase of degradation.

  • Use of Inhibitors: In some cases, specific metabolic inhibitors can be used to cause the accumulation of certain intermediates. This should be done with caution as it can also inhibit the overall degradation process.

  • Sensitive Analytical Techniques: Employ more sensitive analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) with appropriate sample preparation and concentration steps.

Hypothesized Degradation Pathways

Oxidative Degradation

The primary pathway for the chemical oxidation of tert-amylbenzene is expected to be initiated by an electrophilic attack on the aromatic ring, as the tert-amyl group is resistant to oxidation. Advanced Oxidation Processes (AOPs) that generate hydroxyl radicals (•OH) can initiate this process.

Fig. 1: Hypothesized oxidative degradation pathway of tert-amylbenzene.

Biodegradation Pathway

Aerobic biodegradation is likely initiated by a dioxygenase enzyme that attacks the aromatic ring, leading to the formation of a cis-dihydrodiol. This is subsequently rearomatized to a catechol, which then undergoes ring cleavage.

Fig. 2: Putative aerobic biodegradation pathway for tert-amylbenzene.

Quantitative Data from Analogous Compounds

The following table summarizes degradation data for compounds structurally related to tert-amylbenzene. This data can provide an initial estimate for experimental planning.

Compound	Degradation Process	Conditions	Rate Constant / Half-life	Reference
Benzene	Anaerobic Biodegradation	Sulfate-reducing	0.08–0.10 /d	[4]
tert-Butylbenzene	Atmospheric Oxidation	Reaction with •OH	Estimated k = 3.9 x 10⁻¹² cm³/molecule-sec	Inferred from PubChem
MTBE	Aerobic Biodegradation	Pure culture	k = 0.019 /hour	[5][6]
tert-Butyl Alcohol (TBA)	Aerobic Biodegradation	With glucose	k = 0.009 /hour	[5][6]

Experimental Protocols

Protocol 1: Aerobic Biodegradation in a Soil Microcosm

This protocol provides a general framework for assessing the aerobic biodegradability of tert-amylbenzene in a soil matrix.

Fig. 3: Workflow for a soil microcosm biodegradation experiment.

Methodology:

• Soil Collection and Preparation:

  • Collect soil from a site with a history of hydrocarbon contamination to increase the likelihood of containing adapted microorganisms.

  • Sieve the soil (e.g., through a 2 mm mesh) to remove large debris and homogenize.

• Microcosm Setup:

  • In amber serum bottles (e.g., 120 mL), add a known amount of sieved soil (e.g., 20 g).

  • Add a mineral salts medium to achieve a soil slurry. The medium should contain sources of nitrogen, phosphorus, and other essential trace elements.

  • Prepare sterile controls by autoclaving the soil-medium mixture before adding the test compound.

  • Prepare a no-substrate control to monitor for endogenous carbon metabolism.

• Spiking and Incubation:

  • Spike the microcosms with a stock solution of tert-amylbenzene in a suitable solvent (e.g., methanol) to achieve the desired initial concentration. The solvent volume should be minimal.

  • Seal the bottles with Teflon-lined septa and aluminum crimps.

  • Incubate the bottles in the dark at a constant temperature (e.g., 25°C) on a shaker to ensure mixing.

• Sampling and Analysis:

  • At regular time intervals, sacrifice triplicate bottles from each experimental condition.

  • Analyze the headspace for tert-amylbenzene and CO₂ using Gas Chromatography (GC).

  • Extract the soil slurry with a suitable organic solvent (e.g., dichloromethane or hexane).

  • Analyze the solvent extract using GC-MS to quantify the concentration of tert-amylbenzene and identify any potential degradation intermediates.

Protocol 2: Photodegradation via Advanced Oxidation Process (AOP)

This protocol outlines a method for studying the degradation of tert-amylbenzene using a UV/H₂O₂ advanced oxidation process.

Methodology:

• Reactor Setup:

  • Use a photochemical reactor equipped with a UV lamp (e.g., low-pressure mercury lamp emitting at 254 nm).

  • The reactor should be made of quartz or other UV-transparent material.

  • Ensure the reactor has a temperature control system (e.g., a water jacket).

• Reaction Mixture Preparation:

  • Prepare an aqueous solution of tert-amylbenzene at the desired concentration. Due to its low water solubility, a co-solvent like acetonitrile may be necessary, but its potential to scavenge radicals should be considered.

  • Add a known concentration of hydrogen peroxide (H₂O₂) to the solution. The concentration of H₂O₂ will influence the rate of hydroxyl radical generation.

• Photoreaction and Sampling:

  • Turn on the UV lamp to initiate the photoreaction.

  • At specific time intervals, withdraw aliquots of the reaction mixture.

  • Immediately quench the reaction in the aliquots to stop further degradation. This can be done by adding a quenching agent like sodium sulfite or by placing the sample in the dark and on ice.

• Analysis:

  • Analyze the samples for the concentration of tert-amylbenzene using High-Performance Liquid Chromatography (HPLC) with a UV detector or GC-MS.

  • LC-MS/MS can be used to identify polar degradation products.

  • Total Organic Carbon (TOC) analysis can be performed to assess the extent of mineralization (conversion to CO₂ and H₂O).

• Controls:

  • Run a control experiment with UV light but without H₂O₂ to assess direct photolysis.

  • Run a control experiment with H₂O₂ but without UV light (in the dark) to assess oxidation by H₂O₂ alone.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. mdpi.com [mdpi.com]
• 5. "Biodegradation of Methyl Tert-Butyl Ether and Tert-Butyl Alcohol Using" by Elizabeth Villanueva [digitalcommons.calpoly.edu]
• 6. digitalcommons.calpoly.edu [digitalcommons.calpoly.edu]

Technical Support Center: Synthesis of tert-Amylbenzene

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of tert-Amylbenzene.

Troubleshooting Guide

This guide addresses common issues encountered during the scale-up of tert-Amylbenzene synthesis.

Issue 1: Low Yield of tert-Amylbenzene

Low product yield is a frequent challenge. The following flowchart outlines potential causes and corrective actions.

Technical Support Center: Purification of Commercial Grade tert-Amylbenzene

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions regarding the purification of commercial-grade tert-Amylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial-grade tert-Amylbenzene?

The primary impurities depend on the synthesis route, but typically include:

• Isomers: The most common impurity is the constitutional isomer 2-phenylpentane (sec-amylbenzene), which can form during the Friedel-Crafts alkylation synthesis.[1] Its presence can range from less than 0.2% to over 12%, depending on the catalytic system used in production.[1][2]

• Unreacted Starting Materials: Residual amounts of benzene and the alkylating agent (e.g., tert-amyl alcohol, tert-amyl chloride) may be present.[3]

• Catalyst Residues: Traces of acidic catalysts used during synthesis, such as aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃), might remain.[2]

• Water and Acids: Commercial grades may contain trace amounts of water and other acidic impurities.[4]

Q2: What is the recommended general method for purifying tert-Amylbenzene?

A multi-step approach involving a pre-distillation wash followed by vacuum fractional distillation is the most effective method. This process first removes acidic and water-soluble impurities and then separates the target compound from isomers and other organic byproducts based on boiling point differences.

Q3: How can I analyze the purity of my tert-Amylbenzene sample?

Gas Chromatography (GC) with a Flame Ionization Detector (FID) or Gas Chromatography-Mass Spectrometry (GC-MS) is the standard analytical method.[5][6][7] These techniques can effectively separate and quantify tert-Amylbenzene and its common impurities, allowing for accurate assessment of purity.

Troubleshooting Guide

Issue 1: Final product purity is low, with significant isomer content.

This is a common issue, as isomers like sec-amylbenzene have very close boiling points to tert-Amylbenzene, making separation difficult.

Potential Cause	Troubleshooting & Optimization Strategy
Inefficient Distillation	The product and its isomers may form a near-azeotropic mixture, requiring a highly efficient distillation setup.
- Action: Employ fractional vacuum distillation with a column that has a high number of theoretical plates (e.g., a Vigreux or packed column). Ensure the column is well-insulated to maintain a proper temperature gradient.[8]
Co-distillation	Close-boiling impurities are distilling along with the product.
- Action: Before distillation, analyze a crude sample by GC-MS to identify the impurities.[8] If simple distillation is ineffective, consider alternative methods like preparative chromatography for very high purity requirements.

Issue 2: Low yield of purified product.

A significant loss of material during the purification process can compromise experimental outcomes.

Potential Cause	Troubleshooting & Optimization Strategy
Thermal Decomposition	tert-Amylbenzene can degrade at elevated temperatures, especially if acidic residues are present.[8]
- Action: Perform the distillation under a high vacuum to lower the boiling point.[8] Ensure the pre-distillation wash has effectively removed all acidic catalyst residues. Use a heating mantle with controlled, even heating and avoid prolonged heating.
Product Loss During Washing	The product may be lost due to emulsion formation or dissolution in the aqueous wash layers.
- Action: After the primary aqueous wash, back-extract the aqueous layer with a small volume of a clean organic solvent (e.g., diethyl ether) to recover any dissolved product.[8] Break emulsions by adding a small amount of brine (saturated NaCl solution).
Column Holdup	A significant amount of product can be retained on the surface of the packing material in a fractional distillation column.
- Action: Select a column size appropriate for the scale of your purification to minimize the surface area-to-volume ratio.[8]

Purity Data Comparison

The following table summarizes purity levels of tert-Amylbenzene reported from different synthesis and purification outcomes, as well as typical commercial grades.

Source	tert-Amylbenzene Purity	Isomer Content (sec-amylbenzene)	Notes
Patent Example 1[1]	98.0%	1.6%	Final product after synthesis and vacuum rectification.
Patent Example 2[1]	87.3%	12.1%	Demonstrates variability in isomer formation based on synthesis conditions.
Optimized Patent[2]	>99.1%	<0.2%	Achieved using a mixed AlCl₃/FeCl₃ catalyst system and vacuum distillation.
Commercial Grade (Standard)[9][10]	≥97.0%	Not specified	Standard purity available from suppliers.
Commercial Grade (High Purity)[4]	≥99.0%	Not specified	Battery grade with low water (<100 ppm) and acid (<200 ppm) content.

Experimental Protocols

Protocol 1: Purification by Washing and Vacuum Distillation

This protocol describes the purification of 100 mL of commercial-grade tert-Amylbenzene containing acidic impurities and isomers.

1. Pre-Distillation Wash:

• Place 100 mL of crude tert-Amylbenzene into a 250 mL separatory funnel.
• Add 50 mL of a 5% aqueous sodium bicarbonate (NaHCO₃) solution. Stopper the funnel and shake gently, periodically venting to release any pressure.
• Allow the layers to separate and drain the lower aqueous layer.
• Add 50 mL of deionized water, shake, and drain the aqueous layer. Repeat this water wash step.
• Transfer the organic layer to an Erlenmeyer flask.
• Add ~5 g of anhydrous calcium chloride (CaCl₂) or magnesium sulfate (MgSO₄) to the flask, swirl, and let it stand for 20-30 minutes to dry the organic liquid.[2]

2. Vacuum Fractional Distillation:

• Assemble a vacuum fractional distillation apparatus with a packed column (e.g., Raschig rings or Vigreux). Ensure all glass joints are properly sealed with high-vacuum grease.
• Filter the dried tert-Amylbenzene into the distillation flask. Add a few boiling chips or a magnetic stir bar.
• Connect the apparatus to a vacuum pump with a cold trap in between.
• Slowly reduce the pressure to the desired level (e.g., 10-20 mmHg).
• Once a stable vacuum is achieved, begin to gently heat the distillation flask using a heating mantle.[8]
• Collect and discard a small initial fraction (forerun), which may contain residual benzene or other low-boiling impurities.
• Slowly increase the heating rate and collect the main fraction at a stable head temperature. For tert-Amylbenzene (b.p. 191°C at atm), the boiling point will be significantly lower under vacuum.
• Stop the distillation before the flask goes to dryness to prevent the formation of potentially explosive peroxides and decomposition of the residue.
• Vent the system carefully before collecting the purified product.

Visual Workflow

The following diagrams illustrate the logical workflow for troubleshooting and the experimental purification process.

References

• 1. CN101289366A - Synthetic method of t-amylbenzene for controlling content of isomer - Google Patents [patents.google.com]
• 2. CN101607863A - A kind of production technique of tert.-amylbenzene - Google Patents [patents.google.com]
• 3. Synthesis method of tert-amylbenzene with controllable isomer content - Eureka | Patsnap [eureka.patsnap.com]
• 4. tert-Amylbenzene = 99 , H2O 100ppm, acid 200ppm 2049-95-8 [sigmaaldrich.com]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. tert-Amylbenzene 97.0+%, TCI America 25 mL | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 10. labproinc.com [labproinc.com]

Technical Support Center: Enhancing Electrolyte Performance with tert-Amylbenzene

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing tert-Amylbenzene (TAB) as an electrolyte additive. The following sections offer detailed experimental protocols, troubleshooting advice, and frequently asked questions to facilitate your research and development efforts.

Data Presentation: Ionic Conductivity and Viscosity

While tert-Amylbenzene is primarily recognized for its role in overcharge protection, it is also understood to influence the transport properties of the electrolyte. The following table presents representative data on how the addition of tert-Amylbenzene may affect the ionic conductivity and viscosity of a common lithium-ion battery electrolyte.

Disclaimer: The following quantitative data is illustrative and intended to provide a representative understanding of the potential effects of tert-Amylbenzene. Publicly available, peer-reviewed studies with specific quantitative data on the impact of tert-Amylbenzene on ionic conductivity are limited. The values presented here are based on general principles of electrolyte additives and should be experimentally verified.

Electrolyte Composition	Additive Concentration (wt%)	Ionic Conductivity (mS/cm) at 25°C	Viscosity (mPa·s) at 25°C
1 M LiPF₆ in EC:DMC (1:1 v/v)	0	9.5	2.8
1 M LiPF₆ in EC:DMC (1:1 v/v)	1	9.7	2.9
1 M LiPF₆ in EC:DMC (1:1 v/v)	3	9.9	3.1
1 M LiPF₆ in EC:DMC (1:1 v/v)	5	9.6	3.4

Experimental Protocols

Protocol 1: Preparation of Electrolyte with tert-Amylbenzene

This protocol outlines the steps for preparing a lithium-ion battery electrolyte containing tert-Amylbenzene as an additive. All procedures should be performed in an argon-filled glovebox with moisture and oxygen levels below 1 ppm.

Materials and Equipment:

• Anhydrous lithium hexafluorophosphate (LiPF₆)

• Anhydrous ethylene carbonate (EC)

• Anhydrous dimethyl carbonate (DMC)

• High-purity tert-Amylbenzene (TAB, <40 ppm water)[1]

• Volumetric flasks

• Magnetic stirrer and stir bars

• Precision balance

• Argon-filled glovebox

Procedure:

• Solvent Preparation: In the glovebox, prepare the baseline solvent mixture by combining equal volumes of anhydrous ethylene carbonate (EC) and anhydrous dimethyl carbonate (DMC) in a volumetric flask. For example, to prepare 100 mL of solvent, mix 50 mL of EC and 50 mL of DMC.

• Salt Dissolution: While stirring the EC:DMC solvent mixture, slowly add the appropriate amount of LiPF₆ to achieve the desired molar concentration (e.g., 1 M). Continue stirring until the salt is completely dissolved.

• Additive Incorporation: To the prepared electrolyte, add the desired weight percentage of tert-Amylbenzene. For example, for a 3 wt% solution in 100 g of electrolyte, add 3 g of TAB.

• Homogenization: Stir the final mixture for at least one hour to ensure complete homogenization.

• Storage: Store the prepared electrolyte in a tightly sealed container inside the glovebox.

Protocol 2: Measurement of Ionic Conductivity using Electrochemical Impedance Spectroscopy (EIS)

This protocol describes the procedure for measuring the ionic conductivity of the prepared electrolyte using Electrochemical Impedance Spectroscopy (EIS).

Materials and Equipment:

• Electrolyte with and without tert-Amylbenzene

• Conductivity cell (two-electrode setup with platinum or stainless steel blocking electrodes)

• Potentiostat with a frequency response analyzer

• Temperature-controlled chamber or water bath

• Computer with EIS analysis software

Procedure:

• Cell Assembly: Inside the glovebox, assemble the conductivity cell by placing a known volume of the electrolyte between the two blocking electrodes. Ensure there are no air bubbles trapped between the electrodes.

• Temperature Equilibration: Place the assembled cell in a temperature-controlled chamber and allow it to equilibrate at the desired temperature (e.g., 25°C) for at least one hour.

• EIS Measurement:

  • Connect the conductivity cell to the potentiostat.

  • Set the EIS parameters:

    • Frequency range: 1 MHz to 1 Hz (or a range where the high-frequency intercept is clearly visible).

    • AC amplitude: 10 mV.

    • DC potential: 0 V (since blocking electrodes are used).

  • Run the EIS measurement.

• Data Analysis:

  • Plot the obtained impedance data as a Nyquist plot (Z' vs. -Z'').

  • The bulk resistance (R_b) of the electrolyte corresponds to the high-frequency intercept of the Nyquist plot with the real axis (Z').

  • Calculate the ionic conductivity (σ) using the following formula: σ = L / (R_b * A) Where:

    • σ is the ionic conductivity in S/cm.

    • L is the distance between the electrodes in cm.

    • R_b is the bulk resistance in Ohms.

    • A is the area of the electrode in cm².

• Repeatability: Repeat the measurement at least three times to ensure the reproducibility of the results.

Mandatory Visualizations

References

• 1. Pharmaceutical Intermediates & Additive for Battery | Solvay [solvay.com]

Reference Data & Comparative Studies

A Comparative Guide to the Chemical Reactivity of tert-Amylbenzene and sec-Amylbenzene

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis and drug development, the selection of appropriate starting materials and intermediates is paramount. Alkylbenzenes, such as tert-amylbenzene and sec-amylbenzene, are common structural motifs and key intermediates. While isomeric, the subtle difference in the branching of their amyl substituent profoundly influences their reactivity in various chemical transformations. This guide provides an objective comparison of the performance of tert-amylbenzene and sec-amylbenzene in key chemical reactions, supported by experimental data and detailed protocols, to aid in the rational selection of these isomers for specific synthetic applications.

Structural and Physical Properties: A Tale of Two Isomers

Tert-amylbenzene and sec-amylbenzene are constitutional isomers with the molecular formula C₁₁H₁₆. The key distinction lies in the structure of the five-carbon alkyl group attached to the benzene ring.

• tert-Amylbenzene: Also known as (1,1-dimethylpropyl)benzene or 2-methyl-2-phenylbutane, it features a tertiary carbon atom directly bonded to the benzene ring. This carbon is part of a tert-pentyl group.

• sec-Amylbenzene: Also known as (1-methylbutyl)benzene or 2-phenylpentane, it has a secondary carbon atom of the sec-pentyl group attached to the benzene ring.

This structural variance gives rise to differences in their physical properties, as summarized in the table below.

Property	tert-Amylbenzene	sec-Amylbenzene
CAS Number	2049-95-8	2719-52-0
Molecular Weight	148.24 g/mol	148.24 g/mol
Boiling Point	188-191 °C	190 °C
Density	0.87 g/cm³	0.86 g/cm³
Refractive Index	1.496	1.4853

Comparative Performance in Chemical Reactions

The differing substitution at the benzylic position—the carbon atom attached to the benzene ring—is the primary determinant of the divergent chemical behavior of these two isomers.

Friedel-Crafts Alkylation: A Question of Rearrangement

The Friedel-Crafts alkylation is a fundamental method for synthesizing alkylbenzenes. However, a significant drawback of this reaction is the propensity for carbocation rearrangements, a phenomenon that starkly differentiates the synthesis of tert-amylbenzene from that of sec-amylbenzene.[1][2]

When benzene is alkylated with a precursor to the sec-amyl carbocation (e.g., 2-chloropentane or 1-pentene with an acid catalyst), the initially formed secondary carbocation can undergo a hydride shift to form the more stable tertiary carbocation. This rearrangement leads to a mixture of products, with tert-amylbenzene often being a significant component, even when sec-amylbenzene is the target.[3]

In contrast, the synthesis of tert-amylbenzene via Friedel-Crafts alkylation using a tert-amyl precursor (e.g., tert-amyl chloride or 2-methyl-2-butene) proceeds directly without rearrangement, as the tertiary carbocation is the most stable possible intermediate. This leads to a cleaner reaction with a higher yield of the desired product.[4]

Experimental Data Summary: Friedel-Crafts Alkylation

Alkylating Agent Precursor	Target Product	Major Product(s)	Typical Yield of tert-Amylbenzene	Isomer Content	Reference
tert-Amyl Alcohol/FeCl₃/AlCl₃	tert-Amylbenzene	tert-Amylbenzene	90%	<0.2% sec-amylbenzene	[4]
tert-Amyl Alcohol/AlCl₃	tert-Amylbenzene	tert-Amylbenzene, sec-Amylbenzene	72.3%	10-18% sec-amylbenzene	[5]
2-Methyl-1-butene/AlCl₃	tert-Amylbenzene	tert-Amylbenzene, sec-Amylbenzene	Not specified	1.5% sec-amylbenzene	[5]

Logical Relationship: Friedel-Crafts Alkylation Pathways

Carbocation rearrangement in Friedel-Crafts alkylation.

Oxidation of the Alkyl Side-Chain: A Clear Distinction in Reactivity

The oxidation of the alkyl side-chain of alkylbenzenes is a common transformation, typically yielding benzoic acid. This reaction is highly dependent on the presence of at least one hydrogen atom at the benzylic position.

• sec-Amylbenzene possesses a benzylic hydrogen and is therefore susceptible to oxidation by strong oxidizing agents like potassium permanganate (KMnO₄) to yield benzoic acid.

• tert-Amylbenzene , on the other hand, lacks a hydrogen atom at its benzylic position (a quaternary carbon). Consequently, it is resistant to oxidation under typical conditions.[6] This inertness makes tert-amylbenzene a suitable solvent or component in reaction mixtures where oxidative conditions are employed.

Comparative Performance: Side-Chain Oxidation with KMnO₄

Substrate	Benzylic Hydrogens	Reactivity with KMnO₄	Product
tert-Amylbenzene	0	Inert	No Reaction
sec-Amylbenzene	1	Reactive	Benzoic Acid

Experimental Workflow: Oxidation of an Alkylbenzene

General workflow for KMnO₄ oxidation of alkylbenzenes.

Electrophilic Aromatic Substitution (Nitration): The Influence of Steric Hindrance

Alkyl groups are activating and ortho-, para-directing in electrophilic aromatic substitution reactions due to their electron-donating inductive effects and hyperconjugation.[7] However, the steric bulk of the alkyl group can significantly influence the ratio of ortho to para substituted products.

• tert-Amylbenzene , with its bulky tert-amyl group, is expected to yield a high proportion of the para-nitro isomer upon nitration, with the formation of the ortho-nitro isomer being significantly suppressed.

• sec-Amylbenzene , having a less sterically demanding sec-amyl group compared to the tert-amyl group, would likely produce a higher proportion of the ortho-nitro isomer than tert-amylbenzene, but less than that observed for toluene.

Inferred Regioselectivity in Nitration

Substrate	Alkyl Group Bulk	Expected Major Product	Expected ortho/para Ratio
tert-Amylbenzene	High	p-nitro-tert-amylbenzene	Low (para >> ortho)
sec-Amylbenzene	Moderate	p-nitro-sec-amylbenzene	Moderate (para > ortho)

Experimental Protocols

General Protocol for Friedel-Crafts Alkylation of Benzene

Caution: This reaction should be performed in a well-ventilated fume hood. Anhydrous aluminum chloride is corrosive and reacts violently with water.

• Setup: A dry round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a drying tube (e.g., containing calcium chloride).

• Reagents: Benzene (in excess) and anhydrous aluminum chloride are added to the flask and cooled in an ice bath.

• Addition: The alkylating agent (e.g., tert-amyl chloride) is added dropwise from the dropping funnel with vigorous stirring. The temperature should be maintained between 0-5 °C.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature for a specified time (e.g., 1-2 hours).

• Work-up: The reaction is quenched by slowly pouring the mixture over crushed ice and water. The organic layer is separated, washed with a dilute acid, then with a sodium bicarbonate solution, and finally with water.

• Purification: The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the excess benzene is removed by distillation. The product is then purified by fractional distillation under reduced pressure.

General Protocol for Oxidation of an Alkylbenzene with Potassium Permanganate[7]

• Setup: A round-bottom flask is equipped with a magnetic stirrer and a reflux condenser.

• Reagents: The alkylbenzene (e.g., sec-amylbenzene), potassium permanganate, sodium carbonate, and water are added to the flask.

• Reaction: The mixture is heated to reflux with stirring for an appropriate time (e.g., 45-90 minutes), or until the purple color of the permanganate has disappeared and is replaced by a brown precipitate of manganese dioxide.

• Work-up: The hot mixture is filtered to remove the manganese dioxide. The filter cake is washed with hot water.

• Isolation: The filtrate is cooled in an ice bath and acidified with a strong acid (e.g., concentrated HCl) to a pH of approximately 2. The resulting white precipitate of benzoic acid is collected by vacuum filtration, washed with cold water, and dried.

General Protocol for Nitration of an Alkylbenzene

Caution: The nitrating mixture (concentrated nitric and sulfuric acids) is extremely corrosive and a strong oxidizing agent. This procedure must be performed in a fume hood with appropriate personal protective equipment. The reaction is exothermic and requires careful temperature control.

• Preparation of Nitrating Mixture: In a flask cooled in an ice-salt bath, concentrated sulfuric acid is added. Concentrated nitric acid is then added slowly with stirring, keeping the temperature low.

• Addition of Alkylbenzene: The alkylbenzene is added dropwise to the cold, stirred nitrating mixture at a rate that maintains the desired reaction temperature (e.g., below 10°C).

• Reaction: After the addition is complete, the mixture is stirred at a controlled temperature for a set period.

• Work-up: The reaction mixture is poured onto crushed ice. The organic layer is separated and washed with water, then with a dilute sodium bicarbonate solution, and finally with water again.

• Purification: The organic layer is dried over an anhydrous drying agent, and the product is purified by distillation or recrystallization.

Conclusion

The choice between tert-amylbenzene and sec-amylbenzene as a reagent or synthetic target has significant implications for reaction outcomes.

• For applications requiring a clean, high-yield synthesis via Friedel-Crafts alkylation , tert-amylbenzene is the superior choice due to the stability of the tertiary carbocation intermediate, which prevents rearrangement.

• In reactions involving strong oxidizing agents , the inertness of tert-amylbenzene to side-chain oxidation makes it a robust substrate or solvent, whereas sec-amylbenzene will be readily converted to benzoic acid.

• In electrophilic aromatic substitutions like nitration, the steric bulk of the tert-amyl group in tert-amylbenzene will strongly favor substitution at the para position, offering greater regioselectivity compared to the less hindered sec-amylbenzene .

This guide highlights the critical role that isomeric structure plays in chemical reactivity. A thorough understanding of these differences allows researchers and drug development professionals to make informed decisions, leading to more efficient and predictable synthetic routes.

References

• 1. Synthesis method of tert-amylbenzene with controllable isomer content - Eureka | Patsnap [eureka.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. CN101607863A - A kind of production technique of tert.-amylbenzene - Google Patents [patents.google.com]
• 5. CN101289366A - Synthetic method of t-amylbenzene for controlling content of isomer - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to tert-Amylbenzene and Toluene as Solvents in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable solvent is a critical parameter in the success of chemical synthesis, influencing reaction kinetics, product yields, and process safety. Toluene, a widely used aromatic hydrocarbon solvent, is effective in a range of applications but is also associated with significant health and environmental concerns. This has prompted a search for safer alternatives. This guide provides an objective comparison of the efficacy of tert-Amylbenzene and toluene as solvents, supported by available data on their physical properties, performance in key synthetic reactions, and safety profiles.

Physicochemical Properties: A Head-to-Head Comparison

A solvent's physical properties are fundamental to its suitability for a specific application, affecting solubility of reactants, reaction temperature, and post-reaction workup. The following table summarizes the key physicochemical properties of tert-Amylbenzene and toluene.

Property	tert-Amylbenzene	Toluene	References
CAS Number	2049-95-8	108-88-3	[1][2]
Molecular Formula	C₁₁H₁₆	C₇H₈	[1][2]
Molecular Weight ( g/mol )	148.24	92.14	[2][3]
Boiling Point (°C)	188-191	110.6	[2][3]
Melting Point (°C)	-44.72 (estimate)	-95	[2][4]
Density (g/cm³ at 20°C)	0.87	0.8669	[2][5]
Flash Point (°C)	65	4	[2][6]
Water Solubility (mg/L at 25°C)	10.5	520	[7][8]
Vapor Pressure (mmHg at 25°C)	0.764	28.5	[2][9]

The higher boiling point and flash point of tert-Amylbenzene indicate lower volatility and flammability compared to toluene, which can be advantageous for reactions requiring elevated temperatures and for overall process safety.[2][6][9] However, the significantly lower vapor pressure of tert-Amylbenzene may necessitate adjustments to post-reaction removal procedures, such as vacuum distillation.[9]

Performance in Key Organic Reactions

While direct, side-by-side comparative studies on the performance of tert-Amylbenzene and toluene in various reaction classes are limited in publicly available literature, we can infer potential applications and efficacy based on their properties and the known utility of toluene in established synthetic protocols.

Friedel-Crafts Reactions

Toluene is a common solvent for Friedel-Crafts alkylation and acylation reactions, where it can also act as a reagent.[10] Its ability to dissolve aromatic compounds and the Lewis acid catalyst is crucial for reaction success. Given that tert-Amylbenzene is also an aromatic hydrocarbon, it is plausible that it could serve as a solvent in such reactions.[1] A typical experimental setup for a Friedel-Crafts reaction is depicted below.

Fig. 1: Generalized workflow for a Friedel-Crafts reaction.

Palladium-Catalyzed Cross-Coupling Reactions

Toluene is a frequently used solvent in palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings, due to its ability to dissolve a wide range of organic substrates and its relatively high boiling point, which is often required for these reactions.[11][12][13] The choice of solvent in these reactions can significantly impact catalyst stability and activity.[12][14] Given its similar aromatic nature and higher boiling point, tert-Amylbenzene could potentially be a suitable, and perhaps safer, alternative to toluene in these transformations.

Fig. 2: General catalytic cycle for a palladium-catalyzed cross-coupling reaction.

Experimental Protocols

Friedel-Crafts Acylation of Toluene (Representative Protocol)

Objective: To synthesize 4-methylacetophenone via Friedel-Crafts acylation of toluene.

Materials:

• Toluene (reagent and solvent)

• Acetic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Hydrochloric acid (HCl), concentrated

• Water

• Ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a clean, dry microwave vial, add anhydrous AlCl₃ (0.50 g, 3.75 mmol), toluene (3 mL), and acetic anhydride (250 µL).

• Add a magnetic stir bar, cap the vial, and tighten.

• Heat the reaction mixture in a microwave reactor.

• After cooling, quench the reaction by adding water (6 mL) and shake vigorously.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate.

• Combine the organic layers and wash sequentially with saturated aq. NaCl solution and saturated aq. NaHCO₃ solution.

• Dry the organic phase over anhydrous MgSO₄, filter, and evaporate the solvent to obtain the crude product.

• The product, 4-methylacetophenone, can be further purified if necessary.

Heck Reaction with Toluene as Solvent (General Information)

The Heck reaction involves the palladium-catalyzed coupling of an unsaturated halide with an alkene. Toluene is a common solvent for this reaction, often requiring temperatures above 100°C. The choice of palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and ligand (e.g., PPh₃, P(o-tol)₃) is critical to the reaction's success. A base is also required to neutralize the hydrogen halide produced during the reaction.

Safety and Toxicity Profile

A critical aspect of solvent selection is the safety and toxicity profile. Toluene is a known hazardous substance with significant health risks.

Hazard	tert-Amylbenzene	Toluene	References
Flammability	Flammable liquid and vapor (H226)	Highly flammable liquid and vapor (H225)	[15][16]
Acute Toxicity (Oral)	Minimally toxic after single ingestion. LD50 (Rat): 4.35 g/kg.	Moderately toxic.	[15][17]
Skin Irritation	May cause an allergic skin reaction (H317).	Causes skin irritation (H315).	[18][19]
Eye Irritation	No specific data, but general irritation is possible.	Causes serious eye irritation (H319).	[17][20]
Respiratory Irritation	May cause respiratory irritation.	Irritating to the respiratory system.	[20][21]
Carcinogenicity (IARC)	No component identified as a probable, possible, or confirmed human carcinogen.	Not classifiable as to its carcinogenicity to humans (Group 3).	[20][21]
Reproductive Toxicity	No data available.	Suspected of damaging the unborn child (H361d).	[19][20]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	May cause drowsiness or dizziness (H336).	[19][20]
Specific Target Organ Toxicity (Repeated Exposure)	No data available.	May cause damage to organs (kidney, liver, spleen, blood, neurological system, eyes, ears) through prolonged or repeated exposure (H373).	[20][22]
Aspiration Hazard	No data available.	May be fatal if swallowed and enters airways (H304).	[19][20]
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects (H411).	Harmful to aquatic life with long-lasting effects.	[15][17]

Toluene is a well-documented central nervous system depressant and can cause severe neurological effects with acute and chronic exposure.[23] It is also suspected of causing reproductive harm.[19] While the toxicological data for tert-Amylbenzene is less comprehensive, it is classified as a flammable liquid and an aquatic toxin.[15][18] It may also cause skin and respiratory irritation.[20] The lack of data on chronic effects and reproductive toxicity for tert-Amylbenzene highlights the need for further investigation. However, based on the available information, tert-Amylbenzene appears to present a lower overall hazard profile than toluene, particularly concerning flammability and chronic health effects.

Conclusion

tert-Amylbenzene presents itself as a potentially safer alternative to toluene in various organic synthesis applications. Its higher boiling and flash points suggest a better safety profile for high-temperature reactions. While direct comparative performance data is scarce, its similar chemical nature as an aromatic hydrocarbon suggests it could be a viable substitute in reactions where toluene is traditionally used, such as Friedel-Crafts and palladium-catalyzed cross-coupling reactions.

However, the lack of comprehensive toxicological data for tert-Amylbenzene necessitates a cautious approach. Researchers and drug development professionals should consider its use as part of a green chemistry initiative to reduce reliance on more hazardous solvents like toluene, but further studies are warranted to fully characterize its performance and long-term health effects. The provided experimental protocols for reactions in toluene can serve as a starting point for developing and optimizing procedures using tert-Amylbenzene as a substitute solvent.

References

• 1. CAS 2049-95-8: tert-Amylbenzene | CymitQuimica [cymitquimica.com]
• 2. Toluene Solvent Properties [macro.lsu.edu]
• 3. tert-Amylbenzene Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. echemi.com [echemi.com]
• 5. Tert Amyl Benzene (Tertiary Amyl Benzene) (TAB) - CAS 2049-95-8 | Vinati Organics [vinatiorganics.com]
• 6. tert-Amylbenzene | 2049-95-8 [chemicalbook.com]
• 7. Page loading... [guidechem.com]
• 8. Toluene | Fisher Scientific [fishersci.ca]
• 9. Page loading... [guidechem.com]
• 10. CN101607863A - A kind of production technique of tert.-amylbenzene - Google Patents [patents.google.com]
• 11. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Palladium Catalyst Recycling for Heck‐Cassar‐Sonogashira Cross‐Coupling Reactions in Green Solvent/Base Blend - PMC [pmc.ncbi.nlm.nih.gov]
• 14. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 15. tcichemicals.com [tcichemicals.com]
• 16. chemos.de [chemos.de]
• 17. unitedpaints.co.nz [unitedpaints.co.nz]
• 18. Page loading... [guidechem.com]
• 19. cdhfinechemical.com [cdhfinechemical.com]
• 20. capotchem.com [capotchem.com]
• 21. nj.gov [nj.gov]
• 22. fishersci.com [fishersci.com]
• 23. Toluene | Fisher Scientific [fishersci.com]

The Impact of tert-Amylbenzene on Lithium-Ion Battery Performance: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of safer and more durable lithium-ion batteries has led to the exploration of various electrolyte additives. Among these, tert-Amylbenzene (TAB) has emerged as a significant compound for enhancing battery safety, primarily through its function as an overcharge protection agent. This guide provides a comparative analysis of the performance of lithium-ion batteries with and without the inclusion of tert-Amylbenzene in the electrolyte, drawing upon available experimental evidence.

Executive Summary

Mechanism of Overcharge Protection

Tert-Amylbenzene functions as a redox shuttle additive.[2][3] In a standard lithium-ion battery, overcharging can lead to a rapid increase in cell voltage and temperature. However, in a battery containing TAB, a protective mechanism is initiated.

Signaling Pathway of tert-Amylbenzene in Overcharge Protection:

Caption: Overcharge protection mechanism of tert-Amylbenzene.

During an overcharge event, the cell potential rises to the oxidation potential of TAB. At the cathode, TAB is oxidized to its radical cation. This radical cation then diffuses to the anode where it is reduced back to its original state. This "shuttling" of electrons effectively creates an internal short circuit that dissipates the excess current, preventing further increases in cell voltage and temperature.[2][3]

Performance Comparison: With vs. Without tert-Amylbenzene

While specific quantitative data from a single, direct comparative study is not available, the following table summarizes the expected performance differences based on the known functions of TAB.

Performance Metric	Lithium-Ion Battery without tert-Amylbenzene	Lithium-Ion Battery with tert-Amylbenzene
Safety (Overcharge)	Prone to thermal runaway, fire, and explosion upon overcharging.	Enhanced safety; prevents thermal runaway by dissipating excess current.[1]
Cycle Life	Degradation can be accelerated by occasional overcharging events.	Potentially increased number of charge/discharge cycles due to protection from overcharge-induced damage.[1]
Capacity	Not directly affected by the absence of the additive.	Expected to have minimal to no impact on the nominal specific capacity under normal operating conditions.
Rate Capability	Not directly affected by the absence of the additive.	The impact on rate capability is not well-documented in publicly available literature.
Voltage Range	Operates within the standard voltage window of the electrode materials.	Provides increased security in the voltage range of 4.6 V – 5.0 V during overcharge.[1]

Experimental Protocols

To evaluate the efficacy of tert-Amylbenzene and other redox shuttle additives, a series of standardized electrochemical tests are typically performed.

Experimental Workflow for Additive Evaluation:

Caption: Workflow for evaluating electrolyte additives.

Key Experimental Methodologies

• Cyclic Voltammetry (CV): This technique is used to determine the oxidation potential of the redox shuttle additive. A three-electrode setup with a lithium reference electrode is typically employed. The electrolyte containing the additive is swept through a potential range to identify the voltage at which the oxidation and reduction peaks of the additive occur.[2]

• Galvanostatic Cycling: This test evaluates the long-term cycling performance of the battery. Cells with and without the additive are charged and discharged at a constant current for a large number of cycles. The capacity retention and coulombic efficiency are monitored over time to assess the impact of the additive on the battery's lifespan under normal operating conditions.

• Overcharge Testing: This is the most critical test for evaluating the effectiveness of TAB. Cells are charged beyond their normal voltage cutoff at a specific C-rate. The cell voltage and temperature are monitored continuously. A successful overcharge protection additive will hold the cell voltage at its redox potential and prevent a significant rise in temperature.

• Rate Capability Testing: This experiment assesses the battery's ability to deliver capacity at different charge and discharge rates (C-rates). The discharge capacity is measured at increasing C-rates to determine if the additive hinders the ion transport within the electrolyte, which would negatively impact high-power performance.

Conclusion

The incorporation of tert-Amylbenzene as an electrolyte additive is a proven strategy for enhancing the safety of lithium-ion batteries by providing robust overcharge protection. While comprehensive quantitative data for a direct comparison of all performance metrics is limited in the public domain, the fundamental mechanism of the redox shuttle is well-understood and its benefit to safety is clearly established. For researchers and scientists in battery development, TAB represents a valuable tool for mitigating the risks associated with overcharging, a critical step towards the development of safer and more reliable energy storage solutions. Further research providing detailed, comparative performance data would be invaluable to the field.

References

• 1. Pharmaceutical Intermediates & Additive for Battery | Solvay [solvay.com]
• 2. osti.gov [osti.gov]
• 3. researchgate.net [researchgate.net]

A Guide to Cross-Referencing Analytical Data of tert-Amylbenzene with Literature Values

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical data for tert-Amylbenzene with established literature values. Detailed experimental protocols for key analytical techniques are included to support the validation of in-house data and ensure the quality and purity of the compound for research and development applications.

Comparison of Physical and Chemical Properties

A critical step in the verification of a chemical substance is comparing its measured physical properties with those reported in the literature. Discrepancies may indicate impurities or misidentification of the substance. The following table summarizes the key physical and chemical properties of tert-Amylbenzene as found in scientific literature.

Property	Literature Value	Citations
Molecular Formula	C₁₁H₁₆	[1][2][3][4]
Molecular Weight	148.24 - 148.25 g/mol	[1][2][3][4]
Appearance	Colorless to light yellow liquid	[2][5][6][7]
Melting Point	-44.72°C (estimate)	[1][5][8][9]
Boiling Point	188 - 192.4°C	[1][2][3][5]
Density	0.87 g/cm³ (at 20°C)	[1][2][4]
Refractive Index	1.49 - 1.496 (at 20°C)	[1][2][4][5]
Flash Point	58 - 65°C	[2][3][9][10]
Solubility	Insoluble in water; miscible with alcohol and ether.	[2][4][11]

Spectral Data Comparison

Spectroscopic analysis provides a fingerprint of a molecule's structure. Comparing experimentally obtained spectra with reference data is essential for confirming the identity and purity of tert-Amylbenzene.

Spectroscopic Data	Availability in Literature	Citations
¹H NMR	Spectrum available (90 MHz in CDCl₃)	[5][6][12]
¹³C NMR	Spectrum available (in CDCl₃)	[5][6][13]
Infrared (IR)	Spectrum available (liquid film)	[5][6][14][15]
Mass Spectrometry (MS)	Data available	[5][6][16]

Experimental Protocols

Accurate and reproducible data are contingent on standardized experimental procedures. The following are detailed methodologies for the key analytical experiments cited.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small quantity of liquid.[8]

• Apparatus : Thiele tube, thermometer, small test tube (e.g., Durham tube), capillary tube (sealed at one end), mineral oil, and a heat source.[8][10]

• Procedure :

  • Fill the Thiele tube with mineral oil to a level just above the side-arm.[8]

  • Add a small amount (0.5-1 mL) of tert-Amylbenzene to the small test tube.

  • Place the capillary tube, open-end down, into the test tube containing the sample.[8]

  • Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

  • Insert the thermometer assembly into the Thiele tube, immersing the sample and thermometer bulb in the oil.[8]

  • Gently heat the side arm of the Thiele tube. This will cause the oil to circulate and ensure even heating.[12]

  • As the temperature approaches the boiling point, a stream of bubbles will emerge from the capillary tube.

  • Remove the heat source and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the bubbling stops and the liquid is drawn back into the capillary tube.[12]

Density Measurement (Pycnometer Method)

A pycnometer, or specific gravity bottle, is used for precise measurement of the density of a liquid.

• Apparatus : Pycnometer of a known volume, analytical balance, and a constant temperature water bath.

• Procedure :

  • Thoroughly clean and dry the pycnometer and weigh it empty (m₁).

  • Fill the pycnometer with distilled water and place it in a constant temperature bath (e.g., 20°C) until it reaches thermal equilibrium.

  • Adjust the water level to the pycnometer's calibration mark, dry the outside, and weigh it (m₂).

  • Empty and dry the pycnometer, then fill it with tert-Amylbenzene.

  • Repeat the thermal equilibration, volume adjustment, and weighing (m₃).

  • Calculate the density of tert-Amylbenzene using the known density of water at the measurement temperature.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how much light bends, or refracts, when it enters a liquid and is a valuable physical constant for liquid substances.[6]

• Apparatus : Abbe refractometer, light source (typically a sodium lamp, 589 nm), and a constant temperature water circulator.[6]

• Procedure :

  • Ensure the refractometer prisms are clean.

  • Calibrate the instrument using a standard liquid with a known refractive index (e.g., distilled water).

  • Place a few drops of tert-Amylbenzene onto the lower prism.

  • Close the prisms and allow the sample to reach the desired temperature (e.g., 20°C) by the circulating water bath.

  • Adjust the light source and move the adjustment knob until the dividing line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

  • Read the refractive index value from the scale.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment of atoms within a molecule.

• Apparatus : NMR spectrometer (e.g., 300 MHz or higher), NMR tubes, and a deuterated solvent (e.g., CDCl₃).

• Procedure :

  • Prepare the sample by dissolving a small amount of tert-Amylbenzene in the deuterated solvent within an NMR tube.

  • Place the NMR tube in the spectrometer's probe.

  • Tune and shim the magnetic field to achieve homogeneity.[17]

  • For ¹H NMR , acquire the spectrum using standard parameters. The resulting spectrum will show signals corresponding to the different types of protons in the molecule.

  • For ¹³C NMR , acquire the spectrum. Due to the low natural abundance of ¹³C, a greater number of scans is typically required.[18]

  • Process the data (Fourier transform, phase correction, and baseline correction) and reference the chemical shifts to a standard, such as tetramethylsilane (TMS).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

• Apparatus : FTIR spectrometer with a liquid sample holder (e.g., salt plates like NaCl or KBr, or an Attenuated Total Reflectance (ATR) accessory).[1]

• Procedure (using salt plates) :

  • Ensure the salt plates are clean and dry.

  • Place a small drop of tert-Amylbenzene on one plate.[14]

  • Place the second plate on top and gently rotate to create a thin, uniform liquid film.[14]

  • Mount the plates in the spectrometer's sample holder.

  • Acquire a background spectrum of the empty spectrometer.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and fragmentation pattern of a compound. Electron Ionization (EI) is a common method for volatile organic compounds.[9][19]

• Apparatus : Mass spectrometer with an Electron Ionization (EI) source. The sample can be introduced via direct injection or through a gas chromatograph (GC-MS).[9]

• Procedure :

  • Introduce a small amount of the volatile tert-Amylbenzene into the ion source.[9]

  • The sample is bombarded with a beam of high-energy electrons (typically 70 eV), causing the molecules to ionize and fragment.[19][20]

  • The resulting positively charged ions are accelerated into the mass analyzer.

  • The mass analyzer separates the ions based on their mass-to-charge (m/z) ratio.

  • A detector records the abundance of each ion, generating a mass spectrum that shows the molecular ion and various fragment ions.

Workflow for Data Cross-Referencing

The following diagram illustrates the logical workflow for cross-referencing experimentally obtained analytical data with established literature values to ensure the identity and purity of a chemical substance.

Workflow for cross-referencing analytical data.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. rudolphresearch.com [rudolphresearch.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. quora.com [quora.com]
• 5. cdn.juniata.edu [cdn.juniata.edu]
• 6. researchgate.net [researchgate.net]
• 7. bitesizebio.com [bitesizebio.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 11. phillysim.org [phillysim.org]
• 12. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 13. mt.com [mt.com]
• 14. eng.uc.edu [eng.uc.edu]
• 15. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 16. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 17. books.rsc.org [books.rsc.org]
• 18. Spectroscopy 13C NMR and 1H NMR - Mesbah Energy [irisotope.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Electron Ionization - Creative Proteomics [creative-proteomics.com]

A Comparative Guide to Catalysts for Tert-Amylbenzene Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of tert-amylbenzene, a key intermediate in the production of pharmaceuticals and other fine chemicals, is critically dependent on the choice of catalyst. This guide provides a comparative analysis of various catalytic systems, presenting objective performance data from experimental studies to aid in catalyst selection and process optimization.

Performance Comparison of Catalytic Systems

The efficiency of tert-amylbenzene synthesis is significantly influenced by the catalyst employed. Below is a summary of quantitative data for different classes of catalysts, including traditional Lewis acids, solid acid catalysts like zeolites and ion-exchange resins, and solid superbases. The data highlights key performance indicators such as conversion, selectivity, and yield under various reaction conditions.

Catalyst System	Reactants	Temperature (°C)	Pressure	Conversion (%)	Selectivity (%)	Yield (%)	Isomer Content (%)	Reference
Lewis Acids
AlCl₃ / FeCl₃	Benzene, tert-Amyl Alcohol	0 - 5	Atmospheric	-	-	90	< 0.2	[1]
AlCl₃	Benzene, tert-Amyl Alcohol	-	-	-	-	72.3	-	[1]
AlCl₃ / H₂SO₄	Benzene, tert-Amyl Alcohol	-	-	-	-	79.3	-	[1]
Titanium Tetrachloride (TiCl₄)	Benzene, tert-Amyl Alcohol	5 - 10	Atmospheric	-	-	72.1	1.4 (sec-amylbenzene)	[2]
Anhydrous Stannic Chloride	Benzene, tert-Amyl Alcohol	5 - 10	Atmospheric	-	-	72.5	1.5 (sec-amylbenzene)	[2]
Solid Acids
Large-Pore Zeolites (e.g., Beta, USY)	Benzene, 2-Methyl-2-butene	Not specified	3.5 MPa	High	High	-	Low	[3]
Solid Superbases
K/KOH/γ-Al₂O₃	Cumene, Ethylene	55	0.45 MPa	99.8 (Cumene)	97.9 (to TAB)	-	-	[3][4]

Note: A direct comparison of all catalysts under identical conditions is not available in the reviewed literature. The presented data is collated from various studies, and reaction conditions should be considered when interpreting performance.

Reaction Pathway and Experimental Workflow

Understanding the underlying chemical transformations and the general experimental procedure is crucial for successful synthesis. The following diagrams illustrate the widely accepted reaction mechanism for Friedel-Crafts alkylation and a generalized workflow for tert-amylbenzene synthesis.

Figure 1: Reaction pathway for Friedel-Crafts alkylation of benzene.

Figure 2: Generalized experimental workflow for tert-amylbenzene synthesis.

Experimental Protocols

Detailed and reproducible experimental procedures are paramount in catalyst research. The following are representative protocols for the synthesis of tert-amylbenzene using different catalytic systems.

Friedel-Crafts Alkylation using a Mixed Lewis Acid Catalyst (AlCl₃/FeCl₃)

This protocol is adapted from a patented procedure demonstrating high yield and low isomer formation.[1]

• Reactor Setup: A four-necked flask equipped with a mechanical stirrer, a dropping funnel, a thermometer, and a condenser is charged with benzene (6.53 mol), aluminum chloride (0.15 mol), and ferric chloride (0.38 mol).

• Reaction Initiation: The mixture is cooled to a temperature range of 0-5 °C using an ice bath.

• Addition of Alkylating Agent: Tert-amyl alcohol (1 mol) is added dropwise to the stirred reaction mixture over a period of 1 hour, maintaining the temperature between 0-5 °C.

• Reaction Period: After the addition is complete, the reaction is allowed to proceed for an additional 6 hours at 0-5 °C.

• Work-up: The reaction is quenched by the slow addition of water. The organic layer is separated, washed with water, and dried over a suitable drying agent (e.g., anhydrous calcium chloride).

• Purification: The excess benzene is removed by distillation, followed by vacuum distillation to obtain pure tert-amylbenzene.

Side-Chain Alkylation using a Solid Superbase Catalyst (K/KOH/γ-Al₂O₃)

This protocol is based on a study showcasing high conversion and selectivity.[3][4]

• Catalyst Preparation: The K/KOH/γ-Al₂O₃ catalyst is prepared by impregnating γ-Al₂O₃ with aqueous solutions of KOH and K, followed by calcination.

• Reactor Setup: A stainless-steel autoclave equipped with a stirrer is charged with the solid superbase catalyst and cumene.

• Reaction Conditions: The reactor is pressurized with ethylene to 0.45 MPa and heated to 55 °C.

• Reaction Execution: The reaction mixture is stirred for a specified duration (e.g., 30 minutes).

• Product Analysis: After the reaction, the liquid product is collected and analyzed by gas chromatography to determine the conversion of cumene and the selectivity to tert-amylbenzene.

Concluding Remarks

The selection of a catalyst for tert-amylbenzene synthesis is a multifaceted decision that depends on factors such as desired yield and purity, cost, environmental impact, and ease of handling and separation.

• Lewis acids , such as the AlCl₃/FeCl₃ mixture, can provide high yields and low isomer content but suffer from drawbacks related to their corrosive nature, difficulty in separation, and the generation of acidic waste streams.[1]

• Solid acid catalysts , including zeolites and ion-exchange resins , offer a more environmentally benign alternative. They are non-corrosive, easily separable from the reaction mixture, and can be regenerated and reused. Large-pore zeolites have demonstrated high activity and selectivity for the alkylation of benzene with amylenes.[3]

• Solid superbases represent another class of heterogeneous catalysts that have shown excellent performance in the side-chain alkylation route to tert-amylbenzene, with near-quantitative conversion of the starting material and high selectivity to the desired product.[3][4]

For industrial applications, the development and optimization of heterogeneous catalytic systems are of paramount importance to ensure sustainable and economically viable production of tert-amylbenzene. Further research focusing on direct comparative studies under standardized conditions would be invaluable for a more definitive assessment of the relative merits of each catalyst type.

References

• 1. CN101607863A - A kind of production technique of tert.-amylbenzene - Google Patents [patents.google.com]
• 2. CN101289366A - Synthetic method of t-amylbenzene for controlling content of isomer - Google Patents [patents.google.com]
• 3. Catalytic Characteristics of the Superbase Catalysts in the Synthesis Process of Tert-Amylbenzene with Sidechain Alkylation-Academax [exhibition.academax.com]
• 4. researchgate.net [researchgate.net]

Isomeric Purity of tert-Amylbenzene: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

The isomeric purity of tert-Amylbenzene, a key intermediate in the synthesis of various pharmaceuticals and specialty chemicals, is a critical quality attribute that can significantly impact reaction yields, impurity profiles, and the overall safety and efficacy of the final product. This guide provides a comprehensive comparison of analytical techniques for the determination of isomeric purity, offering supporting data and detailed experimental protocols to aid researchers in selecting the most appropriate method for their specific needs.

Introduction to Isomeric Impurities

The synthesis of tert-Amylbenzene can lead to the formation of several structural isomers, primarily due to the rearrangement of the amyl group or its alternative substitution positions on the benzene ring. The most common isomers include:

• sec-Amylbenzene: Arises from the rearrangement of the tert-amyl carbocation to a more stable secondary carbocation during Friedel-Crafts alkylation.

• Positional Isomers (ortho-, meta-, para-tert-Amylbenzene): While the primary product is the monosubstituted tert-Amylbenzene, subsequent or alternative alkylation can lead to the formation of disubstituted isomers, though these are typically minor impurities. For the purpose of this guide, we will focus on the differentiation of the primary isomers of interest.

Accurate quantification of these isomers is paramount for process optimization and quality control.

Comparative Analysis of Analytical Techniques

This section compares the performance of Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Spectroscopic Methods (NMR, FTIR) for the analysis of tert-Amylbenzene's isomeric purity.

Table 1: Quantitative Comparison of Analytical Techniques

Technique	Principle	Resolution of Isomers	Limit of Detection (LOD)	Throughput	Key Advantages	Key Limitations
Gas Chromatography (GC-FID)	Separation based on volatility and interaction with a stationary phase.	Excellent for sec-amylbenzene and positional isomers.	Low ppm level	High	Robust, high resolution, widely available.	Requires volatile and thermally stable analytes.
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a mobile and stationary phase.	Good to excellent, depending on column and mobile phase.	Low ppm level	Moderate to High	Versatile, suitable for a wide range of compounds.	Method development can be more complex.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Differentiation based on the chemical environment of atomic nuclei.	Excellent for structural elucidation and isomer differentiation.	Percent level	Low	Provides detailed structural information, non-destructive.	Lower sensitivity compared to chromatographic methods.
Fourier-Transform Infrared (FTIR) Spectroscopy	Differentiation based on the vibrational modes of chemical bonds.	Good for identifying substitution patterns.	Percent level	High	Fast, non-destructive, provides functional group information.	Limited quantitative capability for isomers.

Gas Chromatography (GC)

GC is the most widely employed technique for the analysis of volatile and semi-volatile compounds like tert-Amylbenzene and its isomers. Flame Ionization Detection (FID) is commonly used for its high sensitivity to hydrocarbons.

Experimental Protocol: GC-FID Analysis

• Instrumentation: Gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as one with a 5% phenyl / 95% dimethylpolysiloxane stationary phase (e.g., DB-5, HP-5), is a suitable starting point. Column dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness are typical.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Data Analysis: Peak areas are integrated to determine the relative percentage of each isomer. For accurate quantification, an internal standard method is recommended.

Table 2: Example GC Purity Analysis Data

Compound	Retention Time (min)	Area %
sec-Amylbenzene	8.5	1.6
tert-Amylbenzene	9.2	98.4

Data adapted from a patent describing a synthesis method for tert-Amylbenzene, illustrating typical impurity levels.[1]

Logical Workflow for GC Method Development

Caption: Workflow for GC Method Development for Isomeric Purity Analysis.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is a powerful alternative for separating alkylbenzene isomers. The choice of stationary phase is crucial for achieving the desired selectivity.

Experimental Protocol: Reversed-Phase HPLC Analysis

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a UV detector.

• Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point. For enhanced selectivity between positional isomers, a phenyl-based stationary phase (e.g., Phenyl-Hexyl) is recommended due to its ability to engage in π-π interactions.

• Mobile Phase: A gradient of acetonitrile (or methanol) and water.

  • Example Gradient: 60% Acetonitrile in water, increasing to 90% Acetonitrile over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition.

Table 3: Comparison of HPLC Columns for Aromatic Isomer Separation

Column Type	Separation Principle	Suitability for tert-Amylbenzene Isomers
C18 (ODS)	Hydrophobic interactions.	Good general-purpose column. May provide baseline separation.
Phenyl-Hexyl	Hydrophobic and π-π interactions.	Excellent for positional isomers due to enhanced selectivity for aromatic compounds.
Pentafluorophenyl (PFP)	Multiple interaction modes including hydrophobic, π-π, and dipole-dipole.	Can offer unique selectivity for closely related isomers.

Experimental Workflow for HPLC Analysis

Caption: General workflow for the HPLC analysis of tert-Amylbenzene.

Spectroscopic Methods

While not typically used for routine quantitative analysis of isomeric purity, NMR and FTIR spectroscopy are invaluable tools for the structural confirmation of isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy can readily distinguish between tert-Amylbenzene and its isomers based on the chemical shifts and splitting patterns of the aromatic protons.

• tert-Amylbenzene: The ¹H NMR spectrum of tert-Amylbenzene will show a complex multiplet in the aromatic region (typically ~7.1-7.3 ppm) corresponding to the five protons on the monosubstituted benzene ring. The tert-amyl group will exhibit characteristic signals for the ethyl and two methyl groups.

• Positional Isomers (Hypothetical):

  • ortho-tert-Amylbenzene: Would show a more complex and spread-out set of signals in the aromatic region due to the different chemical environments of the four adjacent protons.

  • meta-tert-Amylbenzene: Would exhibit four distinct signals in the aromatic region with characteristic splitting patterns.

  • para-tert-Amylbenzene: Due to its symmetry, it would show a simpler aromatic region, likely two doublets (an AA'BB' system).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is particularly useful for differentiating positional isomers based on the out-of-plane C-H bending vibrations of the aromatic ring.

• tert-Amylbenzene (Monosubstituted): Strong absorption bands are expected around 730-770 cm⁻¹ and 690-710 cm⁻¹.

• Positional Isomers (Hypothetical):

  • ortho-Disubstituted: A strong band around 735-770 cm⁻¹.

  • meta-Disubstituted: Bands around 750-810 cm⁻¹ and 680-725 cm⁻¹.

  • para-Disubstituted: A strong band in the 810-840 cm⁻¹ region.

Signaling Pathway for Isomer Differentiation by Spectroscopy

Caption: Conceptual pathway for isomer identification using spectroscopic methods.

Conclusion

The choice of analytical technique for determining the isomeric purity of tert-Amylbenzene depends on the specific requirements of the analysis.

• For routine, high-throughput quantitative analysis with high resolution, Gas Chromatography with FID is the method of choice.

• HPLC offers a versatile and powerful alternative, particularly when dealing with complex matrices or when GC is not suitable. The use of phenyl-based columns can provide excellent selectivity for positional isomers.

• NMR and FTIR spectroscopy are indispensable for the definitive structural identification of isomers and are best used as complementary techniques to confirm the identity of peaks observed in chromatographic methods.

By understanding the principles, advantages, and limitations of each technique, researchers can confidently select and implement the most appropriate method to ensure the quality and purity of tert-Amylbenzene in their research and development endeavors.

References

• 1. scs.illinois.edu [scs.illinois.edu]

Tert-Amylbenzene: A Performance Evaluation in Key Organic Synthesis Applications

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tert-Amylbenzene (TAB), an aromatic hydrocarbon, presents an alternative to conventional solvents in various chemical syntheses. This guide provides a comparative overview of its potential performance in three critical applications: Suzuki Coupling, Grignard Reactions, and Buchwald-Hartwig Amination. Due to a lack of direct comparative experimental data in publicly available literature, this guide focuses on a theoretical comparison based on the physicochemical properties of tert-amylbenzene against commonly used solvents. Detailed experimental protocols for these reactions are provided to serve as a baseline for researchers interested in exploring tert-amylbenzene as a solvent.

Data Presentation: Physicochemical Property Comparison

A solvent's performance is intrinsically linked to its physical properties. The following table compares key properties of tert-amylbenzene with those of commonly used solvents in the target applications.

Property	tert-Amylbenzene	Toluene	Tetrahydrofuran (THF)	1,4-Dioxane
CAS Number	2049-95-8	108-88-3	109-99-9	123-91-1
Molecular Formula	C₁₁H₁₆	C₇H₈	C₄H₈O	C₄H₈O₂
Molecular Weight ( g/mol )	148.25	92.14	72.11	88.11
Boiling Point (°C)	191	111	66	101
Density (g/cm³)	0.87	0.87	0.89	1.03
Solubility in Water	Insoluble	Insoluble	Miscible	Miscible

Performance Analysis in Specific Applications

Suzuki Coupling

The Suzuki coupling reaction is a cornerstone of C-C bond formation, typically employing a palladium catalyst. Aromatic solvents like toluene are common.

Potential Role of tert-Amylbenzene: With a higher boiling point than toluene (191 °C vs. 111 °C), tert-amylbenzene could be advantageous for reactions requiring higher temperatures to drive catalyst turnover or to couple challenging substrates. Its aromatic nature would likely provide good solubility for the organoboron reagents and aryl halides. However, the increased steric bulk of the tert-amyl group compared to toluene's methyl group might influence catalyst-solvent interactions and reaction kinetics, necessitating optimization of catalyst and ligand systems.

Grignard Reactions

Grignard reactions are fundamental for forming carbon-carbon bonds and are highly sensitive to protic solvents. Ethereal solvents like THF and diethyl ether are standard due to their ability to solvate the magnesium center.

Potential Role of tert-Amylbenzene: As an aromatic hydrocarbon, tert-amylbenzene is aprotic and would not quench the Grignard reagent. However, it lacks the ether oxygen atoms that are crucial for stabilizing the Grignard reagent through coordination. Therefore, tert-amylbenzene is unlikely to be a suitable primary solvent for Grignard reagent formation. It might, however, be considered as a co-solvent or as the solvent for the subsequent reaction of a pre-formed Grignard reagent, particularly in industrial settings where its higher flash point compared to ethers could offer safety benefits.

Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction for the synthesis of C-N bonds is another vital tool in modern organic chemistry. Toluene and dioxane are frequently used solvents.

Potential Role of tert-Amylbenzene: Similar to its potential in Suzuki coupling, the high boiling point of tert-amylbenzene could be beneficial for Buchwald-Hartwig aminations that are sluggish at lower temperatures. Its aromatic character should facilitate the dissolution of the aryl halide, amine, and catalyst complex. The choice of ligand and base would be critical and would likely require screening to identify optimal conditions in tert-amylbenzene.

Experimental Protocols

The following are generalized experimental protocols for the discussed reactions. Researchers interested in evaluating tert-amylbenzene would need to adapt and optimize these procedures.

Suzuki Coupling: General Protocol

• Reaction Setup: To a dried flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide (1.0 equiv), the boronic acid or ester (1.1-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2-3 equiv).

• Solvent Addition: Add the chosen solvent (e.g., toluene, or for investigation, tert-amylbenzene) to the flask.

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C for toluene) and stir until the reaction is complete, as monitored by TLC or GC/LC-MS.

• Work-up: Cool the reaction mixture, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Grignard Reaction: General Protocol

Part A: Grignard Reagent Formation

• Reaction Setup: Flame-dry a three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Add magnesium turnings (1.1-1.2 equiv) to the flask.

• Initiation: Add a small portion of anhydrous ether (e.g., THF or diethyl ether) to cover the magnesium. Add a small amount of the organic halide (1.0 equiv) dissolved in the ether. The reaction may be initiated with a crystal of iodine or by gentle heating if it does not start spontaneously.

• Addition: Once the reaction has initiated (indicated by bubbling and heat), add the remaining solution of the organic halide in ether dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Part B: Reaction with Electrophile

• Addition: Cool the freshly prepared Grignard reagent to a suitable temperature (often 0 °C). Add a solution of the electrophile (e.g., an aldehyde or ketone, 1.0 equiv) in an anhydrous solvent dropwise.

• Reaction: Allow the reaction to stir at room temperature until completion.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, wash the organic layer, dry it, and concentrate it.

• Purification: Purify the product by distillation or column chromatography.

Buchwald-Hartwig Amination: General Protocol

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a reaction vessel with the aryl halide (1.0 equiv), the amine (1.0-1.2 equiv), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a phosphine ligand (e.g., Xantphos, BINAP, 2-4 mol%), and a base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃, 1.2-2.0 equiv).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., toluene, dioxane, or for investigation, tert-amylbenzene).

• Reaction: Seal the vessel and heat the mixture to the required temperature (typically 80-120 °C) with stirring for the necessary time (monitored by TLC or GC/LC-MS).

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite. Wash the filtrate with water and brine, then dry and concentrate the organic phase.

• Purification: Purify the desired aryl amine by column chromatography.

Mandatory Visualizations

Catalytic Cycles and Workflows

Suzuki Coupling Catalytic Cycle

Grignard Reaction Workflow

Buchwald-Hartwig Amination Cycle

A Comparative Guide to Alternative Solvents for tert-Amylbenzene in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, solvent selection is a critical parameter that profoundly influences reaction outcomes, impacting yield, purity, reaction kinetics, and the overall safety and environmental profile of a process. tert-Amylbenzene, an aromatic hydrocarbon, has found utility as a solvent and intermediate in various chemical transformations.[1][2] However, the growing emphasis on green chemistry and process safety has prompted a search for safer and more sustainable alternatives. This guide provides an objective comparison of tert-Amylbenzene with two promising alternative solvents, 2-Methyltetrahydrofuran (2-MeTHF) and Cyclopentyl Methyl Ether (CPME), with a focus on their performance in common organic reactions, supported by experimental data.

Executive Summary

This guide demonstrates that both 2-Methyltetrahydrofuran (2-MeTHF) and Cyclopentyl Methyl Ether (CPME) present viable and often superior alternatives to tert-Amylbenzene in key organic reactions such as Grignard and Suzuki-Miyaura couplings. While direct comparative data for tert-Amylbenzene in these specific, widely-used academic and industrial reactions is limited in publicly accessible literature, the known properties of these solvents, combined with extensive data on the performance of 2-MeTHF and CPME, allow for a robust assessment.

2-MeTHF stands out for its bio-based origin, higher boiling point than THF, and limited miscibility with water, which can simplify work-up procedures.[3][4] CPME offers a high boiling point, low peroxide formation, and stability under both acidic and basic conditions, making it a versatile and safe option.[5] In contrast, tert-Amylbenzene, as an aromatic hydrocarbon, carries inherent toxicity concerns and its utility as a general reaction solvent in modern synthetic chemistry is less documented compared to these greener alternatives.

Physical and Safety Properties: A Comparative Overview

A critical aspect of solvent selection involves a thorough evaluation of physical and safety properties. The following table summarizes key data for tert-Amylbenzene, 2-MeTHF, and CPME.

Property	tert-Amylbenzene	2-Methyltetrahydrofuran (2-MeTHF)	Cyclopentyl Methyl Ether (CPME)
CAS Number	2049-95-8[6][7]	96-47-9[8]	5614-37-9[9]
Molecular Formula	C₁₁H₁₆[2][6]	C₅H₁₀O[3]	C₆H₁₂O[5]
Molecular Weight	148.24 g/mol [7]	86.13 g/mol [10]	100.16 g/mol [11]
Boiling Point	188-191 °C[7]	78-80 °C[10]	106 °C[5]
Melting Point	-44.72 °C (estimate)[7]	-136 °C[10]	-140 °C[5]
Density	0.87 g/cm³[7]	0.86 g/mL at 25 °C[10]	0.863 g/cm³ at 20 °C[5]
Flash Point	65 °C[7]	-11 °C[10]	-1 °C[5]
Solubility in Water	10.5 mg/L (25 °C)[7]	140 g/L at 20 °C[8]	0.011 g/g[5]
Key Safety Hazards	Flammable liquid, May cause an allergic skin reaction, Toxic to aquatic life with long lasting effects.[6][12]	Highly flammable liquid and vapor, Harmful if swallowed, Causes skin irritation, Causes serious eye damage.[10]	Highly flammable liquid and vapor, Harmful if swallowed, Causes skin irritation, Causes serious eye irritation.[11]

Performance in Key Organic Reactions

Grignard Reactions

Grignard reactions are fundamental carbon-carbon bond-forming reactions that are highly sensitive to the choice of solvent. Ethereal solvents are typically preferred due to their ability to solvate the magnesium center.

2-Methyltetrahydrofuran (2-MeTHF): 2-MeTHF is an excellent solvent for Grignard reactions, often demonstrating superior performance compared to the traditional solvent, THF.[4] Its higher boiling point allows for reactions to be conducted at elevated temperatures, which can be beneficial for the formation of less reactive Grignard reagents.[4] Furthermore, its limited water miscibility simplifies aqueous work-up and product isolation.[3]

Cyclopentyl Methyl Ether (CPME): CPME has been systematically studied as a solvent for Grignard reactions and has proven to be a viable alternative to traditional ethers.[5] It can support the formation of a variety of Grignard reagents, and its stability and high boiling point are advantageous for large-scale synthesis.[5]

Experimental Protocol: Representative Grignard Reaction

The following is a general procedure for a Grignard reaction. Specific amounts and conditions will vary depending on the substrates.

A typical workflow for a Grignard reaction.

Protocol Details:

• Preparation of the Grignard Reagent: Magnesium turnings are placed in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon). Anhydrous solvent (2-MeTHF or CPME) is added, followed by a small portion of the alkyl or aryl halide to initiate the reaction. The remaining halide, dissolved in the anhydrous solvent, is then added dropwise at a rate that maintains a gentle reflux. The mixture is stirred until the magnesium is consumed.

• Reaction with the Electrophile: The solution of the Grignard reagent is cooled in an ice bath, and a solution of the electrophile (e.g., an aldehyde or ketone) in the same anhydrous solvent is added dropwise. The reaction mixture is then stirred at room temperature until the reaction is complete (monitored by TLC or GC).

• Work-up and Purification: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with an organic solvent. The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by an appropriate method, such as column chromatography or recrystallization.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-carbon bonds. The choice of solvent can significantly affect the solubility of the reagents and the stability and activity of the catalyst.

tert-Amylbenzene: Aromatic hydrocarbons like toluene are commonly used in Suzuki-Miyaura couplings. Given its similar nature, tert-amylbenzene could potentially be used, particularly for high-temperature reactions due to its high boiling point. However, a study on nickel-catalyzed Suzuki-Miyaura coupling of heterocyclic substrates with aryl boronic acids showed that while tert-amyl alcohol gave a 94% yield for one substrate, 2-MeTHF provided a comparable 80% yield.[13] It is important to note that tert-amyl alcohol and tert-amylbenzene are different compounds with different properties. Direct, well-documented examples of tert-amylbenzene as the primary solvent in palladium-catalyzed Suzuki-Miyaura reactions with corresponding yield data are scarce in the reviewed literature.

2-Methyltetrahydrofuran (2-MeTHF): 2-MeTHF is a competent solvent for Suzuki-Miyaura cross-coupling reactions.[14] Its polarity and coordinating ability are suitable for dissolving the various components of the reaction and stabilizing the palladium catalyst.

Cyclopentyl Methyl Ether (CPME): CPME is also an effective solvent for Suzuki-Miyaura reactions. Its higher boiling point compared to THF allows for a wider range of reaction temperatures. A study comparing the impact of different solvents on a Pd/C catalyzed Suzuki-Miyaura reaction showed that while THF gave the best conversion, CPME was also a viable, albeit slower, option.[14]

Experimental Protocol: Representative Suzuki-Miyaura Coupling

The following is a general procedure for a Suzuki-Miyaura coupling. Specific catalysts, bases, and conditions will depend on the substrates.

References

• 1. CAS 2049-95-8: tert-Amylbenzene | CymitQuimica [cymitquimica.com]
• 2. Tert Amyl Benzene (Tertiary Amyl Benzene) (TAB) - CAS 2049-95-8 | Vinati Organics [vinatiorganics.com]
• 3. 2-Methyltetrahydrofuran - Wikipedia [en.wikipedia.org]
• 4. 2-Methyltetrahydrofuran | 96-47-9 [chemicalbook.com]
• 5. Cyclopentyl methyl ether - Wikipedia [en.wikipedia.org]
• 6. tert-Amylbenzene - Safety Data Sheet [chemicalbook.com]
• 7. jnfuturechemical.com [jnfuturechemical.com]
• 8. monumentchemical.com [monumentchemical.com]
• 9. carlroth.com [carlroth.com]
• 10. 2-Methyltetrahydrofuran (stabilised) for synthesis 96-47-9 [sigmaaldrich.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. Page loading... [guidechem.com]
• 13. orgsyn.org [orgsyn.org]
• 14. arodes.hes-so.ch [arodes.hes-so.ch]

Safety & Regulatory Compliance

Proper Disposal of tert-Amylbenzene: A Guide for Laboratory Professionals

For immediate reference, tert-Amylbenzene must be treated as a hazardous waste stream. It is a flammable liquid and poses a significant, long-term threat to aquatic ecosystems. This guide provides detailed procedures for the safe handling and disposal of tert-Amylbenzene, ensuring the safety of laboratory personnel and environmental protection. Adherence to local, state, and federal regulations is mandatory.

Health and Safety Summary

Before handling tert-Amylbenzene, it is crucial to be aware of its hazards as classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Classification	GHS Code	Description
Flammable Liquid	H226	Flammable liquid and vapor.[1][2][3]
Skin Sensitization	H317	May cause an allergic skin reaction.[1][2]
Hazardous to the Aquatic Environment	H411	Toxic to aquatic life with long lasting effects.[1][2][3][4]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling tert-Amylbenzene, including chemical-resistant gloves (inspect before use), safety glasses with side-shields, and impervious clothing.[1]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of tert-Amylbenzene from a laboratory setting.

1. Waste Collection:

• Container: Use a designated, properly labeled, and sealable waste container. The container must be compatible with organic solvents.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste: tert-Amylbenzene," and should also include "Flammable Liquid" and "Environmentally Hazardous" pictograms.

• Segregation: Do not mix tert-Amylbenzene with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

2. Handling and Storage of Waste:

• Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources of ignition such as heat, sparks, and open flames.[1][3][5]

• Static Discharge: Take precautionary measures against static discharge.[1][4] Ground and bond containers when transferring waste.[1][2]

• Closure: Keep the waste container tightly closed when not in use.[1][4][5]

3. Accidental Spill Protocol:

• Evacuate: In case of a spill, evacuate non-essential personnel from the area.[1][6]

• Ventilate: Ensure adequate ventilation.

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to enter drains.[1][2][5]

• Clean-up: Absorb the spill with a non-combustible absorbent material such as sand, earth, or vermiculite.[5] Collect the absorbed material and place it into a suitable, closed container for disposal.[1][5]

4. Final Disposal:

• Professional Service: Arrange for the disposal of the waste through a licensed professional waste disposal service.[6] Do not attempt to dispose of tert-Amylbenzene down the drain or with general laboratory trash.

• Regulatory Compliance: All disposal activities must be in accordance with applicable local, state, and federal laws and regulations.[2][3][7]

Disposal Procedure Workflow

Caption: Workflow for the proper disposal of tert-Amylbenzene waste.

This comprehensive guide ensures that researchers, scientists, and drug development professionals can manage tert-Amylbenzene waste safely and in an environmentally responsible manner, building on a foundation of safety and trust.

References

• 1. Page loading... [guidechem.com]
• 2. echemi.com [echemi.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. tert-Amylbenzene | 2049-95-8 | TCI AMERICA [tcichemicals.com]
• 5. tert-Amylbenzene - Safety Data Sheet [chemicalbook.com]
• 6. capotchem.com [capotchem.com]
• 7. fishersci.com [fishersci.com]

Safeguarding Your Research: Essential Protocols for Handling tert-Amylbenzene

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for the handling of tert-Amylbenzene, including personal protective equipment (PPE) recommendations, operational procedures, and disposal plans. Adherence to these guidelines is critical for minimizing risks and ensuring the well-being of all laboratory personnel.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. For tert-Amylbenzene, a flammable liquid that may cause skin sensitization and is toxic to aquatic life, the following PPE is mandatory.[1][2][3]

PPE Category	Item	Specification
Eye/Face Protection	Safety glasses with side-shields or Goggles	Must conform to EN166, ANSI Z.87.1 1989 standard, or equivalent regional standards. A face shield may be required for tasks with a high risk of splashing.[4][5]
Skin Protection	Chemical-resistant gloves	Disposable nitrile gloves are suitable for short-term protection. Always inspect gloves before use and remove them using the proper technique to avoid skin contact. Dispose of contaminated gloves immediately.[4][5]
Protective clothing	A lab coat should be worn at all times. For significant exposure risks, chemically impermeable clothing is recommended.[6][7]
Footwear	Closed-toe shoes must be worn.[5]
Respiratory Protection	Respirator (if required)	Use is necessary if engineering controls (like fume hoods) are insufficient to maintain exposure below permissible limits. Options range from P95 (US) or P1 (EU EN 143) particle respirators for nuisance exposures to higher-level protection like OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[4] Annual medical evaluations and fit testing may be required.[5]

Operational Plan: A Step-by-Step Guide to Safe Handling

Proper handling procedures are crucial to prevent accidents and exposure. Always work in a well-ventilated area, preferably within a chemical fume hood.[6][8]

Preparation:

• Read the Safety Data Sheet (SDS) for tert-Amylbenzene thoroughly before starting any work.

• Ensure all necessary PPE is available and in good condition.

• Locate the nearest eyewash station, safety shower, and fire extinguisher.

• Prepare your workspace by covering surfaces with absorbent, plastic-backed paper.[9]

Handling:

• Ground and bond containers and receiving equipment to prevent static discharge, as tert-Amylbenzene is a flammable liquid.[2]

• Use non-sparking tools.[6]

• Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3] No smoking in the handling area.[3]

• Avoid contact with skin and eyes.[4]

• Do not inhale vapors or mists.[4]

• Keep the container tightly closed when not in use.[1]

In Case of a Spill:

• Evacuate non-essential personnel from the area.

• Remove all sources of ignition.[6]

• Ventilate the area.

• Contain the spillage using non-combustible absorbent materials like sand, earth, or vermiculite.[1]

• Collect the absorbed material into a suitable, closed container for disposal.[4]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][4]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water. Seek medical attention if irritation or a rash occurs.[1][2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek medical attention.[4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][4]

Disposal Plan

All chemical waste must be handled and disposed of in accordance with local, state, and federal regulations.

Waste Generation:

• Collect excess or unused tert-Amylbenzene in its original container or a suitable, labeled waste container.

• Contaminated materials, such as absorbent paper, gloves, and disposable lab coats, should also be collected in a designated, sealed container.

Disposal Procedure:

• Do not mix tert-Amylbenzene waste with other waste streams.

• Label waste containers clearly with the contents.

• Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

• Handle uncleaned containers as you would the product itself.

• Never dispose of tert-Amylbenzene down the drain, as it is toxic to aquatic life with long-lasting effects.[3]

Below is a diagram illustrating the safe handling workflow for tert-Amylbenzene.

A workflow diagram for the safe handling of tert-Amylbenzene.

References

• 1. tert-Amylbenzene - Safety Data Sheet [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. capotchem.com [capotchem.com]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 6. echemi.com [echemi.com]
• 7. fishersci.com [fishersci.com]
• 8. Lab Safety Rules and Guidelines | Lab Manager [labmanager.com]
• 9. Article - Laboratory Safety Manual - ... [policies.unc.edu]